octanoyl-CoA

Core Science & Biosynthesis

An In-depth Technical Guide on the Cellular Localization and Transport of Octanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octanoyl-CoA, an eight-carbon fatty acyl-coenzyme A thioester, occupies a central role in cellular lipid metabolism. Its synthesis, degradation, and transport are meticulously compartmentalized within the cell, primarily involving the mitochondria, peroxisomes, and the cytoplasm. This technical guide provides a comprehensive overview of the cellular localization and transport mechanisms of octanoyl-CoA. It details the key enzymatic players and transport systems, presents available quantitative data, outlines detailed experimental protocols for its study, and visualizes the intricate pathways and workflows. Understanding these processes is critical for researchers investigating metabolic disorders, developing novel therapeutics targeting fatty acid oxidation, and elucidating the broader implications of lipid metabolism in cellular health and disease.

Cellular Localization of Octanoyl-CoA Metabolism

The metabolism of octanoyl-CoA is spatially segregated within distinct cellular organelles, a hallmark of eukaryotic cell biology that ensures efficiency and prevents futile cycles.[1][2] The primary sites of octanoyl-CoA synthesis and catabolism are the mitochondria and peroxisomes, with the cytosol playing a crucial role in its synthesis and transient storage.

• Mitochondria: This organelle is the principal site for the complete β-oxidation of medium-chain fatty acids like octanoate (B1194180) to acetyl-CoA, which then enters the citric acid cycle for ATP production.[3][4] The activation of octanoate to octanoyl-CoA can occur within the mitochondrial matrix, catalyzed by medium-chain acyl-CoA synthetases (ACSMs).[5]

• Peroxisomes: Peroxisomes are responsible for the initial chain-shortening of very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids. This process continues until the fatty acyl-CoA is shortened to a medium-chain length, such as octanoyl-CoA, which is then exported to the mitochondria for complete oxidation.[3][4][6] Octanoyl-CoA is a key endpoint of peroxisomal β-oxidation.[6]

• Cytosol: The activation of octanoate to octanoyl-CoA can also occur in the cytosol, catalyzed by various acyl-CoA synthetases.[3] Cytosolic octanoyl-CoA can then be directed towards different metabolic fates, including transport into mitochondria or peroxisomes for β-oxidation or utilization in other metabolic pathways.

• Endoplasmic Reticulum (ER): The ER is another site of acyl-CoA synthesis and is involved in glycerolipid synthesis. While less prominent for octanoyl-CoA catabolism, it contributes to the overall cellular pool of acyl-CoAs.[7]

Synthesis of Octanoyl-CoA: Acyl-CoA Synthetases

The conversion of octanoate to its metabolically active form, octanoyl-CoA, is an ATP-dependent process catalyzed by acyl-CoA synthetases (ACSs), also known as acyl-CoA ligases.[8]

Reaction: Octanoate + CoA + ATP → Octanoyl-CoA + AMP + PPi

Several isoforms of ACSs exist, exhibiting distinct subcellular localizations and substrate specificities. The medium-chain acyl-CoA synthetases (ACSMs) are particularly relevant for octanoate activation.

• Mitochondrial Acyl-CoA Synthetases (ACSMs): These enzymes are located in the mitochondrial matrix and are crucial for activating medium-chain fatty acids that have entered the mitochondria.[5]

• Peroxisomal Acyl-CoA Synthetases: Acyl-CoA synthetases are also present on the peroxisomal membrane and within the peroxisomal matrix, where they activate fatty acids for β-oxidation.[9]

• Cytosolic and ER-associated Acyl-CoA Synthetases: These enzymes contribute to the cytosolic pool of octanoyl-CoA.

Inter-organellar Transport of Octanoyl-CoA

The transport of octanoyl-CoA across the impermeable membranes of mitochondria and peroxisomes is a tightly regulated process involving specific transporters and shuttle systems.

Mitochondrial Transport: The Carnitine Shuttle

The inner mitochondrial membrane is impermeable to acyl-CoAs.[10] Therefore, octanoyl-CoA synthesized in the cytosol must be transported into the mitochondrial matrix via the carnitine shuttle.

• Conversion to Octanoylcarnitine (B1202733): In the intermembrane space, carnitine palmitoyltransferase I (CPT1), located on the outer mitochondrial membrane, catalyzes the transfer of the octanoyl group from octanoyl-CoA to carnitine, forming octanoylcarnitine.

• Translocation: The carnitine-acylcarnitine translocase (CACT), an antiporter in the inner mitochondrial membrane, facilitates the transport of octanoylcarnitine into the matrix in exchange for a molecule of free carnitine.

• Reconversion to Octanoyl-CoA: Once inside the matrix, carnitine palmitoyltransferase II (CPT2), located on the inner mitochondrial membrane, converts octanoylcarnitine back to octanoyl-CoA and free carnitine.[4]

Medium-chain fatty acids like octanoate can also cross the mitochondrial membranes in their free acid form and subsequently be activated to octanoyl-CoA within the matrix by ACSMs.[11]

Peroxisomal Transport

The transport of octanoyl-CoA into and out of peroxisomes is also a carrier-mediated process.

• Import: The import of medium-chain fatty acids into peroxisomes is thought to occur primarily in the form of free fatty acids, which are then activated to their CoA esters within the peroxisome.[12] However, the peroxisomal ABC transporters of the ABCD subfamily (ABCD1, ABCD2, and ABCD3) are known to transport acyl-CoAs.[9][13][14] ABCD3 is particularly implicated in the transport of medium- and long-chain acyl-CoAs.[8][15] The exact mechanism, whether the intact acyl-CoA or the free fatty acid after hydrolysis is transported, is still under investigation.[9][14]

• Export: Octanoyl-CoA, the end product of VLCFA β-oxidation in peroxisomes, is exported to the mitochondria for complete oxidation. This export is facilitated by Carnitine O-octanoyltransferase (CROT) , a peroxisomal enzyme that converts octanoyl-CoA to octanoylcarnitine.[16][17][18] Octanoylcarnitine can then be transported out of the peroxisome and subsequently into the mitochondria via the carnitine shuttle.

Intracellular Trafficking: Acyl-CoA Binding Proteins (ACBPs)

Within the cytosol, the transport of water-insoluble acyl-CoAs like octanoyl-CoA is facilitated by Acyl-CoA Binding Proteins (ACBPs).[19][20] These small proteins bind to acyl-CoAs with high affinity, protecting them from hydrolysis and preventing their detergent-like effects on membranes. ACBPs are thought to function as an intracellular acyl-CoA pool and to mediate the transfer of acyl-CoAs between different enzymes and cellular compartments.[21]

Quantitative Data

The following tables summarize the available quantitative data for the key enzymes and binding proteins involved in octanoyl-CoA metabolism and transport.

Enzyme	Substrate	Organism/Tissue	Km (µM)	Vmax	Reference(s)
Carnitine O-octanoyltransferase (CROT)	Octanoyl-CoA	Rat Liver	15	Data not available	[16]
Medium-Chain Acyl-CoA Synthetase (ACSM)	Octanoate	Not specified	Data not available	Data not available
Peroxisomal ABC Transporter (ABCD3)	Octanoyl-CoA	Human	Data not available	Data not available

Binding Protein	Ligand	Organism/Tissue	Dissociation Constant (Kd) (µM)	Reference(s)
Acyl-CoA Binding Protein (ACBP)	Octanoyl-CoA	Bovine Liver	0.24	[22]

Cellular Compartment	Organism/Tissue	Concentration of Octanoyl-CoA	Reference(s)
Cytosol	Not specified	Data not available
Mitochondria	Not specified	Data not available
Peroxisomes	Not specified	Data not available

Experimental Protocols

This section provides detailed methodologies for key experiments used to study the cellular localization and transport of octanoyl-CoA.

Measurement of Acyl-CoA Synthetase Activity

This radiometric assay measures the conversion of a radiolabeled fatty acid to its corresponding acyl-CoA.

Materials:

• Cell or tissue lysate

• Assay buffer: 100 mM Tris-HCl (pH 7.4), 10 mM MgCl2, 0.5 mM DTT, 10 mM ATP, 0.5 mM Coenzyme A

• Radiolabeled octanoate (e.g., [1-¹⁴C]octanoate)

• Bovine serum albumin (BSA), fatty acid-free

• Dole's reagent: Isopropanol/n-heptane/1 M H₂SO₄ (40:10:1, v/v/v)

• n-Heptane

• 0.1 M NaOH

• Scintillation cocktail and counter

Procedure:

• Prepare a stock solution of radiolabeled octanoate complexed with BSA.

• Prepare the reaction mixture containing assay buffer and the cell/tissue lysate.

• Initiate the reaction by adding the radiolabeled octanoate-BSA complex.

• Incubate at 37°C for a defined period (e.g., 10-30 minutes).

• Stop the reaction by adding Dole's reagent.

• Add n-heptane and water to separate the phases. The upper organic phase contains unreacted fatty acid, and the lower aqueous phase contains the acyl-CoA.

• Wash the organic phase with 0.1 M NaOH to remove any remaining free fatty acid.

• Transfer an aliquot of the aqueous phase to a scintillation vial, add scintillation cocktail, and measure radioactivity using a scintillation counter.

• Calculate the amount of acyl-CoA synthesized based on the specific activity of the radiolabeled octanoate.

Subcellular Fractionation for Organelle Isolation

This protocol describes the differential centrifugation method to isolate cytosolic, mitochondrial, and peroxisomal fractions.

Materials:

• Cultured cells or tissue

• Homogenization buffer: 250 mM sucrose, 10 mM HEPES (pH 7.4), 1 mM EDTA, protease inhibitors

• Dounce homogenizer

• Centrifuge and rotors

Procedure:

• Harvest cells or mince tissue and wash with ice-cold PBS.

• Resuspend the cell pellet or tissue in ice-cold homogenization buffer.

• Homogenize the sample using a Dounce homogenizer until cells are sufficiently lysed (check under a microscope).

• Centrifuge the homogenate at a low speed (e.g., 600 x g for 10 minutes at 4°C) to pellet nuclei and unbroken cells.

• Carefully collect the supernatant (post-nuclear supernatant).

• Centrifuge the post-nuclear supernatant at a medium speed (e.g., 10,000 x g for 20 minutes at 4°C) to pellet the mitochondrial fraction.

• The supernatant from the previous step is the crude cytosolic fraction.

• To enrich for peroxisomes, the mitochondrial pellet can be further purified using a density gradient (e.g., Percoll or OptiPrep) centrifugation.

• The final supernatant can be ultracentrifuged (e.g., 100,000 x g for 1 hour at 4°C) to separate the microsomal fraction (pellet) from the pure cytosolic fraction (supernatant).

• Analyze each fraction for specific organelle markers by Western blotting to assess purity.

Immunocytochemistry for Protein Localization

This protocol details the steps for visualizing the subcellular localization of proteins involved in octanoyl-CoA metabolism (e.g., CROT, ACSMs) using fluorescence microscopy.

Materials:

• Cells grown on coverslips

• Phosphate-buffered saline (PBS)

• Fixative: 4% paraformaldehyde in PBS

• Permeabilization buffer: 0.1% Triton X-100 in PBS

• Blocking buffer: 5% normal goat serum in PBS

• Primary antibody specific to the protein of interest

• Fluorophore-conjugated secondary antibody

• Nuclear stain (e.g., DAPI)

• Mounting medium

• Fluorescence microscope

Procedure:

• Wash the cells on coverslips three times with PBS.

• Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes.

• Wash the cells three times with PBS.

• Block non-specific antibody binding by incubating with blocking buffer for 1 hour at room temperature.

• Incubate with the primary antibody diluted in blocking buffer overnight at 4°C in a humidified chamber.

• Wash the cells three times with PBS.

• Incubate with the fluorophore-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature, protected from light.

• Wash the cells three times with PBS.

• Counterstain the nuclei with DAPI for 5 minutes.

• Wash the cells twice with PBS.

• Mount the coverslips onto microscope slides using mounting medium.

• Visualize the protein localization using a fluorescence microscope.

Quantification of Octanoyl-CoA by LC-MS/MS

This method allows for the sensitive and specific quantification of octanoyl-CoA in subcellular fractions.[1][23]

Materials:

• Subcellular fractions (cytosolic, mitochondrial, peroxisomal)

• Internal standard (e.g., [¹³C₈]-octanoyl-CoA)

• Acetonitrile (B52724)

• Formic acid

• HPLC or UPLC system coupled to a tandem mass spectrometer (MS/MS)

• C18 reverse-phase column

Procedure:

• To the subcellular fraction, add a known amount of the internal standard.

• Precipitate proteins by adding ice-cold acetonitrile.

• Centrifuge to pellet the precipitated proteins.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the sample in a suitable solvent (e.g., 50% acetonitrile in water with 0.1% formic acid).

• Inject the sample onto the LC-MS/MS system.

• Separate octanoyl-CoA from other metabolites using a C18 reverse-phase column with a gradient of acetonitrile and water containing 0.1% formic acid.

• Detect and quantify octanoyl-CoA and the internal standard using multiple reaction monitoring (MRM) mode on the tandem mass spectrometer.

• Calculate the concentration of octanoyl-CoA in the original sample by comparing the peak area ratio of the analyte to the internal standard against a standard curve.

Visualization of Pathways and Workflows

The following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways and experimental workflows described in this guide.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Carnitine octanoyltransferase is important for the assimilation of exogenous acetyl-L-carnitine into acetyl-CoA in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Crosstalk between mitochondria and peroxisomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Beta oxidation - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Octanoyl-CoA - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. deepdyve.com [deepdyve.com]
• 9. mdpi.com [mdpi.com]
• 10. Molecular basis of medium chain acyl-coenzyme A dehydrogenase deficiency. An A to G transition at position 985 that causes a lysine-304 to glutamate substitution in the mature protein is the single prevalent mutation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. health.uconn.edu [health.uconn.edu]
• 12. Metabolite transport across the peroxisomal membrane - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Peroxisomal ABC Transporters: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Peroxisomal ABC transporters: functions and mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Peroxisomes can oxidize medium- and long-chain fatty acids through a pathway involving ABCD3 and HSD17B4 - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Carnitine O-octanoyltransferase - Wikipedia [en.wikipedia.org]
• 18. Carnitine octanoyltransferase is important for the assimilation of exogenous acetyl-L-carnitine into acetyl-CoA in mammalian cells. [publications-affiliated.scilifelab.se]
• 19. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Immunocytochemistry | Thermo Fisher Scientific - AU [thermofisher.com]
• 21. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Octanoyl-CoA in Ghrelin Acylation: A Technical Guide for Researchers

An in-depth exploration of the enzymatic process, signaling sequelae, and experimental methodologies central to the GOAT-ghrelin axis.

Introduction

Ghrelin, a 28-amino acid peptide hormone primarily produced in the stomach, is a critical regulator of appetite, energy homeostasis, and growth hormone release.[1] A unique post-translational modification is essential for its primary biological activities: the O-acylation of its third serine residue (Ser3) with an eight-carbon fatty acid, n-octanoic acid. This process is catalyzed by the enzyme Ghrelin O-Acyltransferase (GOAT), a member of the membrane-bound O-acyltransferase (MBOAT) family.[2] The acyl donor for this crucial reaction is octanoyl-coenzyme A (octanoyl-CoA), placing this molecule at the heart of ghrelin's activation and subsequent physiological effects. This technical guide provides a comprehensive overview of the involvement of octanoyl-CoA in ghrelin acylation by GOAT, tailored for researchers, scientists, and drug development professionals.

The Enzymatic Core: Ghrelin O-Acyltransferase (GOAT) and its Substrates

GOAT is an integral membrane protein located in the endoplasmic reticulum of ghrelin-producing cells.[3] It exhibits remarkable specificity for its substrates: ghrelin and medium-chain fatty acyl-CoAs, with a strong preference for octanoyl-CoA.[4] The N-terminal sequence of ghrelin, particularly the first five amino acids (GSSFL), serves as the primary recognition motif for GOAT.[5]

Quantitative Data on GOAT Kinetics and Inhibition

Understanding the kinetics of the GOAT-catalyzed reaction is fundamental for inhibitor design and mechanistic studies. The enzyme follows Michaelis-Menten kinetics.[6] Below is a summary of key quantitative data reported in the literature.

Parameter	Substrate	Value	Species	Notes
Km	Octanoyl-CoA	0.44 - 0.6 µM	Mouse	Apparent Michaelis constant.[6][7]
Km	Proghrelin	6 µM	Mouse	[7]
Km	Ghrelin (1-27)	3.5 µM	Mouse	[6]
IC50	Octanoyl ghrelin	7 µM	Mouse	Product inhibition.[8]
IC50	[Dap3]-octanoyl ghrelin (1-28)	0.2 µM	Mouse	35-fold more potent than octanoylated wild-type ghrelin.[9]
IC50	GO-CoA-Tat	3 µM	Mouse	A bi-substrate analog inhibitor.[2]
IC50	Compound 5 (Lilly)	88 nM (in vitro)	Human	A small molecule inhibitor.[2]
IC50	Compound 6 (Lilly)	64 nM (in vitro)	Human	A small molecule inhibitor.[2]
IC50	4-mer peptide (8)	14 nM (in vitro)	Human	A truncated and modified peptide inhibitor.[2]

Signaling Pathways of Acylated Ghrelin

The octanoylation of ghrelin is a prerequisite for its binding to and activation of its cognate receptor, the growth hormone secretagogue receptor type 1a (GHS-R1a), a G-protein coupled receptor.[10] This interaction initiates a cascade of intracellular signaling events.

Figure 1: Acylated Ghrelin Signaling Pathway via GHS-R1a.

Upon binding of acylated ghrelin, GHS-R1a activates the Gαq/11 subunit of its associated G protein.[11] This, in turn, stimulates phospholipase C (PLC), which hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol (B14025) trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC). These downstream signals culminate in diverse physiological responses, including the secretion of growth hormone from the pituitary and the stimulation of appetite in the hypothalamus.[10]

Experimental Protocols

In Vitro GOAT Activity Assay (Radiolabeled)

This protocol is adapted from methodologies described in the literature for measuring GOAT activity using a radiolabeled acyl donor.[12]

Materials:

• Membrane fraction containing recombinant GOAT (e.g., from Sf9 insect cells infected with baculovirus encoding GOAT).

• Recombinant proghrelin-His8.

• [3H]octanoyl-CoA.

• Palmitoyl-CoA.

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5).

• Nickel-coated beads.

• Scintillation cocktail.

• Scintillation counter.

Procedure:

• Prepare the reaction mixture in a 50 µL final volume containing:

  • 50 µg of membrane protein.

  • 5 µg of proghrelin-His8.

  • 50 µM palmitoyl-CoA (to inhibit deacylation of [3H]octanoyl-CoA).

  • 1 µM [3H]octanoyl-CoA.

• Incubate the reaction mixture for 5-10 minutes at 37°C.

• Stop the reaction by adding an equal volume of ice-cold wash buffer containing EDTA.

• Add nickel-coated beads to the reaction mixture and incubate on ice with gentle agitation to capture the His-tagged octanoylated proghrelin.

• Wash the beads several times with wash buffer to remove unbound [3H]octanoyl-CoA.

• Elute the bound octanoylated proghrelin from the beads.

• Add the eluate to a scintillation vial with scintillation cocktail.

• Quantify the amount of [3H]octanoyl incorporated into proghrelin using a scintillation counter.

Fluorescence-Based In Vitro GOAT Activity Assay

This protocol outlines a fluorescence-based assay for GOAT activity, which offers a non-radioactive alternative.

Materials:

• Membrane fraction containing recombinant GOAT.

• Fluorescently labeled ghrelin peptide substrate (e.g., a synthetic ghrelin analog with a fluorescent tag).

• Octanoyl-CoA.

• Reaction buffer.

• HPLC system with a fluorescence detector.

Procedure:

• Prepare the reaction mixture containing GOAT-containing membranes, the fluorescent ghrelin substrate, and octanoyl-CoA in the reaction buffer.

• Incubate the reaction at 37°C for a specified time.

• Terminate the reaction by adding a stop solution (e.g., acid or organic solvent).

• Separate the acylated and unacylated fluorescent ghrelin peptides using reverse-phase HPLC.

• Detect and quantify the fluorescent signals of the separated peptides using a fluorescence detector. The increase in the peak corresponding to the acylated peptide indicates GOAT activity.

Experimental Workflow

A typical research workflow to investigate the role of octanoyl-CoA in ghrelin acylation and its downstream effects would involve several key stages.

Figure 2: General Experimental Workflow for GOAT-Ghrelin Research.

Drug Development Implications

The critical role of GOAT in activating ghrelin makes it an attractive therapeutic target for metabolic disorders. Inhibition of GOAT would lead to a decrease in acylated ghrelin levels, potentially reducing appetite and improving glucose metabolism. The development of potent and specific GOAT inhibitors, both peptide-based and small molecules, is an active area of research. The quantitative data on existing inhibitors provide a valuable starting point for the design of novel therapeutics targeting obesity, Prader-Willi syndrome, and type 2 diabetes.

Conclusion

Octanoyl-CoA is an indispensable substrate for the GOAT-catalyzed acylation of ghrelin, a pivotal step in activating this multifaceted hormone. A thorough understanding of the enzymology of GOAT, the downstream signaling pathways of acylated ghrelin, and robust experimental methodologies are essential for advancing research in this field. This guide provides a foundational resource for scientists and drug developers aiming to unravel the complexities of the GOAT-ghrelin axis and harness its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. DOT Language | Graphviz [graphviz.org]
• 4. Acylation, a Conductor of Ghrelin Function in Brain Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of ghrelin O-acyltransferase (GOAT) by octanoylated pentapeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mechanistic Analysis of Ghrelin-O-Acyltransferase Using Substrate Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ghrelin O-Acyltransferase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent progress in the discovery of ghrelin O-acyltransferase (GOAT) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Ghrelin octanoylation by ghrelin O-acyltransferase: protein acylation impacting metabolic and neuroendocrine signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Ghrelin signaling: GOAT and GHS-R1a take a LEAP in complexity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

The Crossroads of Lipid Metabolism: A Technical Guide to the Dual Function of Octanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Abstract

Octanoyl-CoA, an eight-carbon fatty acyl-coenzyme A, occupies a critical juncture in cellular lipid metabolism, participating in both the anabolic pathways of fatty acid synthesis and the catabolic processes of fatty acid degradation. This technical guide provides an in-depth exploration of the multifaceted roles of octanoyl-CoA, detailing its involvement in key metabolic pathways, the kinetics of associated enzymes, and its emerging role as a signaling molecule. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of biochemistry, metabolic diseases, and drug development, offering detailed experimental protocols and quantitative data to facilitate further investigation into this pivotal metabolite.

Introduction

Cellular energy homeostasis is intricately linked to the synthesis and degradation of fatty acids. Within this metabolic network, octanoyl-CoA emerges as a key intermediate, acting as both a substrate for elongation in synthetic pathways and a product of chain-shortening in oxidative pathways. Its strategic position makes it a crucial molecule in regulating the flux of medium-chain fatty acids and a potential target for therapeutic intervention in metabolic disorders. This guide will dissect the dual functions of octanoyl-CoA, providing a granular view of its biochemical significance.

Octanoyl-CoA in Fatty Acid Degradation (Beta-Oxidation)

Octanoyl-CoA is a central intermediate in the mitochondrial and peroxisomal beta-oxidation of fatty acids. This catabolic process systematically shortens long-chain fatty acids to produce acetyl-CoA, which then enters the citric acid cycle for ATP production.

Mitochondrial Beta-Oxidation

In the mitochondria, the beta-oxidation of a saturated fatty acyl-CoA, such as palmitoyl-CoA, proceeds through a series of four enzymatic reactions, repeatedly cleaving two-carbon units. Octanoyl-CoA is a product of the third cycle of beta-oxidation of a 16-carbon fatty acid. It then serves as the substrate for the medium-chain acyl-CoA dehydrogenase (MCAD) to continue the spiral.

The critical role of MCAD is underscored by Medium-Chain Acyl-CoA Dehydrogenase Deficiency (MCADD), an autosomal recessive inherited disorder of fatty acid oxidation.[1] In MCADD, impaired MCAD function leads to the accumulation of octanoyl-CoA and its derivatives, such as octanoylcarnitine (B1202733), which can be detected in newborn screening.[2] This accumulation can lead to severe clinical manifestations, including hypoketotic hypoglycemia, lethargy, and in some cases, sudden death.[1]

Peroxisomal Beta-Oxidation

Very-long-chain fatty acids (VLCFAs) and branched-chain fatty acids undergo initial rounds of beta-oxidation within peroxisomes. This process shortens the fatty acid chains until they reach a medium-chain length, typically octanoyl-CoA, at which point they are transported to the mitochondria for complete oxidation.[3][4] A key enzyme in the peroxisomal export of these shortened acyl-CoAs is carnitine octanoyltransferase (CROT), which converts octanoyl-CoA to octanoylcarnitine for transport out of the peroxisome.[5]

Octanoyl-CoA in Fatty Acid Synthesis and Elongation

While primarily viewed as a catabolic intermediate, octanoyl-CoA and its acyl carrier protein (ACP) derivative, octanoyl-ACP, play significant roles in anabolic processes, particularly in the synthesis of essential molecules.

Precursor for Lipoic Acid Synthesis

Mitochondrial fatty acid synthesis (mtFAS) is responsible for producing octanoyl-ACP, which serves as the essential precursor for the de novo biosynthesis of lipoic acid.[6][7][8] Lipoic acid is a critical cofactor for several key mitochondrial enzyme complexes, including pyruvate (B1213749) dehydrogenase and α-ketoglutarate dehydrogenase. The synthesis begins with the transfer of the octanoyl moiety from octanoyl-ACP to a specific lysine (B10760008) residue on the lipoyl domains of its target proteins, a reaction catalyzed by lipoyl(octanoyl) transferase (LipB or LIPT2).[9][10] Subsequently, two sulfur atoms are inserted into the octanoyl chain by lipoic acid synthase (LIAS) to form the functional lipoamide.[9]

Role in Ghrelin Acylation

Octanoyl-CoA is the specific acyl donor for the post-translational modification of ghrelin, the "hunger hormone."[11] The enzyme ghrelin O-acyltransferase (GOAT) catalyzes the attachment of an octanoyl group to a serine residue on the ghrelin peptide.[11][12] This octanoylation is essential for ghrelin's biological activity, including its ability to stimulate appetite and regulate energy balance.[11]

Quantitative Data

The following tables summarize key quantitative data related to the enzymatic reactions and cellular concentrations of octanoyl-CoA.

Table 1: Kinetic Parameters of Key Enzymes Utilizing Octanoyl-CoA

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg)	Organism/System	Reference
MCAD	Octanoyl-CoA	~5-10	Not specified	Rat Liver Mitochondria	[13]
CROT	Octanoyl-CoA	Not specified	Not specified	Human (recombinant)	[14]
GOAT	Octanoyl-CoA	0.6	Not specified	Human (in vitro)	[12]

Note: Kinetic parameters can vary significantly depending on the experimental conditions, such as pH, temperature, and the presence of allosteric effectors. The values presented here are approximations based on available literature.

Table 2: Reported Cellular Concentrations of Acyl-CoAs

Tissue/Cell Type	Acyl-CoA	Concentration (nmol/g tissue or pmol/mg protein)	Metabolic State	Reference
Rat Liver	Long-chain acyl-CoA	15-30 nmol/g	Fed	[15]
Rat Liver	Long-chain acyl-CoA	60-120 nmol/g	Starved	[15]
Chinese Hamster Ovary Cells	Octanoyl-CoA	Not specified	Not specified	[16]
Human Fibroblasts (MCADD)	Octanoylcarnitine	Elevated levels	Pathological	[2]

Note: Direct measurement of octanoyl-CoA concentrations in different subcellular compartments and under various metabolic conditions is an area of active research. The data presented here are illustrative and may not be representative of all physiological states.

Experimental Protocols

Quantification of Octanoyl-CoA by LC-MS/MS

This protocol provides a general workflow for the quantification of octanoyl-CoA in biological samples using liquid chromatography-tandem mass spectrometry.

1. Sample Preparation:

• Cell Culture: Aspirate media, wash cells with ice-cold PBS, and quench metabolism by adding a cold extraction solvent (e.g., 80:20 methanol (B129727):water or 10% trichloroacetic acid).[17][18] Scrape cells and transfer to a microcentrifuge tube.

• Tissue: Flash-freeze tissue in liquid nitrogen immediately after collection. Homogenize the frozen tissue in a cold extraction solvent.

• Internal Standard: Spike samples with a known amount of a stable isotope-labeled internal standard (e.g., [¹³C₈]octanoyl-CoA) to correct for sample loss and matrix effects.[16]

2. Extraction:

• Sonicate or vortex the samples to ensure complete lysis and extraction.

• Centrifuge at high speed (e.g., 17,000 x g) at 4°C to pellet proteins and cellular debris.[17][18]

• Collect the supernatant containing the acyl-CoAs.

3. Solid-Phase Extraction (SPE) (Optional but Recommended):

• Condition an SPE cartridge (e.g., C18) with methanol and then equilibrate with an appropriate buffer.[16]

• Load the supernatant onto the cartridge.

• Wash the cartridge to remove interfering substances.

• Elute the acyl-CoAs with an appropriate solvent mixture (e.g., methanol with ammonium (B1175870) formate).[16]

• Dry the eluate under a stream of nitrogen.

4. LC-MS/MS Analysis:

• Reconstitute the dried sample in a solvent compatible with the LC mobile phase.

• Inject the sample onto a C18 reversed-phase column.

• Use a gradient elution with mobile phases typically consisting of an aqueous solution with a volatile salt (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

• Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

• Monitor the specific precursor-to-product ion transition for octanoyl-CoA and its internal standard using Multiple Reaction Monitoring (MRM).

5. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the concentration of octanoyl-CoA in the original sample by comparing the analyte/internal standard peak area ratio to a standard curve prepared with known concentrations of octanoyl-CoA.

Medium-Chain Acyl-CoA Dehydrogenase (MCAD) Activity Assay

This spectrophotometric assay measures the activity of MCAD by monitoring the reduction of an artificial electron acceptor.

1. Reagents:

• Assay Buffer: e.g., 100 mM potassium phosphate (B84403) buffer, pH 7.6, containing 0.2 mM EDTA.

• Substrate: Octanoyl-CoA solution.

• Electron Acceptor: Ferricenium hexafluorophosphate (B91526) or phenazine (B1670421) methosulfate.[13][19]

• Enzyme Source: Cell or tissue homogenate, or purified enzyme.

2. Assay Procedure:

• Prepare a reaction mixture containing the assay buffer and the electron acceptor in a cuvette.

• Add the enzyme source to the cuvette and incubate for a few minutes at the desired temperature (e.g., 37°C) to allow for temperature equilibration.

• Initiate the reaction by adding the octanoyl-CoA substrate.

• Immediately monitor the change in absorbance at a specific wavelength (e.g., 308 nm for the formation of cinnamoyl-CoA from 3-phenylpropionyl-CoA, a substrate analog).[13]

• Record the absorbance change over time.

3. Calculation of Enzyme Activity:

• Determine the initial rate of the reaction from the linear portion of the absorbance versus time plot.

• Calculate the specific activity of MCAD using the molar extinction coefficient of the product and normalize to the protein concentration of the enzyme source.

Signaling Pathways and Regulatory Networks

The following diagrams, generated using the DOT language for Graphviz, illustrate the key pathways and regulatory interactions involving octanoyl-CoA.

Figure 1. Overview of octanoyl-CoA's role in fatty acid degradation.

Figure 2. Anabolic roles of octanoyl-CoA and octanoyl-ACP.

Figure 3. Experimental workflow for octanoyl-CoA quantification.

Regulatory Role of Octanoyl-CoA

Emerging evidence suggests that octanoyl-CoA and other acyl-CoAs are not merely metabolic intermediates but also act as regulatory molecules. Long-chain acyl-CoAs have been shown to allosterically regulate enzymes such as acetyl-CoA carboxylase (ACC), the rate-limiting enzyme in fatty acid synthesis. While direct evidence for octanoyl-CoA's regulatory role on ACC or fatty acid synthase (FASN) is still being investigated, its accumulation in conditions like MCADD suggests a potential for feedback inhibition or other regulatory effects on these pathways. Further research is needed to elucidate the specific signaling functions of octanoyl-CoA.

Conclusion

Octanoyl-CoA is a pivotal metabolite that sits (B43327) at the crossroads of fatty acid synthesis and degradation. Its roles as a substrate in beta-oxidation, a precursor for essential molecules like lipoic acid, and a key component in hormone acylation highlight its metabolic significance. Understanding the intricate functions and regulation of octanoyl-CoA is crucial for deciphering the complexities of lipid metabolism and for the development of novel therapeutic strategies for metabolic diseases. The data and protocols presented in this guide provide a foundation for researchers to further explore the multifaceted nature of this important molecule.

References

• 1. An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medium-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Beta oxidation - Wikipedia [en.wikipedia.org]
• 4. Crosstalk between mitochondria and peroxisomes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Mitochondrion - Wikipedia [en.wikipedia.org]
• 7. journals.asm.org [journals.asm.org]
• 8. researchgate.net [researchgate.net]
• 9. Lipoic Acid Synthesis: A New Family of Octanoyltransferases Generally Annotated as Lipoate Protein Ligases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Identification of a novel lipoic acid biosynthesis pathway reveals the complex evolution of lipoate assembly in prokaryotes | PLOS Biology [journals.plos.org]
• 11. Ghrelin octanoylation by ghrelin O-acyltransferase: protein acylation impacting metabolic and neuroendocrine signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Ghrelin O-Acyltransferase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Specific assay of medium-chain acyl-CoA dehydrogenase based on the spectrophotometric measurement of product formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Carnitine octanoyltransferase is important for the assimilation of exogenous acetyl-L-carnitine into acetyl-CoA in mammalian cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Steady-state concentrations of coenzyme A, acetyl-coenzyme A and long-chain fatty acyl-coenzyme A in rat-liver mitochondria oxidizing palmitate - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. biorxiv.org [biorxiv.org]
• 18. biorxiv.org [biorxiv.org]
• 19. A simple spectrophotometric assay for long-chain acyl-CoA dehydrogenase activity measurements in human skin fibroblasts - PubMed [pubmed.ncbi.nlm.nih.gov]

Octanoyl-CoA as a Substrate for Protein Acylation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Protein acylation is a critical post-translational modification that governs a vast array of cellular processes. While modifications with long-chain fatty acids like palmitate and myristate are widespread, the attachment of medium-chain fatty acids is far less common. This guide focuses on octanoylation, the covalent attachment of an eight-carbon fatty acid from octanoyl-CoA onto substrate proteins. A comprehensive review of current scientific literature reveals that protein octanoylation is an exceptionally rare modification, with the peptide hormone ghrelin being the only definitively established substrate in the human proteome.[1][2][3][4][5][6][7] This specificity is attributed to the highly selective enzyme, Ghrelin O-acyltransferase (GOAT).[1][2][3][4][5][6][7] This document provides a detailed exploration of the molecular mechanisms of protein octanoylation, the unique enzyme-substrate relationship of GOAT and ghrelin, and the functional implications for metabolic and neuroendocrine signaling. Furthermore, we present detailed experimental protocols for studying protein octanoylation and quantitative data to support researchers in this specialized field.

The Core Machinery of Protein Octanoylation: Ghrelin O-Acyltransferase (GOAT)

Protein octanoylation is catalyzed by Ghrelin O-acyltransferase (GOAT), also known as membrane-bound O-acyltransferase domain-containing 4 (MBOAT4).[8] GOAT is a polytopic integral membrane protein with eleven predicted transmembrane domains, primarily localized to the endoplasmic reticulum (ER).[8][9] However, some evidence suggests it may also be present on the plasma membrane, potentially enabling the re-acylation of extracellular des-acyl ghrelin.[3][7][10][11]

GOAT is a member of the membrane-bound O-acyltransferase (MBOAT) family, which includes enzymes responsible for the acylation of other secreted proteins like Hedgehog (by Hedgehog acyltransferase, Hhat) and Wnt (by Porcupine).[1][4][7] A key feature of MBOATs is the presence of conserved catalytic residues, including a critical histidine residue (His338 in human GOAT) located in the ER lumen, which is essential for its acyltransferase activity.[8][12]

Substrate Specificity: A Singular Target

A remarkable feature of GOAT is its exquisite substrate specificity. To date, ghrelin is the only known endogenous protein substrate for GOAT.[1][2][3][4][5][6][7][13] This makes protein octanoylation a highly specific signaling mechanism. The enzyme recognizes the N-terminal 'GSSF' sequence of proghrelin, with the glycine (B1666218) at position 1, serine at position 3, and phenylalanine at position 4 being crucial for substrate recognition.[8] The octanoyl group is transferred from octanoyl-CoA to the hydroxyl group of the serine at position 3 (Ser3) of the ghrelin peptide.[8][14] While GOAT shows a strong preference for octanoyl-CoA, it can utilize other medium-chain acyl-CoAs, such as hexanoyl-CoA, albeit with different efficiencies.[15]

dot

Caption: Logical diagram of GOAT's substrate specificity.

The Ghrelin-GOAT Signaling Pathway

The octanoylation of ghrelin is a prerequisite for its biological activity.[16] Unacylated ghrelin (des-acyl ghrelin) does not bind to the canonical ghrelin receptor, the growth hormone secretagogue receptor type 1a (GHS-R1a).[16][17] The octanoyl modification is essential for the interaction of ghrelin with GHS-R1a, which in turn initiates a cascade of downstream signaling events.[16]

The ghrelin-GOAT-GHS-R1a axis plays a crucial role in:

• Appetite Stimulation: Acylated ghrelin is a potent orexigenic hormone, signaling hunger to the hypothalamus.[14]

• Growth Hormone Release: It stimulates the release of growth hormone from the pituitary gland.

• Metabolic Regulation: The pathway is involved in glucose homeostasis and insulin (B600854) sensitivity.[8]

dot

Caption: Ghrelin octanoylation and signaling pathway.

Quantitative Data on GOAT Activity and Inhibition

The study of GOAT has yielded important quantitative data regarding its enzymatic activity and inhibition. This information is crucial for the development of therapeutic agents targeting the ghrelin pathway.

Parameter	Substrate/Inhibitor	Value	Reference
Apparent Km	Octanoyl-CoA	0.6 µM	[13]
Proghrelin	6 µM	[13]
IC50	Octanoyl ghrelin (product inhibition)	7 µM	[18]
Octanoylated ghrelin (1-5)-NH2 peptide with Dap at Ser3	1 µM	[18]
Octanoylated ghrelin (1-28) with Dap at Ser3	0.2 µM	[18]
Compound 2 (trifluoromethyl pyrimidyl-substituted)	69.5 nM	[18]

Dap: (S)-2,3-diaminopropionic acid

Experimental Protocols

In Vitro Ghrelin Octanoylation Assay

This protocol is adapted from methodologies described for measuring GOAT activity using membranes from cells overexpressing the enzyme.[12][19]

Objective: To measure the transfer of a radiolabeled octanoyl group from [3H]octanoyl-CoA to a ghrelin substrate.

Materials:

• Membrane fraction from Sf9 insect cells or HEK293 cells expressing GOAT.

• Recombinant proghrelin or a synthetic ghrelin peptide substrate (e.g., ghrelin 1-28).

• [3H]octanoyl-CoA.

• Non-radiolabeled octanoyl-CoA.

• Palmitoyl-CoA (to inhibit deacylating enzymes).

• Assay Buffer: 50 mM HEPES, pH 7.0, 150 mM NaCl.

• Reaction quenching solution.

• Scintillation fluid and counter.

Procedure:

• Prepare microsomes from GOAT-expressing cells.

• In a microcentrifuge tube, combine the following on ice:

  • 25-50 µg of microsomal protein.

  • 10 µM ghrelin substrate.

  • 50 µM palmitoyl-CoA.

  • Assay buffer to a final volume of 49 µL.

• Pre-incubate the mixture at 30°C for 5 minutes.

• Initiate the reaction by adding 1 µL of [3H]octanoyl-CoA (final concentration 1 µM).

• Incubate the reaction at 30°C for a defined period (e.g., 1-10 minutes).

• Stop the reaction by adding a quenching solution (e.g., acidic buffer).

• Separate the octanoylated ghrelin from the unreacted [3H]octanoyl-CoA. This can be achieved by methods such as nickel chromatography if using a His-tagged ghrelin substrate, or by precipitation and SDS-PAGE.

• Quantify the amount of incorporated radioactivity by liquid scintillation counting.

dot

Caption: Workflow for an in vitro ghrelin octanoylation assay.

Detection of Protein Octanoylation by Mass Spectrometry

Objective: To identify and characterize octanoylated proteins from a complex biological sample.

General Workflow:

• Protein Extraction and Digestion:

  • Extract proteins from cells or tissues under conditions that preserve post-translational modifications.

  • Perform in-solution or in-gel digestion of proteins using a protease such as trypsin.

• Enrichment of Acylated Peptides (Optional but Recommended):

  • Due to the low stoichiometry of acylation, enrichment is often necessary.

  • Acyl-Biotin Exchange (ABE): This method involves blocking free cysteines, cleaving thioester bonds with hydroxylamine (B1172632) (note: ghrelin octanoylation is an O-ester, so this step would need modification or an alternative enrichment strategy for O-acylated peptides), and labeling the newly exposed cysteines with biotin (B1667282) for affinity purification. While standard ABE targets S-acylation, the principle of differential chemical labeling could be adapted.

  • Hydrophobic Chromatography: The increased hydrophobicity of octanoylated peptides can be exploited for their enrichment using reversed-phase chromatography with specific elution conditions.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS):

  • Analyze the peptide mixture by LC-MS/MS. The octanoyl modification will result in a mass shift of +126.1 Da on the modified serine residue.

  • Use appropriate fragmentation methods (e.g., HCD) to obtain sequence information and confirm the site of modification.

• Data Analysis:

  • Use database search algorithms (e.g., Mascot, Sequest) to identify peptides and proteins, specifying octanoylation of serine as a variable modification.

Acyl-Biotin Exchange (ABE) for Detection of Acylated Proteins

While standard ABE is designed for S-acylated proteins, the general principle can be conceptually adapted. A specific chemical cleavage of the O-ester bond of octanoyl-serine would be required, followed by labeling of the exposed hydroxyl group. However, a more direct approach for ghrelin would be immunoprecipitation followed by mass spectrometry. For the discovery of novel octanoylated proteins, a chemical reporter-based approach could be employed.

Therapeutic Implications and Future Directions

The high specificity of GOAT for ghrelin makes it an attractive therapeutic target for metabolic diseases.[13] Inhibition of GOAT would prevent the acylation of ghrelin, thereby reducing its orexigenic and metabolic effects. Several small molecule and peptide-based inhibitors of GOAT have been developed and show promise in preclinical studies.[18]

Future research in this area will likely focus on:

• Structural Elucidation of GOAT: A high-resolution structure of GOAT would facilitate the rational design of more potent and specific inhibitors.

• Exploring the Possibility of Other Substrates: While ghrelin is the only known substrate, sensitive proteomic techniques could be employed to search for other octanoylated proteins under specific physiological or pathological conditions.

• Clinical Development of GOAT Inhibitors: Advancing the most promising GOAT inhibitors into clinical trials for the treatment of obesity, diabetes, and other metabolic disorders.

References

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. Ghrelin octanoylation by ghrelin O-acyltransferase: Unique protein biochemistry underlying metabolic signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. portlandpress.com [portlandpress.com]
• 4. royalsocietypublishing.org [royalsocietypublishing.org]
• 5. Ghrelin octanoylation by ghrelin <i>O</i> -acyltransferase: protein acylation impacting metabolic and neuroendocrine si… [ouci.dntb.gov.ua]
• 6. Ghrelin octanoylation by ghrelin O-acyltransferase: protein acylation impacting metabolic and neuroendocrine signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ghrelin octanoylation by ghrelin O-acyltransferase: protein acylation impacting metabolic and neuroendocrine signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ghrelin O-acyltransferase - Wikipedia [en.wikipedia.org]
• 9. Colocalization of ghrelin O-acyltransferase and ghrelin in gastric mucosal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. Cellular Uptake of a Fluorescent Ligand Reveals Ghrelin O-Acyltransferase Interacts with Extracellular Peptides and Exhibits Unexpected Localization for a Secretory Pathway Enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanistic Analysis of Ghrelin-O-Acyltransferase Using Substrate Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pnas.org [pnas.org]
• 14. Ghrelin-O-acyltransferase (GOAT) acylates ghrelin in the hippocampus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Enzymatic characterization of GOAT, ghrelin O-acyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Acylation, a Conductor of Ghrelin Function in Brain Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 18. Recent progress in the discovery of ghrelin O-acyltransferase (GOAT) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physiological Concentration of Octanoyl-CoA in Different Tissues

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physiological concentrations of octanoyl-CoA in various tissues, its central metabolic roles, and detailed methodologies for its quantification. Octanoyl-CoA is a critical intermediate in fatty acid metabolism, and its levels are indicative of the metabolic state of a cell. Accurate measurement of octanoyl-CoA is paramount for research in metabolic diseases, drug development, and understanding fundamental cellular processes.

Physiological Concentrations of Octanoyl-CoA

The concentration of octanoyl-CoA varies between different tissues, reflecting their unique metabolic functions. The data available from murine models are summarized below.

Tissue/Cell Type	Species	Concentration (pmol/mg protein)
Liver (HepG2 cells)	Human	~5
Muscle (LHCNM2 cells)	Human	~1
Brain	Rat	Not explicitly quantified in the provided search results. Total acyl-CoAs are lowest in the brain compared to the liver, heart, and kidney[1].
Heart	Rat	Not explicitly quantified in the provided search results. Total acyl-CoAs are lower than in the liver but higher than in the brain[1].

Note: Data for brain and heart tissue concentrations of octanoyl-CoA were not explicitly available in the provided search results. The table reflects data from cell lines as surrogates for liver and muscle tissues.

Metabolic Pathways Involving Octanoyl-CoA

Octanoyl-CoA is a key player in several metabolic pathways, most notably fatty acid β-oxidation and protein acylation.

Fatty Acid β-Oxidation

In the mitochondrial matrix, octanoyl-CoA undergoes β-oxidation to produce acetyl-CoA, which then enters the citric acid cycle for ATP production. This process is particularly crucial in tissues with high energy demands like the heart and skeletal muscle. Very long-chain fatty acids are first shortened in peroxisomes, yielding octanoyl-CoA, which is then transported to the mitochondria for complete oxidation.

References

• 1. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Octanoyl-CoA from Dietary Medium-Chain Fatty Acids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Dietary medium-chain fatty acids (MCFAs), particularly octanoic acid (C8:0), are rapidly absorbed and metabolized energy sources. Unlike their long-chain counterparts, their metabolic activation exhibits unique cellular localization and enzymatic pathways. The conversion of octanoic acid to its metabolically active form, octanoyl-CoA, is the committed step for its entry into mitochondrial β-oxidation. This guide provides a detailed overview of the synthesis of octanoyl-CoA, focusing on the core enzymatic reaction, cellular location, quantitative aspects, and relevant experimental protocols. This information is critical for understanding MCFA metabolism in health and disease, and for the development of therapeutics targeting fatty acid oxidation pathways.

Introduction to Medium-Chain Fatty Acid Activation

Medium-chain fatty acids, defined as saturated fatty acids with 6 to 12 carbon atoms, are primarily derived from dietary sources such as coconut oil, palm kernel oil, and dairy products. Octanoic acid (also known as caprylic acid) is a prominent MCFA. A key distinction in the metabolism of MCFAs compared to long-chain fatty acids (LCFAs) is their mode of absorption and transport; they are directly absorbed into the portal circulation and transported to the liver.

For any fatty acid to be metabolized, it must first be "activated" by being converted into a fatty acyl-CoA thioester. This activation step is crucial as it primes the fatty acid for subsequent enzymatic reactions, primarily β-oxidation for energy production. The activation of octanoic acid to octanoyl-CoA is an ATP-dependent process that is fundamental to harnessing the energy potential of dietary MCFAs.

The Core Synthesis Pathway of Octanoyl-CoA

The synthesis of octanoyl-CoA from free octanoic acid is a single enzymatic step catalyzed by Acyl-CoA Synthetases (ACS).

The Activating Enzyme: Medium-Chain Acyl-CoA Synthetase (ACSM)

The primary enzyme responsible for the activation of octanoic acid is Medium-Chain Acyl-CoA Synthetase (ACSM) . This enzyme belongs to a family of acyl-CoA synthetases that exhibit specificity based on the chain length of the fatty acid substrate. While other synthetases may have overlapping specificity, ACSM is the principal catalyst for medium-chain fatty acids like octanoate (B1194180).

The Biochemical Reaction

ACSM catalyzes the formation of a high-energy thioester bond between the carboxyl group of octanoic acid and the sulfhydryl group of Coenzyme A (CoA). This is an energetically unfavorable reaction that is driven by the hydrolysis of ATP to AMP and pyrophosphate (PPi), followed by the subsequent hydrolysis of PPi into two inorganic phosphate (B84403) (Pi) molecules, rendering the overall reaction irreversible.

The reaction proceeds as follows:

Octanoic Acid + ATP + CoA-SH → Octanoyl-CoA + AMP + PPi

Cellular Localization: A Key Distinction

A critical feature of MCFA metabolism is the cellular location of their activation. While long-chain fatty acids are exclusively activated in the cytosol by long-chain acyl-CoA synthetases before being transported into the mitochondria via the carnitine shuttle, medium-chain fatty acids can bypass this system.[1]

Dietary octanoate is transported to the liver, where it can be directly activated within the mitochondrial matrix by mitochondrial isoforms of ACSM. This intramitochondrial activation is a significant advantage, as it delivers octanoyl-CoA directly to the site of β-oxidation, streamlining the metabolic process.

Caption: Figure 1: Mitochondrial Synthesis of Octanoyl-CoA.

Quantitative Data

While comprehensive kinetic data for human mitochondrial ACSM with octanoate as a substrate is dispersed, the enzyme exhibits clear substrate preferences. The activity of ACS enzymes is crucial for metabolic flux and varies by tissue.

Table 1: Tissue-Specific Activity of Medium-Chain Acyl-CoA Dehydrogenase

Note: Data for Medium-Chain Acyl-CoA Dehydrogenase (MCAD), the first enzyme in β-oxidation which utilizes octanoyl-CoA, is often used as a proxy for a tissue's capacity to metabolize MCFAs. Specific activities for ACSM may vary but generally follow a similar pattern of high activity in metabolically active tissues.

Tissue	Species	Specific Activity (mU/mg of protein)	Reference
Liver	Rat	29	[2]
Heart	Rat	68	[2]
Leukocytes	Rat	2.1	[2]

Table 2: Substrate Specificity of Acyl-CoA Dehydrogenases

This table illustrates the chain-length specificity of the dehydrogenases that catabolize the products of acyl-CoA synthetases, highlighting the specialized nature of these pathways.

Enzyme	Substrate Chain Length Preference
Short-Chain Acyl-CoA Dehydrogenase (SCAD)	C4 - C6
Medium-Chain Acyl-CoA Dehydrogenase (MCAD)	C6 - C12
Long-Chain Acyl-CoA Dehydrogenase (LCAD)	C12 - C18
Very Long-Chain Acyl-CoA Dehydrogenase (VLCAD)	> C16

Experimental Protocols

Measuring the activity of Acyl-CoA Synthetase is fundamental to studying fatty acid metabolism. A common, sensitive, and non-radioactive method is the fluorometric assay.

Fluorometric Assay for Acyl-CoA Synthetase (ACS) Activity

Principle: This assay measures ACS activity by coupling the production of acyl-CoA to a series of enzymatic reactions that ultimately generate a highly fluorescent product.[3][4] The acyl-CoA produced by ACS is metabolized by a proprietary enzyme mix to generate an intermediate, which then reacts with a probe to yield a fluorescent signal. The rate of fluorescence increase is directly proportional to the ACS activity in the sample.[3]

Materials:

• ACS Assay Buffer

• ACS Substrate (containing the fatty acid, e.g., octanoic acid, ATP, and CoA)

• ACS Enzyme Mix

• ACS Converter

• ACS Developer

• Fluorescent Probe (e.g., OxiRed™)

• Positive Control (purified ACS)

• Tissue or cell lysate

• 96-well black microplate

• Fluorescence microplate reader (Ex/Em = 535/587 nm)

Methodology:

• Sample Preparation:

  • Homogenize tissue (e.g., 10 mg of liver) or cells (1 x 10⁶) in 100 µL of ice-cold ACS Assay Buffer.[4]

  • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C.[4]

  • Collect the supernatant (lysate) for the assay. Determine the protein concentration of the lysate.

• Reaction Setup:

  • Prepare a Reaction Mix for each sample and positive control well by combining Assay Buffer, ACS Substrate, ACS Enzyme Mix, ACS Converter, ACS Developer, and the Fluorescent Probe according to the kit manufacturer's instructions.

  • Prepare a separate Sample Background Control for each sample, which contains all components except the ACS Substrate. This accounts for any non-specific fluorescence generation.

  • Add 50 µL of the Reaction Mix (or Background Control Mix) to the appropriate wells of a 96-well black plate.

  • Add 50 µL of the sample lysate (containing 5-20 µg of protein) or Positive Control to the wells.

• Measurement:

  • Immediately place the plate in a microplate reader set to 37°C.

  • Measure the fluorescence intensity (Ex/Em = 535/587 nm) in kinetic mode, recording data every 1-2 minutes for a total of 30-60 minutes.[4]

• Data Analysis:

  • Subtract the fluorescence reading of the Sample Background Control from the corresponding sample reading.

  • Identify a linear range from the kinetic plot (e.g., from time t₁ to t₂).

  • Calculate the change in fluorescence (ΔRFU) over the change in time (Δt) within this linear range.

  • Use a standard curve (e.g., H₂O₂ standard) to convert the rate of fluorescence change to the rate of product formation (e.g., nmol/min).

  • Normalize the activity to the amount of protein in the sample (e.g., nmol/min/mg or mU/mg).

Caption: Figure 2: Workflow for Fluorometric ACS Assay.

Conclusion

The synthesis of octanoyl-CoA, catalyzed by mitochondrial Medium-Chain Acyl-CoA Synthetase, is the essential activation step for the metabolism of dietary octanoic acid. This pathway's efficiency is enhanced by its intramitochondrial location, which provides the product directly to the β-oxidation machinery. Understanding the kinetics, tissue-specific activity, and methods for measuring this enzymatic step is vital for researchers in metabolism and for professionals developing drugs that may interact with or depend on fatty acid energy pathways. The provided protocols and data serve as a foundational guide for the scientific investigation of this critical metabolic process.

References

• 1. Medium-Chain Acyl-CoA Dehydrogenase (MCAD) Deficiency (MCADD): Background, Etiology, Pathophysiology [emedicine.medscape.com]
• 2. Specific assay of medium-chain acyl-CoA dehydrogenase based on the spectrophotometric measurement of product formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. store.genprice.com [store.genprice.com]
• 4. abcam.cn [abcam.cn]

An In-depth Technical Guide to Enzymes Specifically Recognizing Octanoyl-CoA as a Substrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl-coenzyme A (octanoyl-CoA) is a critical intermediate in cellular metabolism, primarily known for its role in fatty acid β-oxidation. It is an eight-carbon saturated fatty acyl-CoA that serves as a substrate for a variety of enzymes, playing pivotal roles in energy homeostasis, protein modification, and metabolic signaling. This technical guide provides a comprehensive overview of key enzymes that specifically recognize and utilize octanoyl-CoA, with a focus on their biochemical properties, associated metabolic pathways, and detailed experimental methodologies for their study. The information presented herein is intended to be a valuable resource for researchers and professionals involved in drug discovery and development targeting these enzymatic systems.

Ghrelin O-Acyltransferase (GOAT): The Master Regulator of Ghrelin Acylation

Ghrelin O-acyltransferase (GOAT), a member of the membrane-bound O-acyltransferase (MBOAT) family, is unique in its highly specific use of octanoyl-CoA to acylate the peptide hormone ghrelin.[1][2] This post-translational modification, the attachment of an octanoyl group to the serine-3 residue of ghrelin, is essential for ghrelin's biological activity, including its potent orexigenic (appetite-stimulating) effects.[3][4] Ghrelin is the only known protein in the human proteome to undergo this specific octanoylation, making GOAT a highly specific enzyme and an attractive therapeutic target for metabolic diseases.[2][5]

Quantitative Data

The following table summarizes the kinetic parameters of Ghrelin O-Acyltransferase with respect to its substrates.

Enzyme	Substrate	Apparent K_m_ (μM)	Source
Ghrelin O-Acyltransferase (GOAT)	Octanoyl-CoA	0.6	[6]
Ghrelin O-Acyltransferase (GOAT)	Proghrelin	6	[6]

Note: The enzyme kinetics for GOAT have been described as complex and potentially nonlinear, which may be influenced by factors such as the presence of esterases and product inhibition in in vitro assay systems.[6]

Signaling Pathway

The octanoylation of ghrelin by GOAT is the critical activation step for the ghrelin signaling pathway. Acylated ghrelin binds to the growth hormone secretagogue receptor (GHS-R1a), a G-protein coupled receptor, initiating a cascade of downstream signaling events that regulate appetite, growth hormone release, and glucose homeostasis.[1][7][8]

Caption: Ghrelin activation and signaling pathway.

Experimental Protocol: In Vitro GOAT Activity Assay

This protocol describes a fluorescence-based assay to measure GOAT activity using a fluorescently labeled ghrelin peptide and octanoyl-CoA.

Materials:

• Enzyme Source: Microsomal preparations from insect cells (e.g., Sf9) or mammalian cells (e.g., HEK293) overexpressing GOAT.

• Substrates:

  • Fluorescently labeled ghrelin peptide (e.g., N-terminally tagged with a fluorophore).

  • Octanoyl-CoA.

• Assay Buffer: 50 mM HEPES, pH 7.4, containing 250 mM sucrose (B13894) and 1 mM DTT.

• Quenching Solution: Acetonitrile (B52724) with 0.1% trifluoroacetic acid (TFA).

• Instrumentation: HPLC system with a fluorescence detector.

Procedure:

• Reaction Setup:

  • In a microcentrifuge tube, prepare the reaction mixture by adding the assay buffer.

  • Add the fluorescently labeled ghrelin peptide to a final concentration of 10 µM.

  • Add octanoyl-CoA to a final concentration of 5 µM.

• Enzyme Addition and Incubation:

  • Initiate the reaction by adding the GOAT-containing microsomal preparation (e.g., 20 µg of total protein).

  • Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes). A time-course experiment should be performed to ensure the reaction is in the linear range.

• Reaction Quenching:

  • Stop the reaction by adding an equal volume of quenching solution.

  • Vortex briefly and centrifuge at high speed for 10 minutes to pellet the precipitated proteins.

• Analysis by HPLC:

  • Transfer the supernatant to an HPLC vial.

  • Inject the sample onto a C18 reverse-phase HPLC column.

  • Elute the acylated and unacylated peptides using a gradient of acetonitrile in water with 0.1% TFA.

  • Monitor the fluorescence of the eluting peptides. The acylated product will have a longer retention time than the unacylated substrate.

• Data Quantification:

  • Calculate the percentage of acylated peptide by integrating the peak areas of the acylated and unacylated peptide species.

  • Enzyme activity can be expressed as the rate of product formation (e.g., pmol/min/mg of protein).

Medium-Chain Acyl-CoA Dehydrogenase (MCAD): A Key Player in Fatty Acid β-Oxidation

Medium-chain acyl-CoA dehydrogenase (MCAD) is a mitochondrial enzyme that catalyzes the initial and rate-limiting step in the β-oxidation of medium-chain fatty acids, which includes octanoyl-CoA.[9][10] MCAD deficiency is a common inborn error of metabolism that impairs the body's ability to break down these fatty acids for energy, particularly during periods of fasting.[9][11]

Quantitative Data

Enzyme	Substrate	Normal Activity	Source
Medium-Chain Acyl-CoA Dehydrogenase (MCAD)	Octanoyl-CoA	2.78 nmol/(min•mg protein)	[12]

Note: MCAD activity is often measured in lymphocytes or fibroblasts for diagnostic purposes, and values are typically reported as a percentage of normal activity.[12][13]

Metabolic Pathway

MCAD is a central enzyme in the mitochondrial fatty acid β-oxidation spiral. It introduces a double bond between the α and β carbons of the acyl-CoA substrate.[14]

Caption: Mitochondrial fatty acid β-oxidation pathway.

Experimental Protocol: MCAD Activity Assay in Lymphocytes

This protocol describes the measurement of MCAD activity in isolated lymphocytes by monitoring the reduction of an artificial electron acceptor.

Materials:

• Cell Source: Freshly isolated peripheral blood lymphocytes.

• Lysis Buffer: 10 mM HEPES, pH 7.4, containing 1 mM EDTA and protease inhibitors.

• Reaction Buffer: 100 mM potassium phosphate, pH 7.6, containing 0.2 mM ferricenium hexafluorophosphate (B91526) (electron acceptor), 2 mM EDTA, and 0.2% Triton X-100.

• Substrate: Octanoyl-CoA.

• Instrumentation: Spectrophotometer.

Procedure:

• Lymphocyte Isolation:

  • Isolate lymphocytes from whole blood using a density gradient centrifugation method (e.g., with Ficoll-Paque).

  • Wash the isolated lymphocytes with phosphate-buffered saline (PBS).

• Cell Lysis:

  • Resuspend the lymphocyte pellet in ice-cold lysis buffer.

  • Lyse the cells by sonication or freeze-thaw cycles.

  • Centrifuge the lysate to remove cell debris and collect the supernatant containing the mitochondrial fraction.

• Protein Quantification:

  • Determine the protein concentration of the lysate using a standard method (e.g., Bradford or BCA assay).

• Enzyme Activity Measurement:

  • In a cuvette, add the reaction buffer.

  • Add a known amount of the lymphocyte lysate (e.g., 50-100 µg of protein).

  • Initiate the reaction by adding octanoyl-CoA to a final concentration of 100 µM.

  • Immediately monitor the reduction of ferricenium hexafluorophosphate by measuring the decrease in absorbance at 300 nm over time.

• Data Analysis:

  • Calculate the rate of absorbance change (ΔA/min).

  • Using the molar extinction coefficient of ferricenium hexafluorophosphate, convert the rate of absorbance change to the rate of substrate oxidation (nmol/min).

  • Normalize the activity to the amount of protein in the lysate to obtain the specific activity (nmol/min/mg of protein).

Other Notable Enzymes Recognizing Octanoyl-CoA

Carnitine O-Octanoyltransferase (CROT)

Carnitine O-octanoyltransferase is a peroxisomal enzyme that catalyzes the reversible transfer of an octanoyl group from octanoyl-CoA to L-carnitine, forming octanoylcarnitine (B1202733) and coenzyme A.[14] This reaction is crucial for the transport of medium-chain fatty acids out of the peroxisome for further metabolism in the mitochondria.[4][9]

• Experimental Protocol: CROT activity can be assayed by monitoring the formation of octanoylcarnitine from octanoyl-CoA and radiolabeled L-carnitine. The reaction products can be separated by chromatography and quantified by scintillation counting. Alternatively, a coupled spectrophotometric assay can be used where the released CoA is reacted with a chromogenic reagent.

Medium-Chain Acyl-CoA Synthetases (ACSMs)

Medium-chain acyl-CoA synthetases are a family of enzymes that activate medium-chain fatty acids, including octanoic acid, by converting them to their corresponding acyl-CoA thioesters. This ATP-dependent reaction is the first step required for their subsequent metabolism.

• Quantitative Data: A study on a bacterial medium-chain fatty acyl-CoA ligase reported kinetic parameters for octanoic acid.[7] However, specific kinetic data for human ACSM isoforms with octanoic acid were not found in the provided search results.

• Experimental Protocol: ACSM activity can be measured by a variety of methods. A common approach is a coupled-enzyme spectrophotometric assay where the production of AMP is linked to the oxidation of NADH, which can be monitored as a decrease in absorbance at 340 nm. Alternatively, the formation of radiolabeled octanoyl-CoA from radiolabeled octanoic acid can be quantified.

Experimental Workflow and Logical Relationships

The following diagram illustrates a general workflow for characterizing an enzyme that utilizes octanoyl-CoA, from initial identification to kinetic analysis.

Caption: General workflow for enzyme characterization.

Conclusion

The enzymes that specifically recognize octanoyl-CoA as a substrate are integral to a range of critical biological processes, from the regulation of hunger and metabolism by GOAT to the fundamental generation of energy via fatty acid β-oxidation by MCAD. The detailed understanding of their biochemical properties, kinetic parameters, and associated signaling pathways is paramount for the development of novel therapeutic strategies for metabolic disorders, obesity, and other related diseases. The experimental protocols and workflows provided in this guide offer a foundational framework for researchers to investigate these important enzymes and to screen for potential modulators of their activity. Further research into the quantitative kinetics and structural biology of these enzymes will undoubtedly continue to unveil new opportunities for therapeutic intervention.

References

• 1. Facile and restricted pathways for the dissociation of octenoyl-CoA from the medium-chain fatty acyl-CoA dehydrogenase (MCAD)-FADH2-octenoyl-CoA charge-transfer complex: energetics and mechanism of suppression of the enzyme's oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Changes in carnitine octanoyltransferase activity induce alteration in fatty acid metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In Vitro Culture of Embryos from LOPU-Derived Goat Oocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Kinetics of acyl transfer reactions in organic media catalysed by Candida antarctica lipase B - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Identification of Middle Chain Fatty Acyl-CoA Ligase Responsible for the Biosynthesis of 2-Alkylmalonyl-CoAs for Polyketide Extender Unit - PMC [pmc.ncbi.nlm.nih.gov]
• 8. file.dldevelop.com [file.dldevelop.com]
• 9. Carnitine O-octanoyltransferase (CROT) deficiency in mice leads to an increase of omega-3 fatty acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pedworld.ch [pedworld.ch]
• 11. Medium-Chain Acyl-CoA Dehydrogenase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Carnitine O-octanoyltransferase - Wikipedia [en.wikipedia.org]
• 13. Studies of medium-chain fatty acyl-coenzyme A synthetase. Enzyme fraction II: mechanism of reaction and specific properties - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Carnitine O-octanoyltransferase is a novel contributing factor in vascular calcification via promoting fatty acid metabolism and mitochondrial dysfunction - PMC [pmc.ncbi.nlm.nih.gov]

The Nexus of Octanoyl-CoA and Mitochondrial Dysfunction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Mitochondrial dysfunction is a cornerstone of numerous metabolic diseases. A growing body of evidence implicates the accumulation of medium-chain acyl-CoAs, particularly octanoyl-CoA, as a significant contributor to impaired mitochondrial function. This technical guide provides an in-depth exploration of the multifaceted relationship between elevated octanoyl-CoA levels and mitochondrial dysregulation. We will delve into the core molecular mechanisms, including the direct inhibition of bioenergetic pathways, the induction of oxidative stress, and the disruption of signaling cascades. This guide also offers detailed experimental protocols and data presentation to facilitate further research in this critical area.

Introduction: Octanoyl-CoA in Mitochondrial Metabolism

Octanoyl-CoA is a pivotal intermediate in the mitochondrial beta-oxidation of medium-chain fatty acids. Under physiological conditions, it is sequentially catabolized by a series of enzymatic reactions to yield acetyl-CoA, which then enters the tricarboxylic acid (TCA) cycle to fuel oxidative phosphorylation and ATP production. The primary enzyme responsible for the initial step in octanoyl-CoA oxidation is medium-chain acyl-CoA dehydrogenase (MCAD).

Genetic defects in the ACADM gene, which encodes for MCAD, lead to Medium-Chain Acyl-CoA Dehydrogenase Deficiency (MCADD), a rare autosomal recessive disorder.[1][2] This condition results in the accumulation of octanoyl-CoA and its derivatives, leading to severe metabolic crises, including hypoketotic hypoglycemia, lethargy, and in some cases, sudden infant death.[1][2] The pathophysiology of MCADD underscores the toxic potential of elevated octanoyl-CoA levels and provides a critical human model for studying its impact on mitochondrial health.

Mechanisms of Octanoyl-CoA-Induced Mitochondrial Dysfunction

The pathogenic effects of octanoyl-CoA accumulation are multifactorial, stemming from direct enzymatic inhibition, the generation of reactive oxygen species (ROS), and the disruption of key cellular signaling pathways.

Impairment of Mitochondrial Respiration and Bioenergetics

Elevated concentrations of octanoyl-CoA can disrupt the finely tuned process of oxidative phosphorylation. While direct quantitative data on the inhibition of specific respiratory chain complexes by octanoyl-CoA is limited, the accumulation of acyl-CoAs, in general, is known to have detrimental effects on mitochondrial respiration. This can occur through several mechanisms:

• Substrate Overload and Competitive Inhibition: An excess of octanoyl-CoA can lead to a "substrate overload" of the beta-oxidation pathway. This can cause a depletion of free coenzyme A (CoASH), which is essential for other mitochondrial processes, including the pyruvate (B1213749) dehydrogenase complex and the TCA cycle.[3] The resulting imbalance in the acyl-CoA/CoASH ratio can inhibit key enzymes and reduce the overall flux through oxidative phosphorylation.

• Inhibition of Electron Transport Chain (ETC) Complexes: While direct inhibition is not extensively quantified for octanoyl-CoA, other acyl-CoAs have been shown to inhibit components of the ETC. For instance, palmitoyl-CoA can inhibit the ADP/ATP carrier (AAC), thereby reducing the transport of ADP into the mitochondrial matrix for ATP synthesis.[4] It is plausible that octanoyl-CoA could exert similar inhibitory effects on various components of the respiratory chain.

• Opening of the Mitochondrial Permeability Transition Pore (mPTP): The accumulation of fatty acids and their CoA esters, coupled with calcium overload and oxidative stress, can trigger the opening of the mitochondrial permeability transition pore (mPTP).[5][6][7] Persistent opening of the mPTP leads to the dissipation of the mitochondrial membrane potential, uncoupling of oxidative phosphorylation, mitochondrial swelling, and the release of pro-apoptotic factors, ultimately leading to cell death.[7][8]

Induction of Oxidative Stress

A dysfunctional beta-oxidation pathway due to octanoyl-CoA accumulation can lead to an increase in the production of reactive oxygen species (ROS). When the flow of electrons through the electron transport chain is impeded, electrons can leak and prematurely react with molecular oxygen to form superoxide (B77818) radicals (O₂⁻). This can occur at several sites, notably Complex I and Complex III.[9][10][11] The subsequent dismutation of superoxide to hydrogen peroxide (H₂O₂) and the formation of other ROS can overwhelm the mitochondrial antioxidant defense systems, leading to oxidative damage to mitochondrial DNA, proteins, and lipids. This oxidative stress further exacerbates mitochondrial dysfunction, creating a vicious cycle.

Disruption of Post-Translational Modifications: Protein Acylation

A significant consequence of elevated octanoyl-CoA is the alteration of the mitochondrial acetylome. The accumulation of octanoyl-CoA can lead to an increase in the intramitochondrial concentration of acetyl-CoA, the primary acetyl group donor for protein acetylation. This non-enzymatic acylation of lysine (B10760008) residues on mitochondrial proteins can significantly alter their function.[12]

The deacetylation of mitochondrial proteins is primarily regulated by the NAD⁺-dependent deacetylase SIRT3.[13][14][15][16] Under conditions of high acetyl-CoA, the capacity of SIRT3 to deacetylate its target proteins can be overwhelmed, leading to a state of hyperacetylation. Many key enzymes involved in fatty acid oxidation, the TCA cycle, and oxidative phosphorylation are regulated by their acetylation status. For example, hyperacetylation of long-chain acyl-CoA dehydrogenase (LCAD) has been shown to decrease its enzymatic activity.[1][17]

Key Signaling Pathways Implicated in Octanoyl-CoA-Induced Mitochondrial Dysfunction

The accumulation of octanoyl-CoA and the resulting mitochondrial stress trigger several cellular signaling pathways that attempt to restore homeostasis but can also contribute to pathology if the stress is persistent.

AMPK Signaling Pathway

AMP-activated protein kinase (AMPK) is a crucial cellular energy sensor. A decrease in the cellular ATP/AMP ratio, a direct consequence of mitochondrial dysfunction, activates AMPK.[6][18][19][20] Activated AMPK initiates a cascade of events aimed at restoring energy balance, including the stimulation of catabolic processes like glucose uptake and glycolysis, and the inhibition of anabolic processes.[20][21] In the context of octanoyl-CoA-induced mitochondrial dysfunction, AMPK activation serves as a key response to the energy deficit.

Figure 1: AMPK activation in response to octanoyl-CoA-induced mitochondrial dysfunction.

Mitochondrial Calcium Signaling

Mitochondria play a vital role in cellular calcium homeostasis by sequestering and releasing Ca²⁺ ions.[22][23][24] The uptake of Ca²⁺ into the mitochondrial matrix is mediated by the mitochondrial calcium uniporter (MCU).[24][25][26][27] Mitochondrial dysfunction can disrupt this delicate balance. While direct effects of octanoyl-CoA on the MCU are not well-defined, the depolarization of the mitochondrial membrane potential, a consequence of octanoyl-CoA accumulation, would reduce the driving force for Ca²⁺ uptake.[23] Altered mitochondrial calcium handling can have widespread effects on cellular signaling, including the modulation of ATP production and the activation of cell death pathways.[21][24][27]

Figure 2: Disruption of mitochondrial calcium signaling by octanoyl-CoA.

SIRT3 and Protein Deacetylation

As previously mentioned, SIRT3 is the primary mitochondrial deacetylase that counteracts the effects of acetyl-CoA-driven protein acetylation.[13][14][15][16] The activity of SIRT3 is dependent on the availability of NAD⁺. Conditions that lead to a decrease in the mitochondrial NAD⁺/NADH ratio, such as impaired electron transport chain function, can inhibit SIRT3 activity, further promoting a state of protein hyperacetylation and exacerbating mitochondrial dysfunction.[1][13][16][28]

Figure 3: The interplay between octanoyl-CoA, SIRT3, and protein acetylation.

Quantitative Data Summary

The following tables summarize the available quantitative data from studies investigating the effects of acyl-CoAs and related mitochondrial dysfunction.

Table 1: Effects of Acyl-CoAs on Mitochondrial Respiration

Parameter	Model System	Acyl-CoA	Concentration	Effect	Reference
State 3 Respiration	Isolated heart mitochondria	Palmitoyl-CoA	22 µM (IC50)	Inhibition	[4]
Apparent Km for ADP	Isolated heart mitochondria	Palmitoyl-CoA	10 µM	Increased ~2-fold	[4]
Complex III Activity	Isolated mitochondria	C2-ceramide	5-7 µM (IC50)	Inhibition	[2]
Complex I Activity	Mitochondria	6-hydroxydopamine	10.5 µM (IC50)	Inhibition	[29]
Complex IV Activity	Mitochondria	6-hydroxydopamine	34 µM (IC50)	Inhibition	[29]

Table 2: Changes in Mitochondrial Parameters with ETC Inhibition

Parameter	Cell Line	Inhibitor	Effect	Reference
Mitochondrial Membrane Potential	HepG2	Rotenone (B1679576) (Complex I)	Concentration- and time-dependent decrease	[30]
Mitochondrial Membrane Potential	HepG2	Antimycin A (Complex III)	Concentration- and time-dependent decrease	[30]
Cellular ATP Levels	HepG2	Rotenone (Complex I)	Decreased	[30]
Cellular ATP Levels	HepG2	Antimycin A (Complex III)	Decreased	[30]
ROS Production (Hydroethidine oxidation)	HEK293	Rotenone (Complex I)	Increased	[7]
ROS Production (Hydroethidine oxidation)	HEK293	Antimycin A (Complex III)	Increased	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments to investigate the impact of octanoyl-CoA on mitochondrial function.

Measurement of Mitochondrial Respiration in Permeabilized Cells

This protocol allows for the measurement of oxygen consumption rates (OCR) in response to various substrates and inhibitors in cells with permeabilized plasma membranes, providing direct access to the mitochondria.

Figure 4: Workflow for measuring mitochondrial respiration in permeabilized cells.

Materials:

• Seahorse XF Analyzer

• Seahorse XF Cell Culture Microplates

• Cell-Tak for cell adhesion

• Mitochondrial Assay Solution (MAS)

• Digitonin or Saponin for permeabilization

• Octanoyl-CoA

• Mitochondrial substrates (e.g., pyruvate, malate, succinate)

• Electron transport chain inhibitors (e.g., rotenone, antimycin A, oligomycin (B223565), FCCP)

Procedure:

• Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a predetermined density to achieve 80-90% confluency on the day of the assay.

• Permeabilization: On the day of the assay, replace the culture medium with MAS containing a low concentration of a permeabilizing agent (e.g., 10-50 µg/mL saponin or 1-5 µM digitonin). Incubate for a short period (5-10 minutes) to selectively permeabilize the plasma membrane while leaving the mitochondrial membranes intact.

• Substrate Addition: Add mitochondrial substrates to the MAS to fuel respiration. A common combination is pyruvate and malate to assess Complex I-driven respiration, or succinate (B1194679) (in the presence of rotenone to inhibit Complex I) for Complex II-driven respiration.

• Instrument Setup: Hydrate the sensor cartridge of the Seahorse XF Analyzer and load the injection ports with octanoyl-CoA and other inhibitors/uncouplers as per the experimental design.

• Assay Protocol: Place the cell plate in the Seahorse XF Analyzer and initiate the protocol. This will typically involve measuring baseline OCR, followed by the sequential injection of octanoyl-CoA, and then other modulators of mitochondrial function (e.g., ADP to measure state 3 respiration, oligomycin to measure state 4 respiration, and FCCP to measure maximal respiration).

• Data Analysis: Analyze the OCR data to determine the effect of octanoyl-CoA on basal respiration, ATP-linked respiration, proton leak, and maximal respiratory capacity.

Measurement of Mitochondrial Reactive Oxygen Species (ROS) Production

This protocol describes the use of a fluorescent probe to measure mitochondrial ROS production in response to octanoyl-CoA treatment.

Materials:

• Fluorescent plate reader or fluorescence microscope

• MitoSOX™ Red mitochondrial superoxide indicator

• Live-cell imaging solution (e.g., HBSS)

• Octanoyl-CoA

• Antimycin A (positive control)

Procedure:

• Cell Culture: Culture cells in a suitable format for fluorescence measurement (e.g., 96-well black-walled, clear-bottom plate).

• Treatment: Treat cells with octanoyl-CoA at various concentrations for the desired duration. Include a positive control group treated with an inducer of mitochondrial ROS, such as antimycin A.

• Staining: Remove the treatment medium and wash the cells with warm live-cell imaging solution. Incubate the cells with MitoSOX™ Red (typically 2.5-5 µM) in imaging solution for 10-30 minutes at 37°C, protected from light.

• Washing: Wash the cells again with warm imaging solution to remove excess probe.

• Measurement: Measure the fluorescence intensity using a plate reader (excitation ~510 nm, emission ~580 nm) or visualize and quantify the fluorescence using a fluorescence microscope.

• Data Normalization: Normalize the fluorescence intensity to cell number or protein concentration to account for variations in cell density.

Assessment of Mitochondrial Membrane Potential (ΔΨm)

This protocol uses a potentiometric fluorescent dye to assess changes in mitochondrial membrane potential following exposure to octanoyl-CoA.

Materials:

• Fluorescent plate reader or fluorescence microscope

• Tetramethylrhodamine, methyl ester (TMRM) or JC-1 dye

• Live-cell imaging solution

• Octanoyl-CoA

• FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone) as a positive control for depolarization

Procedure:

• Cell Culture: Grow cells on a suitable plate for fluorescence analysis.

• Staining: Load the cells with TMRM (typically 25-100 nM) or JC-1 (1-5 µg/mL) in live-cell imaging solution for 20-30 minutes at 37°C.

• Treatment: Add octanoyl-CoA to the cells at the desired concentrations. For kinetic measurements, this can be done during the imaging process.

• Imaging/Measurement: Measure the fluorescence intensity. For TMRM, a decrease in fluorescence indicates mitochondrial depolarization. For JC-1, a shift from red to green fluorescence indicates depolarization.

• Positive Control: At the end of the experiment, add FCCP to induce complete mitochondrial depolarization, providing a baseline for minimal membrane potential.

• Data Analysis: Quantify the changes in fluorescence intensity over time or after treatment to determine the effect of octanoyl-CoA on the mitochondrial membrane potential.

Analysis of Protein Acylation by Western Blot

This protocol provides a method to assess changes in the global acetylation of mitochondrial proteins.

Materials:

• Cell lysis buffer

• Mitochondrial isolation kit

• SDS-PAGE gels and Western blotting apparatus

• Primary antibody against acetylated lysine

• Secondary antibody conjugated to HRP

• Chemiluminescent substrate

Procedure:

• Cell Treatment: Treat cultured cells with octanoyl-CoA.

• Mitochondrial Isolation: Isolate mitochondria from the treated and control cells using a commercial kit or a standard differential centrifugation protocol.

• Protein Quantification: Determine the protein concentration of the mitochondrial lysates.

• SDS-PAGE and Western Blotting: Separate equal amounts of mitochondrial protein by SDS-PAGE and transfer to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then probe with a primary antibody that recognizes acetylated lysine residues. After washing, incubate with an appropriate HRP-conjugated secondary antibody.

• Detection: Detect the signal using a chemiluminescent substrate and an imaging system.

• Analysis: Quantify the band intensities to determine the relative changes in global mitochondrial protein acetylation. Loading controls, such as an antibody against a mitochondrial housekeeping protein (e.g., VDAC or COX IV), should be used for normalization.

Conclusion

The accumulation of octanoyl-CoA represents a significant metabolic stressor that can lead to profound mitochondrial dysfunction. The mechanisms are intricate, involving the disruption of bioenergetics, the generation of oxidative stress, and the alteration of the mitochondrial proteome through post-translational modifications. A thorough understanding of these processes is paramount for the development of therapeutic strategies for metabolic diseases associated with impaired fatty acid oxidation. The experimental approaches outlined in this guide provide a framework for researchers to further elucidate the complex interplay between octanoyl-CoA and mitochondrial health, paving the way for novel diagnostic and therapeutic interventions.

References

• 1. SIRT3 regulates fatty acid oxidation via reversible enzyme deacetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct inhibition of mitochondrial respiratory chain complex III by cell-permeable ceramide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Complex I and complex III of mitochondria have common inhibitors acting as ubiquinone antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mitochondrial respiratory complex I can be inhibited via bypassing the ubiquinone-accessing tunnel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibition of Mitochondrial Complex II by the Anticancer Agent Lonidamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Complex I and complex III inhibition specifically increase cytosolic hydrogen peroxide levels without inducing oxidative stress in HEK293 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Protocol for measuring mitochondrial respiratory capacity from buccal cell swabs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. biorxiv.org [biorxiv.org]
• 11. Activation of AMP-Activated Protein Kinase Prevents Lipotoxicity in Retinal Pericytes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Detection of Protein S-Acylation using Acyl-Resin Assisted Capture - PMC [pmc.ncbi.nlm.nih.gov]
• 13. SIRT3 regulates mitochondrial fatty-acid oxidation by reversible enzyme deacetylation [escholarship.org]
• 14. Visualization and Identification of Fatty Acylated Proteins Using Chemical Reporters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Analysis of protein acylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Mass-tag labeling for the determination of protein S-fatty acylation - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Sirtuin 3 (SIRT3) Protein Regulates Long-chain Acyl-CoA Dehydrogenase by Deacetylating Conserved Lysines Near the Active Site - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Mitochondrial Calcium Uniporter Links Acetyl-CoA Metabolism and H3K27 Acetylation to Maintain Glioblastoma Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Itaconate Alters Succinate and Coenzyme A Metabolism via Inhibition of Mitochondrial Complex II and Methylmalonyl-CoA Mutase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. AMP-activated protein kinase — a journey from 1 to 100 downstream targets - PMC [pmc.ncbi.nlm.nih.gov]
• 21. AMPK Activation Reduces Hepatic Lipid Content by Increasing Fat Oxidation In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Mitochondrial complex I inhibition triggers NAD+-independent glucose oxidation via successive NADPH formation, “futile” fatty acid cycling, and FADH2 oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. The Mitochondrial Ca2+ uniporter is a central regulator of interorganellar Ca2+ transfer and NFAT activation - PMC [pmc.ncbi.nlm.nih.gov]
• 25. JCI Insight - EMRE is essential for mitochondrial calcium uniporter activity in a mouse model [insight.jci.org]
• 26. EMRE is essential for mitochondrial calcium uniporter activity in a mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. JCI Insight - EMRE is essential for mitochondrial calcium uniporter activity in a mouse model [insight.jci.org]
• 28. Mitochondrial Sirtuin Network Reveals Dynamic SIRT3-dependent Deacetylation in Response to Membrane Depolarization - PMC [pmc.ncbi.nlm.nih.gov]
• 29. Inhibition of mitochondrial complexes I and IV by 6-hydroxydopamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. protocols.io [protocols.io]

An In-depth Technical Guide to the Chemical Properties and Stability of Octanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl-CoA is a pivotal intermediate in cellular metabolism, primarily recognized for its role in fatty acid β-oxidation and as the acyl donor for the post-translational modification of ghrelin, the "hunger hormone." As a medium-chain fatty acyl-CoA, its chemical properties and stability are of significant interest to researchers in various fields, including biochemistry, pharmacology, and drug development. This technical guide provides a comprehensive overview of the core chemical characteristics of octanoyl-CoA, its stability under various conditions, detailed experimental protocols for its study, and an exploration of its involvement in cellular signaling pathways.

Chemical Properties of Octanoyl-CoA

Octanoyl-CoA is an amphipathic molecule consisting of a hydrophilic coenzyme A (CoA) moiety and a hydrophobic eight-carbon acyl chain (octanoyl group) linked by a thioester bond.

Property	Value	Reference(s)
Molecular Formula	C29H50N7O17P3S	[1][2]
Molecular Weight	893.73 g/mol	[1][2]
Monoisotopic Mass	893.21967532 Da	[1]
CAS Number	1264-52-4	[1]
Appearance	Solid	[3]
Solubility	Soluble in water, partially soluble in ethanol.	[3]
Chemical Structure	S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] octanethioate	[1]

Stability of Octanoyl-CoA

The stability of octanoyl-CoA is crucial for its biological function and for its handling in experimental settings. The thioester bond is the most reactive part of the molecule and is susceptible to hydrolysis.

pH Stability: The thioester bond of acyl-CoAs is known to be labile, particularly at alkaline pH. Hydrolysis rates of thioesters generally increase with increasing pH. While specific quantitative data for octanoyl-CoA is limited, it is recommended to maintain solutions at a neutral or slightly acidic pH (pH 6.0-7.0) to minimize hydrolysis.

Temperature Stability: Elevated temperatures accelerate the rate of hydrolysis of the thioester bond. For short-term storage, it is advisable to keep octanoyl-CoA solutions on ice. For long-term storage, it should be stored as a lyophilized powder or in a suitable solvent at -20°C or -80°C to prevent degradation. Repeated freeze-thaw cycles should be avoided.

Enzymatic Stability: In a biological context, octanoyl-CoA is subject to enzymatic degradation by various hydrolases and transferases. For instance, acyl-CoA thioesterases can hydrolyze the thioester bond, releasing coenzyme A and octanoate.

Experimental Protocols

Synthesis of Octanoyl-CoA

1. Enzymatic Synthesis using Acyl-CoA Synthetase:

This method utilizes an acyl-CoA synthetase enzyme to catalyze the formation of octanoyl-CoA from octanoic acid and coenzyme A.

• Materials:

  • Octanoic acid

  • Coenzyme A (CoA) lithium salt

  • Acyl-CoA Synthetase (from Pseudomonas sp. or other sources)

  • ATP

  • MgCl2

  • Tris-HCl buffer (pH 7.5)

• Protocol:

  • Prepare a reaction mixture containing Tris-HCl buffer, MgCl2, and ATP.

  • Add coenzyme A and octanoic acid to the mixture.

  • Initiate the reaction by adding acyl-CoA synthetase.

  • Incubate the reaction at 37°C for 1-2 hours.

  • Monitor the reaction progress by HPLC.

  • Purify the octanoyl-CoA from the reaction mixture using solid-phase extraction or HPLC.

2. Chemical Synthesis using the Mixed Anhydride (B1165640) Method:

This chemical approach involves the activation of octanoic acid with another carboxylic acid to form a mixed anhydride, which then reacts with coenzyme A.

• Materials:

  • Octanoic acid

  • Ethyl chloroformate or similar activating agent

  • Triethylamine (TEA) or another suitable base

  • Coenzyme A (CoA) lithium salt

  • Anhydrous solvent (e.g., tetrahydrofuran)

• Protocol:

  • Dissolve octanoic acid in an anhydrous solvent and cool to 0°C.

  • Add triethylamine, followed by the dropwise addition of ethyl chloroformate to form the mixed anhydride.

  • In a separate flask, dissolve coenzyme A in water and adjust the pH to ~8 with a suitable base.

  • Slowly add the mixed anhydride solution to the coenzyme A solution while maintaining the pH at ~8.

  • Stir the reaction at room temperature for 1-2 hours.

  • Purify the octanoyl-CoA using solid-phase extraction or HPLC.

Purification of Octanoyl-CoA by Solid-Phase Extraction (SPE)

• Materials:

  • C18 SPE cartridge

  • Methanol (B129727)

  • Water

  • Aqueous buffer (e.g., phosphate (B84403) buffer, pH 7.0)

• Protocol:

  • Condition the C18 SPE cartridge by washing with methanol followed by water.

  • Load the crude octanoyl-CoA sample onto the cartridge.

  • Wash the cartridge with water to remove salts and other hydrophilic impurities.

  • Elute the octanoyl-CoA with a methanol-water mixture, gradually increasing the methanol concentration.

  • Collect the fractions containing octanoyl-CoA, identified by HPLC analysis.

  • Lyophilize the purified fractions to obtain octanoyl-CoA as a solid.

Analysis of Octanoyl-CoA by HPLC

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: Aqueous buffer (e.g., 50 mM potassium phosphate, pH 5.3)

• Mobile Phase B: Acetonitrile

• Gradient: A linear gradient from a low to a high percentage of Mobile Phase B.

• Detection: UV absorbance at 260 nm (for the adenine (B156593) base of CoA).

• Flow Rate: 1 mL/min

• Injection Volume: 10-20 µL

Stability Study of Octanoyl-CoA

• Objective: To determine the rate of hydrolysis of octanoyl-CoA at different pH values and temperatures.

• Protocol:

  • Prepare solutions of octanoyl-CoA in buffers of varying pH (e.g., pH 4, 7, and 9).

  • Incubate the solutions at different temperatures (e.g., 4°C, 25°C, and 37°C).

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot of each solution.

  • Immediately analyze the samples by HPLC to quantify the remaining octanoyl-CoA and the formation of degradation products (e.g., coenzyme A and octanoic acid).

  • Calculate the rate of hydrolysis at each condition.

Signaling Pathways Involving Octanoyl-CoA

Beyond its well-established role in metabolism, octanoyl-CoA is increasingly recognized as a key molecule in cellular signaling.

Fatty Acid Beta-Oxidation

Octanoyl-CoA is a key intermediate in the mitochondrial beta-oxidation of fatty acids. This catabolic process breaks down fatty acids to produce acetyl-CoA, which then enters the citric acid cycle to generate ATP.[3]

Fatty Acid Beta-Oxidation Pathway

Ghrelin Acylation

Octanoyl-CoA serves as the specific acyl donor for the octanoylation of ghrelin, a crucial post-translational modification catalyzed by the enzyme ghrelin O-acyltransferase (GOAT).[4][5] This acylation is essential for ghrelin to bind to its receptor (GHSR1a) and exert its orexigenic and other endocrine effects.[4][5]

Ghrelin Acylation and Signaling Pathway

Other Potential Signaling Roles

While less characterized, there is emerging evidence suggesting broader roles for acyl-CoAs, including octanoyl-CoA, in cellular signaling:

• Protein Acylation: Besides ghrelin, other proteins may undergo octanoylation, a post-translational modification that can alter their function, localization, and interaction with other molecules.[6]

• Gene Regulation: Long-chain acyl-CoAs have been implicated in the regulation of gene expression, potentially through interactions with nuclear receptors or other transcription factors.[7] Whether octanoyl-CoA has similar roles remains an area of active investigation.

Conclusion

Octanoyl-CoA is a multifaceted molecule with critical roles in both cellular metabolism and signaling. A thorough understanding of its chemical properties and stability is essential for researchers studying its diverse biological functions. The experimental protocols provided in this guide offer a starting point for the synthesis, purification, and analysis of this important metabolite. Further research into the signaling pathways involving octanoyl-CoA is likely to uncover new regulatory mechanisms with implications for health and disease.

References

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. edaegypt.gov.eg [edaegypt.gov.eg]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. Nuclear Receptor Coactivators: Structural and Functional Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. portlandpress.com [portlandpress.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. A Chemo-Enzymatic Road Map to the Synthesis of CoA Esters [mdpi.com]

Protocols & Analytical Methods

Measuring Octanoyl-CoA Levels in Cultured Cells: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl-CoA is a medium-chain acyl-coenzyme A (CoA) that plays a crucial role in cellular metabolism. It is an intermediate in fatty acid β-oxidation and is also involved in the post-translational modification of proteins, such as the acylation of ghrelin, which is essential for its biological activity[1]. The accurate quantification of intracellular octanoyl-CoA levels is vital for understanding metabolic pathways, studying diseases related to fatty acid metabolism, and for the development of therapeutic drugs. This document provides detailed protocols for the extraction and quantification of octanoyl-CoA from cultured mammalian cells using liquid chromatography-mass spectrometry (LC-MS), a highly sensitive and specific method.[2][3]

Data Presentation: Acyl-CoA Abundance in Mammalian Cell Lines

The following table summarizes representative quantitative data for various acyl-CoA species in different cell lines, providing a comparative overview of acyl-CoA pool sizes. It is important to note that concentrations can vary based on cell type, culture conditions, and analytical methods.

Acyl-CoA Species	HepG2 (pmol/10⁶ cells)	MCF7 (pmol/mg protein)	RAW264.7 (pmol/mg protein)
Acetyl-CoA	10.644[4][5]	-	-
Propionyl-CoA	3.532[4][5]	-	-
Butyryl-CoA	1.013[4][5]	-	-
Valeryl-CoA	1.118[4][5]	-	-
Crotonoyl-CoA	0.032[4][5]	-	-
Octanoyl-CoA	Not reported	~0.5	~0.3
HMG-CoA	0.971[4][5]	-	-
Succinyl-CoA	25.467[4][5]	-	-
Glutaryl-CoA	0.647[4][5]	-	-
C14:0-CoA	-	~2.5[6]	~1.5[6]
C16:0-CoA	-	~4.0	~3.0

Note: Data is compiled from various sources and should be used for comparative purposes only. Absolute quantification requires the use of appropriate standards and internal controls in each experiment.

Experimental Protocols

The accurate measurement of octanoyl-CoA requires careful sample preparation to ensure the stability of the acyl-CoA thioester bond and efficient extraction from the cellular matrix. LC-MS/MS is the preferred method for quantification due to its high sensitivity and specificity.[3][7]

Protocol 1: Extraction of Short-Chain Acyl-CoAs using Trichloroacetic Acid (TCA)

This protocol is adapted from methods described for the analysis of short-chain acyl-CoAs and is effective for octanoyl-CoA.[8][9]

Materials:

• Ice-cold Phosphate Buffered Saline (PBS)

• Ice-cold 10% (w/v) Trichloroacetic Acid (TCA)

• Internal Standard (e.g., ¹³C-labeled octanoyl-CoA or a structurally similar odd-chain acyl-CoA like heptadecanoyl-CoA)

• Cell scraper (for adherent cells)

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of >15,000 x g at 4°C

• Sonicator

• Nitrogen evaporator or vacuum concentrator

• Reconstitution solvent (e.g., 5% (w/v) 5-sulfosalicylic acid)[5]

Procedure:

• Cell Harvesting and Washing:

  • For adherent cells: Aspirate the culture medium and wash the cell monolayer twice with ice-cold PBS.

  • For suspension cells: Pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C), aspirate the supernatant, and wash the cell pellet twice with ice-cold PBS.

• Cell Lysis and Protein Precipitation:

  • Add 1 mL of ice-cold 10% (w/v) TCA to the cell plate or pellet.

  • For adherent cells, use a cell scraper to detach the cells.

  • Transfer the cell lysate to a pre-chilled 1.5 mL microcentrifuge tube.

• Internal Standard Spiking:

  • Spike the lysate with a known amount of the internal standard.

• Sonication and Centrifugation:

  • Sonicate the samples briefly (e.g., 10-15 seconds) on ice to ensure complete cell lysis.

  • Centrifuge at 17,000 x g for 10 minutes at 4°C to pellet the precipitated protein.[8][9]

• Supernatant Collection:

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Sample Concentration and Reconstitution:

  • Evaporate the supernatant to dryness under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable volume (e.g., 50-100 µL) of reconstitution solvent for LC-MS analysis.

Protocol 2: Extraction using Methanol (B129727)

This protocol is suitable for a broader profiling of acyl-CoAs and has been shown to be effective.[10]

Materials:

• Ice-cold Phosphate Buffered Saline (PBS)

• Ice-cold Methanol

• Internal Standard (as in Protocol 1)

• Cell scraper

• Microcentrifuge tubes (1.5 mL)

• Centrifuge capable of >15,000 x g at 4°C

• Nitrogen evaporator or vacuum concentrator

• Reconstitution solvent (e.g., methanol)[10]

Procedure:

• Cell Harvesting and Washing:

  • Follow the same procedure as in Protocol 1.

• Cell Lysis and Extraction:

  • Add 1-2 mL of ice-cold methanol to the cells.

  • Incubate at -80°C for 15 minutes to facilitate cell lysis and protein precipitation.[10]

  • Scrape the cells (if adherent) and transfer the lysate to a pre-chilled microcentrifuge tube.

• Internal Standard Spiking:

  • Spike the lysate with the internal standard.

• Centrifugation:

  • Centrifuge at 15,000 x g for 10 minutes at 5°C.[10]

• Supernatant Collection and Evaporation:

  • Transfer the supernatant to a new tube and evaporate to dryness.

• Reconstitution:

  • Reconstitute the sample in a small volume of methanol for LC-MS/MS analysis.[10]

LC-MS/MS Analysis

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• A triple quadrupole or high-resolution mass spectrometer (e.g., Q-Exactive) equipped with an electrospray ionization (ESI) source.[5]

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., Luna C18(2), 100 x 2 mm, 3 µm).[10]

• Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) in water, pH 6.8.[10]

• Mobile Phase B: Acetonitrile.[10]

• Gradient: A linear gradient from 20% to 100% B over 15 minutes.[10]

• Flow Rate: 0.2 mL/min.[10]

• Column Temperature: 32°C.[10]

• Injection Volume: 10-30 µL.[10]

MS/MS Conditions (Example):

• Ionization Mode: Positive Electrospray Ionization (ESI+).[10]

• Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transition for octanoyl-CoA and the internal standard. The major fragmentation for acyl-CoAs involves a neutral loss of 507 Da.[10]

  • Octanoyl-CoA: The precursor ion (m/z) will be [M+H]⁺. The product ion will correspond to the acylium ion or other characteristic fragments.

  • Internal Standard: Monitor the corresponding transition for the chosen internal standard.

• Optimization: The declustering potential, collision energy, and other MS parameters should be optimized for octanoyl-CoA by direct infusion of a standard.

Data Analysis

• Quantification:

  • Generate a calibration curve using a series of known concentrations of an octanoyl-CoA standard.

  • Calculate the peak area ratio of the endogenous octanoyl-CoA to the internal standard in the cell extracts.

  • Determine the concentration of octanoyl-CoA in the samples by interpolating the peak area ratios onto the calibration curve.

• Normalization:

  • Normalize the quantified octanoyl-CoA levels to the total protein concentration or cell number of the corresponding sample to account for variations in sample size. Protein concentration can be determined using a standard method like the bicinchoninic acid (BCA) assay on the protein pellet saved from the extraction.

Visualizations

Caption: Experimental workflow for the quantification of octanoyl-CoA in cultured cells.

Caption: Simplified metabolic pathway involving octanoyl-CoA.

References

• 1. Production of n-octanoyl-modified ghrelin in cultured cells requires prohormone processing protease and ghrelin O-acyltransferase, as well as n-octanoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. biorxiv.org [biorxiv.org]
• 5. jdc.jefferson.edu [jdc.jefferson.edu]
• 6. benchchem.com [benchchem.com]
• 7. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. biorxiv.org [biorxiv.org]
• 9. Quantification of lactoyl-CoA (lactyl-CoA) by liquid chromatography mass spectrometry in mammalian cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Short-Chain Acyl-CoAs in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

Abstract

Short-chain acyl-Coenzyme A (acyl-CoA) species are pivotal intermediates in cellular metabolism, playing critical roles in energy production, fatty acid synthesis, and post-translational modifications. Their accurate quantification is essential for understanding metabolic regulation in health and disease, as well as for evaluating the efficacy and mechanism of action of novel therapeutics. This application note details a highly sensitive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of multiple short-chain acyl-CoAs in biological samples. The protocol includes a streamlined sample preparation procedure, optimized chromatographic separation, and specific mass spectrometry parameters.

Introduction

Short-chain acyl-CoAs are thioester derivatives of coenzyme A and short-chain carboxylic acids. They are central metabolites in numerous pathways, including the tricarboxylic acid (TCA) cycle, fatty acid oxidation, and amino acid metabolism. Dysregulation of short-chain acyl-CoA homeostasis has been implicated in a variety of diseases, including metabolic syndromes, neurodegenerative disorders, and cancer. Consequently, the ability to accurately measure the levels of these molecules is of significant interest in both fundamental research and pharmaceutical development.

This document provides a detailed protocol for the extraction, separation, and quantification of short-chain acyl-CoAs from biological matrices using LC-MS/MS. The method is designed to be both sensitive and reproducible, making it suitable for a wide range of research applications.

Experimental Protocols

Sample Preparation

A critical step in the analysis of short-chain acyl-CoAs is the efficient extraction from the biological matrix while minimizing degradation. Two common methods for protein precipitation and extraction are presented below: 5-Sulfosalicylic acid (SSA) precipitation and Trichloroacetic acid (TCA) precipitation followed by solid-phase extraction (SPE). The SSA method is simpler and shows higher recovery for some CoA biosynthetic precursors.[1][2]

Method A: 5-Sulfosalicylic Acid (SSA) Precipitation [1]

This method is advantageous for its simplicity and high recovery of a broad range of analytes, including CoA biosynthetic precursors.[2]

• Materials:

  • Ice-cold 2.5% (w/v) 5-Sulfosalicylic acid (SSA)

  • Internal Standard (IS) solution (e.g., [¹³C₂]acetyl-CoA or another stable isotope-labeled acyl-CoA)

  • Microcentrifuge tubes

  • Sonicator

  • Centrifuge capable of >15,000 x g at 4°C

• Procedure:

  • Cell Harvesting: For adherent cells, aspirate the culture medium and add 1 mL of ice-cold 2.5% SSA. Scrape the cells and transfer the suspension to a microcentrifuge tube. For suspension cells, pellet the cells by centrifugation, remove the supernatant, and resuspend in 1 mL of ice-cold 2.5% SSA.

  • Tissue Homogenization: For tissue samples, weigh the frozen tissue (~100 mg) and homogenize it in 1 mL of ice-cold 2.5% SSA.

  • Internal Standard Spiking: Add the internal standard solution to each sample.

  • Lysis: Sonicate the samples on ice to ensure complete cell lysis and protein precipitation.

  • Centrifugation: Centrifuge the samples at 17,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Supernatant Collection: Carefully transfer the supernatant containing the acyl-CoAs to a new microcentrifuge tube for LC-MS/MS analysis.

Method B: Trichloroacetic Acid (TCA) Precipitation and Solid-Phase Extraction (SPE) [2][3]

This method is also widely used but involves an additional SPE cleanup step.

• Materials:

  • Ice-cold 10% (w/v) Trichloroacetic acid (TCA)

  • Weak Anion Exchange SPE columns

  • SPE manifold

  • Methanol (B129727), deionized water, 2% formic acid, 2% and 5% ammonium (B1175870) hydroxide

  • Nitrogen evaporator

• Procedure:

  • Follow steps 1-5 as in Method A, but use 10% TCA instead of 2.5% SSA.

  • SPE Column Conditioning: Condition the SPE column with 3 mL of methanol, followed by 3 mL of deionized water.

  • Sample Loading: Load the supernatant onto the conditioned SPE column.

  • Washing: Wash the column with 2.4 mL of 2% formic acid, followed by 2.4 mL of methanol.

  • Elution: Elute the acyl-CoAs with 2.4 mL of 2% ammonium hydroxide, followed by a second elution with 2.4 mL of 5% ammonium hydroxide. Combine the eluates.

  • Drying and Reconstitution: Dry the combined eluates under a gentle stream of nitrogen at room temperature. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of 50% methanol for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions

To achieve good separation of the polar acyl-CoA molecules, reversed-phase chromatography with an ion-pairing agent is often employed.[4]

• Column: Phenomenex Kinetex C18 (e.g., 2.6 µm, 150 mm x 2.1 mm) or equivalent[4]

• Mobile Phase A: 10 mM Ammonium Acetate with 1.5 g/L N,N-Dimethyl-n-butylamine (DMBA) in water, pH adjusted to 6.8 with acetic acid[4]

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-2 min: 5% B

  • 2-10 min: 5-60% B

  • 10-10.1 min: 60-90% B

  • 10.1-12 min: 90% B

  • 12-12.1 min: 90-5% B

  • 12.1-15 min: 5% B

• Injection Volume: 10 µL

• Column Temperature: 40°C

Mass Spectrometry (MS) Conditions

The mass spectrometer should be operated in positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM) for the highest sensitivity and specificity.[1][5]

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 450°C

• Gas Flow Rates: Optimized for the specific instrument.

Data Presentation

Table 1: MRM Transitions and Collision Energies for Short-Chain Acyl-CoAs

The following table provides the precursor and product ions, along with optimized collision energies, for the quantification of several common short-chain acyl-CoAs. A characteristic fragmentation for acyl-CoAs in positive mode involves the cleavage of the 3'-phosphate-adenosine-5'-diphosphate (B75964) portion.[1] Another common fragment corresponds to the adenosine (B11128) 3',5'-diphosphate.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Acetyl-CoA	809.1	303.1	35
Propionyl-CoA	823.1	317.1	35
Butyryl-CoA	837.2	331.1	35
Isobutyryl-CoA	837.2	331.1	35
Malonyl-CoA	854.1	347.1	30
Succinyl-CoA	868.1	361.1	30
Isovaleryl-CoA	851.2	345.1	35
HMG-CoA	912.2	405.1	30
Crotonyl-CoA (IS)	836.1	330.1	35

Note: Collision energies may require optimization on different mass spectrometer models.

Table 2: Quantitative Performance Data

The following table summarizes typical quantitative performance characteristics of the described method.

Analyte	Linear Range (pmol)	LLOQ (pmol)	Recovery with 2.5% SSA (%)	Recovery with 10% TCA + SPE (%)
Acetyl-CoA	0.1 - 100	0.1	59	36
Propionyl-CoA	0.1 - 100	0.1	80	62
Malonyl-CoA	0.1 - 100	0.1	74	26
CoA	0.1 - 100	0.1	74	1

Data adapted from a study comparing SSA and TCA extraction methods, demonstrating the higher recovery of certain species with the SSA protocol.[1]

Mandatory Visualization

Caption: Experimental workflow for the quantification of short-chain acyl-CoAs.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of short-chain acyl-CoAs in biological samples. The simplified sample preparation protocol using SSA precipitation offers high recovery for a range of analytes and is amenable to high-throughput analysis. This method is a valuable tool for researchers investigating cellular metabolism and for professionals in drug development assessing the metabolic effects of new chemical entities.

References

• 1. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]
• 5. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Protocol for Octanoyl-CoA Extraction from Liver Tissue for Mass Spectrometry

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the efficient extraction and sample preparation of octanoyl-CoA from liver tissue for subsequent quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Introduction

Acyl-Coenzyme A (acyl-CoA) thioesters are central intermediates in numerous metabolic pathways, including fatty acid β-oxidation and the citric acid cycle.[1] Octanoyl-CoA, a medium-chain acyl-CoA, is a key metabolite in these processes. Accurate quantification of octanoyl-CoA in liver tissue is crucial for studying metabolic regulation, identifying biomarkers for metabolic diseases, and assessing the effects of therapeutic interventions. Mass spectrometry, particularly LC-MS/MS, offers the high sensitivity and specificity required for this analysis.[2] This protocol details a robust method for sample preparation to ensure high-quality data.

Principle of the Method

The protocol is based on a liquid-liquid extraction procedure designed to efficiently isolate medium-chain acyl-CoAs while simultaneously precipitating proteins and removing other interfering substances. The key steps include:

• Rapid Tissue Quenching: Immediate freezing of the liver tissue in liquid nitrogen is performed to halt all enzymatic activity and preserve the in vivo metabolic state.[2]

• Homogenization and Extraction: The frozen tissue is homogenized in a cold organic solvent mixture (acetonitrile/methanol (B129727)/water) to disrupt cells and solubilize acyl-CoAs.[3]

• Protein Precipitation: The organic solvent denatures and precipitates proteins, which are then removed by centrifugation.

• Internal Standard Spiking: A suitable internal standard (e.g., a stable isotope-labeled octanoyl-CoA or an odd-chain acyl-CoA) is added at the beginning of the extraction to account for sample loss and matrix effects during processing and analysis.[4][5]

• LC-MS/MS Analysis: The resulting supernatant containing octanoyl-CoA is directly analyzed by LC-MS/MS. Quantification is achieved using Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.[6]

Experimental Workflow Diagram

Caption: Workflow for octanoyl-CoA extraction from liver.

Materials and Reagents

• Tissue: Freshly excised liver tissue

• Solvents (LC-MS Grade):

  • Acetonitrile (ACN)

  • Methanol (MeOH)

  • Water

• Internal Standard (IS):

  • Heptadecanoyl-CoA (C17:0-CoA) or a stable isotope-labeled standard like octanoyl-13C4 CoA.[4]

• Equipment:

  • Liquid nitrogen

  • Pre-chilled mortar and pestle

  • Analytical balance

  • Homogenizer (e.g., bead beater with ceramic beads)

  • Microcentrifuge tubes (2 mL, pre-chilled)

  • Refrigerated microcentrifuge (4°C)

  • LC-MS/MS system with an ESI source

  • Reversed-phase C18 column (e.g., 100 x 2.1 mm, 1.8 µm)[2][7]

Experimental Protocol

5.1. Sample Collection and Quenching

• Excise liver tissue immediately post-euthanasia.

• Instantly snap-freeze the tissue sample in liquid nitrogen to quench all metabolic activity.[2] Store samples at -80°C until processing. Critical Step: Speed is essential to prevent metabolite degradation.

5.2. Tissue Preparation

• Place a small piece of frozen liver tissue (~50-100 mg) in a mortar pre-chilled with liquid nitrogen.

• Grind the tissue into a fine powder under liquid nitrogen.[2]

• Weigh the frozen powder into a pre-chilled 2 mL microcentrifuge tube. Perform this step quickly to prevent thawing.

5.3. Homogenization and Extraction

• Prepare the extraction solvent: Acetonitrile/Methanol/Water (2:2:1, v/v/v).[3] Pre-chill the solvent to -20°C.

• Spike the extraction solvent with the internal standard (e.g., Heptadecanoyl-CoA) to a final concentration of ~1 µM. The optimal concentration should be determined empirically.

• Add 1 mL of the cold extraction solvent containing the internal standard to the tube with the frozen liver powder.

• Immediately add pre-chilled ceramic beads and homogenize using a bead beater for 2-3 cycles of 30 seconds, with 1 minute of cooling on ice between cycles.

• Incubate the homogenate on ice for 30 minutes with occasional vortexing to ensure complete protein precipitation.[2]

5.4. Sample Clarification

• Centrifuge the homogenate at 14,000-16,000 x g for 15 minutes at 4°C to pellet precipitated proteins and cell debris.[2]

• Carefully transfer the supernatant to a new, clean tube without disturbing the pellet.

• For increased concentration, the supernatant can be dried under a gentle stream of nitrogen and reconstituted in a smaller volume (e.g., 100 µL) of a suitable solvent, such as 50% methanol or 50 mM ammonium (B1175870) acetate.[4][8] This step is optional and depends on the expected analyte concentration and instrument sensitivity.

• Centrifuge the reconstituted sample again at high speed for 10 minutes at 4°C to remove any remaining particulates.

• Transfer the final supernatant to an LC-MS vial for analysis.

5.5. LC-MS/MS Analysis

• Chromatography: Perform separation on a C18 reversed-phase column.

  • Mobile Phase A: 5 mM Ammonium Acetate in Water[2]

  • Mobile Phase B: Acetonitrile[2]

  • Flow Rate: 0.2 - 0.4 mL/min

  • Gradient: A typical gradient starts with a low percentage of Mobile Phase B, ramping up to elute octanoyl-CoA, followed by a wash and re-equilibration.

• Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization (ESI+) mode.

  • Detection: Use Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the specific precursor-to-product ion transition for octanoyl-CoA and the internal standard. Acyl-CoAs characteristically exhibit a neutral loss of 507 Da (3'-phosphoadenosine diphosphate).[9][10]

    • Octanoyl-CoA (C8:0): Calculate the precursor ion [M+H]+ and monitor the transition to the product ion [M+H-507]+.

    • Internal Standard (e.g., C17:0-CoA): Monitor the corresponding transition.

Data Presentation: Example Quantitative Results

The following table shows representative data from the analysis of octanoyl-CoA in mouse liver samples. Concentrations are calculated based on the ratio of the analyte peak area to the internal standard peak area against a standard curve.

Sample ID	Tissue Weight (mg)	Peak Area (Octanoyl-CoA)	Peak Area (IS: C17:0-CoA)	Calculated Concentration (pmol/mg tissue)
Control 1	52.4	3.45E+05	8.12E+05	1.52
Control 2	49.8	3.11E+05	7.98E+05	1.48
Treated 1	55.1	5.89E+05	8.05E+05	2.61
Treated 2	51.9	5.52E+05	7.91E+05	2.58

Note: These values are for illustrative purposes only. Actual concentrations can vary based on species, diet, and physiological state. For example, malonyl-CoA levels in rat liver have been reported around 1.9 nmol/g wet weight, while other acyl-CoAs can be much lower.[11][12]

Key Considerations and Troubleshooting

• Temperature: Maintain samples on ice or at 4°C throughout the procedure to minimize enzymatic degradation.

• Speed: Process samples from quenching to extraction as quickly as possible.

• Internal Standard: The addition of the internal standard at the very beginning of the extraction is critical for accurate quantification.[5]

• Solvent Purity: Use only LC-MS grade solvents to avoid contamination and high background noise.

• Analyte Stability: Acyl-CoAs can be unstable. Analyze samples promptly after extraction or store extracts at -80°C. Check for degradation by running a QC sample at intervals during the analytical run.[7]

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Multi-Method Quantification of Acetyl-Coenzyme A and Further Acyl-Coenzyme A Species in Normal and Ischemic Rat Liver - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Acyl-CoA Identification in Mouse Liver Samples Using the In Silico CoA-Blast Tandem Mass Spectral Library - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. [PDF] LC/MS/MS method for quantitative determination of long-chain fatty acyl-CoAs. | Semantic Scholar [semanticscholar.org]
• 11. Quantification of malonyl-coenzyme A in tissue specimens by high-performance liquid chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biorxiv.org [biorxiv.org]

Application Notes and Protocols for Measuring Octanoyl-CoA Dehydrogenase Activity

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the enzymatic assay of octanoyl-CoA dehydrogenase, also known as medium-chain acyl-CoA dehydrogenase (MCAD), a key enzyme in mitochondrial fatty acid β-oxidation.[1] Accurate measurement of its activity is crucial for basic research, clinical diagnostics, and the development of therapeutic agents targeting metabolic disorders.[2]

Introduction

Octanoyl-CoA dehydrogenase (ACADM) catalyzes the initial dehydrogenation step in the β-oxidation of medium-chain fatty acids.[1] The enzyme converts octanoyl-CoA to octenoyl-CoA, transferring electrons to an electron acceptor.[1] Deficiencies in ACADM activity can lead to serious metabolic diseases.[1] This document outlines two primary methods for determining ACADM activity: a spectrophotometric assay and a more specific fluorescence-based assay. Additionally, an ELISA-based method for quantifying ACADM protein levels is discussed as a complementary approach.

Principle of the Assays

The enzymatic activity of ACADM can be measured by monitoring the rate of electron transfer from the substrate (octanoyl-CoA) to an electron acceptor. This can be achieved through:

• Spectrophotometry: Using an artificial electron acceptor that changes color upon reduction. A common acceptor is 2,6-dichlorophenolindophenol (DCPIP), which loses its blue color when it accepts electrons. The rate of decrease in absorbance at a specific wavelength is proportional to the enzyme activity.[3]

• Fluorescence: Employing the natural electron acceptor, Electron Transfer Flavoprotein (ETF). The intrinsic fluorescence of ETF decreases as it accepts electrons from ACADM. This highly specific "gold standard" assay can be adapted for a microplate format.[3]

I. Spectrophotometric Assay for ACADM Activity

This protocol describes a continuous spectrophotometric assay to determine ACADM activity in samples such as isolated mitochondria, cell lysates, or purified enzyme preparations. The assay relies on the reduction of the artificial electron acceptor DCPIP.

Experimental Protocol

A. Reagents and Materials

• Assay Buffer: 50 mM Tris-HCl, pH 7.5

• Substrate: Octanoyl-CoA solution (10 mM stock in water)

• Electron Acceptor: 2,6-Dichlorophenolindophenol (DCPIP) solution (1 mM stock in water)

• Electron Transfer Mediator: Phenazine methosulfate (PMS) solution (10 mM stock in water)

• Enzyme Sample: Purified ACADM, mitochondrial extract, or cell lysate

• Spectrophotometer capable of reading at 600 nm

• Cuvettes or 96-well microplate

B. Assay Procedure

• Prepare a reaction mixture in a cuvette or microplate well by adding the following components in the specified order:

  • Assay Buffer (to a final volume of 1 ml or 200 µl)

  • DCPIP solution (to a final concentration of 50 µM)

  • PMS solution (to a final concentration of 100 µM)

• Add the enzyme sample to the reaction mixture.

• Incubate the mixture at 37°C for 5 minutes to allow for temperature equilibration.

• Initiate the reaction by adding the octanoyl-CoA substrate to a final concentration of 100 µM.

• Immediately start monitoring the decrease in absorbance at 600 nm for 5-10 minutes, taking readings every 30 seconds.

• Run a blank reaction without the enzyme sample to account for any non-enzymatic reduction of DCPIP.

C. Data Analysis

• Calculate the rate of change in absorbance per minute (ΔA600/min) from the linear portion of the curve.

• Determine the enzyme activity using the Beer-Lambert law:

  • Activity (µmol/min/mg) = (ΔA600/min / ε) * (V / P)

  • Where:

    • ε is the molar extinction coefficient of DCPIP (21 mM⁻¹cm⁻¹)

    • V is the total reaction volume (in ml)

    • P is the amount of protein in the sample (in mg)

Data Presentation

Sample ID	Protein Conc. (mg/ml)	ΔA600/min	Specific Activity (µmol/min/mg)
Control 1	0.5	0.052	0.049
Control 2	0.5	0.055	0.052
Test 1	0.5	0.025	0.024
Test 2	0.5	0.028	0.027

Experimental Workflow

Workflow for the spectrophotometric ACADM assay.

II. ETF Fluorescence Reduction Assay for ACADM Activity

This protocol details a highly specific and sensitive method for measuring ACADM activity by monitoring the decrease in the natural fluorescence of its electron acceptor, the Electron Transfer Flavoprotein (ETF).[3] This assay is considered the gold standard and can be adapted for a 96-well plate format for higher throughput.[3]

Experimental Protocol

A. Reagents and Materials

• Assay Buffer: 50 mM HEPES, pH 7.6, containing 200 mM NaCl and 0.5 mM EDTA

• Substrate: Octanoyl-CoA solution (10 mM stock in water)

• Electron Transfer Flavoprotein (ETF): Purified ETF (recombinant or from a natural source) at a concentration of ~1 mg/ml

• Enzyme Sample: Purified ACADM, mitochondrial extract, or cell lysate

• Oxygen Scavenging System (optional but recommended for anaerobic conditions):

  • Glucose oxidase (10 mg/ml)

  • Catalase (1 mg/ml)

  • Glucose (1 M)

• Fluorometer or microplate reader with excitation at 380 nm and emission at 495 nm

• Anaerobic chamber or glove box (if not using an oxygen scavenging system)

• 96-well black microplate

B. Assay Procedure

• If using an oxygen scavenging system, prepare the assay buffer containing glucose (final concentration 10 mM), glucose oxidase (final concentration 0.1 mg/ml), and catalase (final concentration 0.01 mg/ml).

• In a 96-well black microplate, add the following to each well:

  • Assay Buffer (to a final volume of 200 µl)

  • ETF (to a final concentration of 2 µM)

• Add the enzyme sample to the wells.

• Incubate the plate at 37°C for 10 minutes to allow for oxygen removal (if using the scavenging system) and temperature equilibration.

• Initiate the reaction by adding octanoyl-CoA to a final concentration of 100 µM.

• Immediately begin monitoring the decrease in fluorescence (Excitation: 380 nm, Emission: 495 nm) over 10-15 minutes, taking readings every minute.

• Run a control reaction without the octanoyl-CoA substrate to establish the baseline fluorescence decay.

C. Data Analysis

• Determine the initial rate of fluorescence decrease (ΔRFU/min) from the linear portion of the kinetic trace.

• The specific activity can be expressed as the change in relative fluorescence units per minute per milligram of protein (ΔRFU/min/mg). For absolute quantification, a standard curve with known concentrations of reduced ETF would be required.

Data Presentation

Sample ID	Protein Conc. (mg/ml)	ΔRFU/min	Specific Activity (ΔRFU/min/mg)
Wild-Type Lysate	0.2	1500	7500
Mutant Lysate	0.2	300	1500
Purified Enzyme	0.05	5000	100000
No Substrate Control	0.2	50	250

Experimental Workflow

Workflow for the ETF fluorescence reduction assay.

III. ACADM Protein Quantification by ELISA

While the above assays measure enzymatic activity, it is often useful to correlate this with the total amount of ACADM protein present in the sample. An Enzyme-Linked Immunosorbent Assay (ELISA) can be used for this purpose.[4]

Principle

An ACADM-specific antibody is coated onto a microplate.[4] The sample is added, and any ACADM present is captured by the antibody.[4] A second, detection antibody (often biotinylated) is then added, followed by a streptavidin-HRP conjugate.[4] A chromogenic substrate is then added, and the color development is proportional to the amount of ACADM in the sample.[4]

General Protocol

• Coat a 96-well plate with a capture antibody specific for ACADM.

• Block non-specific binding sites.

• Add standards and samples to the wells and incubate.

• Wash the plate and add the detection antibody.

• Wash the plate and add streptavidin-HRP.

• Wash the plate and add a TMB substrate solution.

• Stop the reaction with an acid solution and measure the absorbance at 450 nm.[4]

• Generate a standard curve and determine the concentration of ACADM in the samples.

Signaling Pathway Diagram

The following diagram illustrates the electron transfer pathway in the ACADM-catalyzed reaction.

Electron transfer in the ACADM reaction.

References

• 1. Acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 2. Medium-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. An acyl-CoA dehydrogenase microplate activity assay using recombinant porcine electron transfer flavoprotein - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ACADM ELISA Kit (MCAD) [abcam.com]

Application Notes and Protocols for Tracing Octanoyl-CoA Metabolism Using Stable Isotopes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl-CoA, an eight-carbon medium-chain acyl-CoA, sits (B43327) at a crucial metabolic node. It is a key intermediate in the β-oxidation of medium-chain fatty acids (MCFAs), a significant source of energy, particularly in tissues with high metabolic rates like the heart and liver. Beyond its catabolic fate, octanoyl-CoA can be a substrate for fatty acid elongation and has been implicated in post-translational modifications such as histone acylation, thereby influencing gene expression. Understanding the metabolic fate of octanoyl-CoA is therefore critical for elucidating cellular energy homeostasis, metabolic reprogramming in diseases like cancer, and the epigenetic regulation of gene expression.

Stable isotope tracing provides a powerful methodology to track the dynamic movement of carbon atoms from octanoate (B1194180) through various metabolic pathways. By introducing octanoate labeled with stable isotopes, such as ¹³C, researchers can quantitatively measure its contribution to downstream metabolites like acetyl-CoA, tricarboxylic acid (TCA) cycle intermediates, and even acylated proteins. This approach offers a dynamic view of metabolic fluxes, providing invaluable insights for basic research and drug development. These application notes provide a comprehensive guide to utilizing stable isotope-labeled octanoate to trace the metabolism of octanoyl-CoA in both in vitro and in vivo settings.

Data Presentation

Quantitative Analysis of Octanoyl-CoA Metabolism

The following tables summarize quantitative data from studies using ¹³C-labeled octanoate to trace its metabolic fate.

Table 1: Fractional Contribution of [¹³C]-Octanoate to the Acetyl-CoA Pool in Various Rat Tissues

Tissue	Condition	Fractional Contribution of Octanoate to Acetyl-CoA (Fc2)
Heart	-	0.563 ± 0.066
Liver	-	0.367 ± 0.054
Soleus Muscle	Rested	0.565 ± 0.089
Soleus Muscle	Contracted	0.564 ± 0.096
Red Gastrocnemius	Rested	0.470 ± 0.092
Red Gastrocnemius	Contracted	0.438 ± 0.072
White Gastrocnemius	Rested	0.340 ± 0.081
White Gastrocnemius	Contracted	0.272 ± 0.065

Data adapted from a study using [2,4,6,8-¹³C₄]octanoate infusion in rats. Fc2 represents the fraction of the acetyl-CoA pool derived from the labeled octanoate.[1]

Table 2: Isotopic Enrichment of Acetyl-CoA Proxies from Labeled Octanoate in Perfused Rat Liver

Labeled Substrate	Metabolite	¹³C Enrichment (%)
[1-¹³C]octanoate	Acetate (B1210297)	35
[1-¹³C]octanoate	Acetyl moiety of Citrate (B86180)	~17
[3-¹³C]octanoate	Acetyl moiety of Citrate	~13

Data from a study investigating peroxisomal β-oxidation. The higher enrichment of acetate compared to the acetyl moiety of citrate suggests a contribution from peroxisomal oxidation where acetyl-CoA can be hydrolyzed to acetate.[2]

Table 3: Contribution of Octanoate to Histone Acetylation

Cell Line	Treatment	Labeled Precursor	Contribution to Histone H3 Acetyl Pool (%)
AML12 Hepatocytes	[U-¹³C]octanoate	[U-¹³C]octanoate	Up to 90%

This study demonstrates that lipid-derived carbons, traced from octanoate, are a major source for histone acetylation, linking lipid metabolism to epigenetic regulation.[3][4][5]

Mandatory Visualization

Signaling Pathways Regulating Octanoyl-CoA Metabolism

The metabolism of octanoyl-CoA is tightly regulated by a network of signaling pathways that respond to the cell's energy status and nutrient availability. Key regulators include PPARα, insulin (B600854) signaling, SIRT3, and AMPK.

Figure 1: PPARα signaling pathway in fatty acid oxidation.

Peroxisome proliferator-activated receptor alpha (PPARα), when activated by fatty acids, forms a heterodimer with the retinoid X receptor (RXR).[2][6] This complex binds to peroxisome proliferator response elements (PPREs) in the promoter regions of target genes, upregulating the expression of enzymes involved in both peroxisomal and mitochondrial β-oxidation.[6][7]

Figure 2: Insulin signaling pathway regulating Acyl-CoA Synthetase expression.

Insulin signaling plays a crucial role in regulating lipid metabolism.[1][8][9][10] Activation of the insulin receptor leads to the activation of the PI3K/Akt pathway, which in turn inhibits the transcription factor FOXO.[8][9] FOXO can regulate the expression of Acyl-CoA Synthetases (ACSs), the enzymes responsible for activating fatty acids to their CoA esters.[1][8] Thus, high insulin levels can suppress the expression of certain ACSs, thereby modulating the rate of fatty acid activation and subsequent oxidation.[1][11]

Figure 3: SIRT3-mediated deacetylation in fatty acid oxidation.

SIRT3, a mitochondrial NAD⁺-dependent deacetylase, is a key regulator of mitochondrial function, including fatty acid oxidation.[1][3][6][12][13] During periods of energy demand, such as fasting, increased NAD⁺ levels activate SIRT3.[6] SIRT3 then deacetylates and activates key enzymes in the β-oxidation pathway, such as long-chain acyl-CoA dehydrogenase (LCAD), thereby promoting the breakdown of fatty acids for energy production.[1][3][6][12][13]

Figure 4: AMPK signaling in mitochondrial β-oxidation.

AMP-activated protein kinase (AMPK) acts as a cellular energy sensor.[14][15] When the AMP/ATP ratio is high, indicating low energy status, AMPK is activated.[14] Activated AMPK phosphorylates and inactivates acetyl-CoA carboxylase (ACC), the enzyme that produces malonyl-CoA.[15][16] Malonyl-CoA is an allosteric inhibitor of carnitine palmitoyltransferase 1 (CPT1), the rate-limiting enzyme for the import of long-chain fatty acyl-CoAs into the mitochondria.[16] By reducing malonyl-CoA levels, AMPK relieves the inhibition of CPT1, thereby promoting fatty acid oxidation.[15][16]

Experimental Protocols

Protocol 1: In Vitro Stable Isotope Tracing of Octanoyl-CoA Metabolism in Cultured Hepatocytes

This protocol describes the labeling of lipids in cultured mammalian hepatocytes using [U-¹³C₈]-octanoate to trace its incorporation into intracellular metabolites.

Materials:

• Hepatocyte cell line (e.g., HepG2, AML12)

• Complete cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS), dialyzed

• Phosphate-Buffered Saline (PBS)

• [U-¹³C₈]-Octanoic acid

• Fatty acid-free Bovine Serum Albumin (BSA)

• 6-well cell culture plates

• Cell scraper

• Ice-cold 80% methanol (B129727)

• Liquid nitrogen

Procedure:

• Cell Seeding: Plate hepatocytes in 6-well plates at a density that will result in ~80% confluency at the time of the experiment. Culture in complete medium at 37°C and 5% CO₂.

• Preparation of Labeling Medium:

  • Prepare a stock solution of [U-¹³C₈]-octanoate complexed to fatty acid-free BSA. Dissolve sodium [U-¹³C₈]-octanoate in sterile water and mix with a solution of fatty acid-free BSA in serum-free medium.

  • Prepare the final labeling medium by adding the [U-¹³C₈]-octanoate-BSA complex to serum-free DMEM to the desired final concentration (e.g., 100 µM).

• Isotope Labeling:

  • When cells reach the desired confluency, aspirate the culture medium and wash the cells twice with warm PBS.

  • Add the pre-warmed ¹³C-labeling medium to the cells.

  • Incubate the cells for the desired time points (e.g., 0, 1, 4, 8, 24 hours) to monitor the dynamics of isotope incorporation.

• Metabolite Quenching and Extraction:

  • To halt metabolic activity, quickly aspirate the labeling medium and place the culture dish on a bed of dry ice or in a liquid nitrogen bath to flash-freeze the cells.[17]

  • Add 1 mL of ice-cold 80% methanol to each well.

  • Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

  • Vortex vigorously and centrifuge at maximum speed for 10 minutes at 4°C to pellet cell debris.[18]

  • Transfer the supernatant containing the metabolites to a new tube.

• Sample Preparation for LC-MS/MS:

  • Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in a suitable solvent for LC-MS/MS analysis (e.g., 50% methanol).

Protocol 2: In Vivo Tracing of Octanoate Metabolism in Mice

This protocol outlines a method for tracing the metabolism of [¹³C]-labeled octanoate in a mouse model, followed by mass spectrometry analysis of tissue metabolites.[19][20]

Materials:

• C57BL/6 mice

• [U-¹³C₈]-Octanoic acid

• Vehicle for oral gavage (e.g., corn oil)

• Anesthesia (e.g., isoflurane)

• Liquid nitrogen

• Homogenization buffer (e.g., methanol/chloroform/water)

• Centrifuge

• LC-MS/MS system

Procedure:

• Animal Preparation: Acclimate mice to the experimental conditions. Fast the mice overnight (12-16 hours) before the experiment to induce a metabolic state where fatty acid oxidation is active.

• Tracer Administration: Administer a single bolus of [U-¹³C₈]-octanoate via oral gavage. The dose will depend on the specific experimental design but can be in the range of 150 mg/kg.[19]

• Tissue Collection: At predetermined time points after tracer administration (e.g., 30, 60, 120 minutes), anesthetize the mice and collect blood via cardiac puncture. Perfuse the tissues with ice-cold PBS to remove remaining blood.

• Tissue Quenching: Immediately harvest tissues of interest (e.g., liver, heart, skeletal muscle) and flash-freeze them in liquid nitrogen to quench all metabolic activity.

• Metabolite Extraction:

  • Homogenize the frozen tissue in a cold extraction solvent (e.g., 80% methanol or a methanol:chloroform:water mixture).

  • Centrifuge the homogenate to pellet proteins and cell debris.

  • Collect the supernatant containing the metabolites.

• Sample Preparation and LC-MS/MS Analysis:

  • Dry the metabolite extracts under nitrogen.

  • Reconstitute the samples in a suitable solvent for LC-MS/MS analysis.

  • Analyze the samples using a targeted LC-MS/MS method to quantify the isotopic enrichment in octanoyl-CoA, acetyl-CoA, TCA cycle intermediates, and other relevant metabolites.

Protocol 3: Mass Spectrometry Analysis of Acyl-CoAs

This protocol provides a general method for the analysis of octanoyl-CoA and other acyl-CoAs by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap)

• C18 reverse-phase column

LC-MS/MS Method:

• Chromatographic Separation:

  • Use a reverse-phase C18 column for the separation of acyl-CoAs.

  • Employ a gradient elution with mobile phase A (e.g., 10 mM ammonium (B1175870) acetate in water) and mobile phase B (e.g., 10 mM ammonium acetate in 95:5 acetonitrile:water).

  • The gradient should be optimized to achieve good separation of octanoyl-CoA from other acyl-CoAs.

• Mass Spectrometry Detection:

  • Operate the mass spectrometer in positive ion mode.

  • Use Multiple Reaction Monitoring (MRM) for targeted quantification on a triple quadrupole mass spectrometer. The precursor ion for octanoyl-CoA will be its [M+H]⁺ ion. A characteristic product ion resulting from the neutral loss of the phosphopantetheine group is typically monitored.

  • For high-resolution mass spectrometers, perform full scan analysis to detect all ions and targeted MS/MS to confirm the identity of octanoyl-CoA and its isotopologues.

• Data Analysis:

  • Integrate the peak areas for the different isotopologues of octanoyl-CoA and downstream metabolites.

  • Correct for the natural abundance of ¹³C.

  • Calculate the fractional contribution of the labeled octanoate to the respective metabolite pools. For metabolic flux analysis, this data can be used as input for computational modeling.[11][21][22]

Experimental Workflow Visualization

Figure 5: General experimental workflow for stable isotope tracing.

This workflow outlines the key steps involved in a stable isotope tracing experiment to study octanoyl-CoA metabolism, from the introduction of the labeled substrate to the final data analysis and interpretation.[17][23]

References

• 1. SIRT3 regulates mitochondrial fatty-acid oxidation by reversible enzyme deacetylation [escholarship.org]
• 2. creative-diagnostics.com [creative-diagnostics.com]
• 3. SIRT3 regulates mitochondrial fatty-acid oxidation by reversible enzyme deacetylation [ideas.repec.org]
• 4. Lipids reprogram metabolism to become a major carbon source for histone acetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. SIRT3 regulates fatty acid oxidation via reversible enzyme deacetylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Insulin Signaling Regulates Fatty Acid Catabolism at the Level of CoA Activation | PLOS Genetics [journals.plos.org]
• 9. Insulin Signaling Regulates Fatty Acid Catabolism at the Level of CoA Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Insulin Receptor Signaling | Cell Signaling Technology [cellsignal.com]
• 11. Identification of metabolic fluxes in hepatic cells from transient 13C-labeling experiments: Part II. Flux estimation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. [PDF] SIRT 3 regulates mitochondrial fatty-acid oxidation by reversible enzyme deacetylation | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. AMPK: guardian of metabolism and mitochondrial homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. benchchem.com [benchchem.com]
• 18. benchchem.com [benchchem.com]
• 19. AMPK Signaling | Cell Signaling Technology [cellsignal.com]
• 20. researchgate.net [researchgate.net]
• 21. d-nb.info [d-nb.info]
• 22. Overview of 13c Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 23. Metabolic Labeling of Cultured Mammalian Cells for Stable Isotope-Resolved Metabolomics: Practical Aspects of Tissue Culture and Sample Extraction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Octanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl-CoA is a key intermediate in fatty acid metabolism, particularly in the beta-oxidation of medium and very-long-chain fatty acids.[1][2] Accurate quantification of octanoyl-CoA in biological samples is crucial for studying metabolic pathways, diagnosing certain metabolic disorders, and for the development of drugs targeting lipid metabolism.

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The gold standard for specific and sensitive quantification of individual acyl-CoA species, including octanoyl-CoA.[3]

• Enzymatic Assay for Total Coenzyme A (CoA): A high-throughput method for measuring the total pool of free Coenzyme A. While not specific for octanoyl-CoA, it can provide valuable information on the overall status of CoA metabolism.

Section 1: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for Octanoyl-CoA Quantification

LC-MS/MS offers high sensitivity and specificity, allowing for the comprehensive profiling of a wide range of acyl-CoA species in complex biological samples.[3]

Application Notes

• Principle: This method utilizes the separation of octanoyl-CoA from other metabolites by liquid chromatography, followed by its detection and quantification based on its specific mass-to-charge ratio using a tandem mass spectrometer.

• Sample Types: Suitable for a variety of biological matrices including cell lysates, tissue homogenates, and plasma.

• Internal Standard: The use of a stable isotope-labeled internal standard (e.g., ¹³C-octanoyl-CoA) or an odd-chain acyl-CoA (e.g., heptadecanoyl-CoA) is highly recommended for accurate quantification, as it corrects for sample loss during preparation and for matrix effects in the MS analysis.[4]

• Sensitivity: This method can achieve very low limits of detection, often in the fmol range.[3]

• Limitations: Requires specialized and expensive equipment, as well as significant expertise in method development and data analysis.

Quantitative Data Summary

Parameter	LC-MS/MS Method	Reference
Limit of Detection (LOD)	1-5 fmol	[3]
Limit of Quantitation (LOQ)	~10 fmol (analyte dependent)	[4]
Linear Range	Wide, typically spans several orders of magnitude	[5]
Precision (CV%)	<15%	[5]
Accuracy (Recovery %)	90-111%	[3]

Experimental Workflow

Caption: Experimental workflow for LC-MS/MS quantification of octanoyl-CoA.

Detailed Experimental Protocol: LC-MS/MS

1. Materials and Reagents:

• Octanoyl-CoA standard

• Internal Standard (e.g., Heptadecanoyl-CoA)

• 5-Sulfosalicylic acid (SSA) or Trichloroacetic acid (TCA)

• LC-MS grade acetonitrile, methanol (B129727), and water

• Formic acid

• Ammonium (B1175870) acetate

2. Sample Preparation:

• Harvest cells or collect tissue samples and keep them on ice to minimize enzymatic degradation of acyl-CoAs.

• Homogenize the sample in a suitable ice-cold buffer.

• For protein precipitation, add an equal volume of ice-cold 10% (w/v) TCA or 5% (w/v) SSA.[5][6]

• Vortex briefly and incubate on ice for 10 minutes.

• Centrifuge at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.[4]

• Carefully collect the supernatant containing the acyl-CoAs.

• Dry the supernatant under a stream of nitrogen gas.

• Reconstitute the dried extract in a solvent compatible with the LC mobile phase (e.g., 50% methanol in water).

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm).[4]

  • Mobile Phase A: Water with 0.1% formic acid or 10 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A suitable gradient from low to high organic phase to separate octanoyl-CoA from other acyl-CoAs.

• Mass Spectrometry Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for the specific precursor-to-product ion transition for octanoyl-CoA and the internal standard.

4. Quantification:

• Generate a standard curve by analyzing known concentrations of octanoyl-CoA standard.

• Calculate the concentration of octanoyl-CoA in the samples by comparing the peak area ratio of the analyte to the internal standard against the standard curve.

Section 2: Enzymatic Assay for Total Coenzyme A (CoA) Quantification

Commercially available enzymatic assay kits provide a straightforward and high-throughput method for quantifying the total amount of free Coenzyme A. These kits are useful for assessing the overall CoA pool in a sample.

Application Notes

• Principle: These assays are typically based on a coupled enzymatic reaction. In the first step, CoA is converted to an acyl-CoA, which is then oxidized in a second step to produce a detectable signal (colorimetric or fluorometric). The signal intensity is directly proportional to the amount of CoA in the sample.[7][8]

• Sample Types: Suitable for cell lysates, tissue homogenates, plasma, and serum.

• Specificity: These kits measure total free Coenzyme A and do not distinguish between different acyl-CoA species.

• Advantages: High-throughput, relatively inexpensive, and do not require specialized equipment beyond a plate reader.

• Limitations: Not specific for octanoyl-CoA. The measurement reflects the total pool of free CoA.

Quantitative Data Summary for a Representative Commercial Kit

Parameter	Colorimetric Assay	Fluorometric Assay	Reference
Detection Range	5 - 1000 µM	3 - 100 µM	[7][8]
Sample Volume	~10 µL	~10 µL	[7][8]
Assay Time	~60 minutes	~60 minutes	[7][8]

Experimental Workflow

Caption: General workflow for a total Coenzyme A enzymatic assay.

Detailed Experimental Protocol: Total CoA Enzymatic Assay (Generalized)

1. Materials and Reagents (Typical Kit Contents):

• Assay Buffer

• Enzyme Mix(es)

• Substrate

• CoA Standard

• Probe (for colorimetric or fluorometric detection)

2. Assay Procedure:

• Standard Curve Preparation: Prepare a series of dilutions of the CoA standard in the assay buffer to generate a standard curve.

• Sample Preparation: Prepare cell or tissue lysates according to the kit manufacturer's instructions.

• Reaction Setup:

  • Add the prepared standards and samples to a 96-well plate.

  • Prepare a master mix of the reaction components (enzyme mix, substrate, probe) in the assay buffer as described in the kit protocol.

  • Add the master mix to each well.

• Incubation: Incubate the plate at the temperature and for the duration specified in the protocol (e.g., 30-60 minutes at room temperature).

• Measurement: Read the absorbance (for colorimetric assays) or fluorescence (for fluorometric assays) using a microplate reader at the specified wavelength.

• Quantification:

  • Subtract the blank reading from all standard and sample readings.

  • Plot the standard curve.

  • Determine the total CoA concentration in the samples from the standard curve.

Section 3: Octanoyl-CoA in Peroxisomal Beta-Oxidation

Octanoyl-CoA is a key product of the beta-oxidation of very-long-chain fatty acids (VLCFAs) that occurs in peroxisomes. Once formed, octanoyl-CoA is transported to the mitochondria for further oxidation to acetyl-CoA.[1][2]

Caption: Role of octanoyl-CoA in peroxisomal and mitochondrial beta-oxidation.

References

• 1. Beta oxidation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. usbio.net [usbio.net]

In Vitro Reconstitution of the Ghrelin Octanoylation Assay with GOAT: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the in vitro reconstitution of the ghrelin octanoylation assay using Ghrelin O-acyltransferase (GOAT). This document includes detailed protocols for enzyme and substrate preparation, the enzymatic assay, and data analysis, along with key quantitative data and visual representations of the underlying biological pathways and experimental workflows.

Introduction

Ghrelin is a 28-amino acid peptide hormone that plays a crucial role in regulating appetite, energy homeostasis, and glucose metabolism.[1] Its biological activity is uniquely dependent on the octanoylation of a serine residue at position 3 (Ser3), a post-translational modification catalyzed by the enzyme Ghrelin O-acyltransferase (GOAT).[2][3] GOAT, a member of the membrane-bound O-acyltransferase (MBOAT) family, transfers an octanoyl group from octanoyl-coenzyme A (CoA) to the hydroxyl group of Ser3 on the proghrelin peptide.[3][4] The in vitro reconstitution of this assay is a critical tool for studying the enzymatic mechanism of GOAT, screening for potential inhibitors, and developing novel therapeutics for metabolic diseases.[1][5]

Data Presentation

Enzyme Kinetic Parameters

The following table summarizes the apparent Michaelis-Menten constants (Km) for the substrates of GOAT in the in vitro octanoylation assay. These values are essential for designing experiments and interpreting kinetic data.

Substrate	Apparent Km (µM)	Assay System
Octanoyl-CoA	0.44 - 0.6	Microsomes from Sf9 or HEK cells expressing mouse GOAT
Proghrelin/Ghrelin27	3.5 - 6	Microsomes from Sf9 or HEK cells expressing mouse GOAT

Data compiled from multiple sources.[4][6]

Inhibitor Potency (IC50 Values)

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The table below lists the IC50 values for several known GOAT inhibitors, demonstrating the utility of the in vitro assay for drug screening.

Inhibitor	Inhibitor Class	IC50 Value (µM)	Assay Type
Octanoyl ghrelin (product)	Peptidomimetic	7	Radioactive assay
28-mer octanoyl-amide ghrelin analog	Peptidomimetic	0.2	Radioactive assay
5-mer octanoyl-amide ghrelin analog	Peptidomimetic	1	Radioactive assay
GO-CoA-Tat	Peptidomimetic (Bisubstrate analog)	5	Cell-based assay
Naphthyl glycine (B1666218) benzamide (B126) analogs	Small Molecule	7.5 & 13	ELISA-based assay
Triazole derivative (n=3 linker)	Small Molecule	0.7	Fluorescence-based assay
Compound from Eli Lilly	Small Molecule	0.0695	In vitro enzyme assay

Data compiled from multiple sources.[1][7][8]

Experimental Protocols

Protocol 1: Preparation of GOAT-Containing Microsomes from Sf9 Insect Cells

This protocol describes the expression and preparation of microsomes containing recombinant GOAT from Spodoptera frugiperda (Sf9) insect cells using a baculovirus expression system.

Materials:

• Sf9 cells

• Baculovirus encoding for GOAT (e.g., with a His-tag)

• Insect cell culture medium

• Homogenization Buffer: 50 mM HEPES (pH 7.0), 150 mM NaCl, with protease inhibitors (e.g., 2 µg/ml aprotinin, 2.5 µg/ml leupeptin, 2 µg/ml pepstatin A, and 1 mM EGTA)[6]

• Dounce homogenizer

• Ultracentrifuge

Procedure:

• Infection of Sf9 Cells: Infect Sf9 cells at a density of approximately 2.5 x 10^6 cells/mL with the GOAT-encoding baculovirus at a multiplicity of infection (MOI) of ~1.[6]

• Incubation: Incubate the infected cells for 48 hours.

• Cell Harvesting: Harvest the cells by centrifugation.

• Cell Lysis: Resuspend the cell pellet in ice-cold Homogenization Buffer and lyse the cells using a Dounce homogenizer with approximately 40 strokes on ice.[6][9]

• Removal of Cell Debris: Centrifuge the homogenate at 4,000 x g for 10 minutes at 4°C to pellet cell debris.[6]

• Microsome Isolation: Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the microsomes.[6][9]

• Resuspension: Carefully discard the supernatant and resuspend the microsomal pellet in Homogenization Buffer.

• Homogenization: Pass the resuspended microsomes through a 22-gauge needle twice and then a 25-gauge needle twice to ensure a homogenous suspension.[6]

• Quantification and Storage: Determine the protein concentration of the microsomal preparation (e.g., using a BCA assay). Aliquot and store at -80°C until use.

Protocol 2: In Vitro Ghrelin Octanoylation Assay

This protocol outlines the enzymatic reaction for in vitro ghrelin octanoylation using the prepared GOAT-containing microsomes. This assay can be adapted for radioactive or non-radioactive detection methods.

Materials:

• GOAT-containing microsomes

• Ghrelin peptide substrate (e.g., proghrelin, ghrelin 1-28, or shorter N-terminal fragments)

• Octanoyl-CoA (can be radiolabeled, e.g., [3H]-octanoyl-CoA, or non-labeled)

• Palmitoyl-CoA (to inhibit octanoyl-CoA hydrolysis)[4]

• Assay Buffer: 50 mM HEPES (pH 7.0), 150 mM NaCl[6]

• Quenching Solution: 2% SDS[6]

• Detection reagents (e.g., scintillation fluid for radioactive assays, or streptavidin-coated plates and antibodies for biotin-tagged ghrelin)

Procedure:

• Reaction Setup: Prepare the reaction mixture in a microcentrifuge tube on ice. A typical 50 µL reaction includes:

  • 25 µg of GOAT-containing microsomes[6]

  • 10 µM ghrelin peptide substrate[6]

  • 1 µM octanoyl-CoA (e.g., [3H]-octanoyl-CoA)[6]

  • 50 µM palmitoyl-CoA[4][6]

  • Assay Buffer to a final volume of 50 µL

• Pre-incubation: Pre-incubate the reaction mixture (without octanoyl-CoA) at 30°C for 5 minutes.[6]

• Initiation of Reaction: Initiate the reaction by adding octanoyl-CoA and incubate at 30°C for 1-5 minutes.[6] The reaction time should be within the linear range of product formation.

• Quenching the Reaction: Stop the reaction by adding an equal volume of Quenching Solution (e.g., 50 µL of 2% SDS).[6]

• Detection of Octanoylated Ghrelin:

  • Radioactive Detection: If using [3H]-octanoyl-CoA, the octanoylated ghrelin product can be separated from unreacted [3H]-octanoyl-CoA using methods like nickel-affinity chromatography (if the ghrelin peptide is His-tagged) followed by scintillation counting.[4]

  • Non-Radioactive Detection (Biotin-tagged ghrelin): If using a C-terminally biotin-tagged ghrelin peptide, the product can be captured on streptavidin-coated plates and detected using an antibody specific for octanoylated ghrelin in an ELISA-based format.

Mandatory Visualizations

Ghrelin Processing and Octanoylation Workflow

Caption: Workflow of ghrelin processing and octanoylation by GOAT.

In Vitro Ghrelin Octanoylation Assay Workflow

Caption: Experimental workflow for the in vitro ghrelin octanoylation assay.

Ghrelin Signaling Pathway

Caption: Simplified ghrelin signaling pathway via GHSR1a and Gq/11.

References

• 1. An overview of ghrelin O-acyltransferase inhibitors: a literature and patent review for 2010-2019 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Ghrelin octanoylation by ghrelin O-acyltransferase: protein acylation impacting metabolic and neuroendocrine signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ghrelin O-acyltransferase - Wikipedia [en.wikipedia.org]
• 4. Ghrelin O-Acyltransferase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of ghrelin O-acyltransferase (GOAT) by octanoylated pentapeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Mechanistic Analysis of Ghrelin-O-Acyltransferase Using Substrate Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Recent progress in the discovery of ghrelin O-acyltransferase (GOAT) inhibitors - RSC Medicinal Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Inhibition of ghrelin O-acyltransferase (GOAT) by octanoylated pentapeptides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis and Characterization of Octanoyl-CoA as an Experimental Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl-Coenzyme A (Octanoyl-CoA) is a critical intermediate in mitochondrial fatty acid β-oxidation and plays a role in various metabolic processes.[1][2] As a medium-chain acyl-CoA, it serves as a substrate for several enzymes, including medium-chain acyl-CoA dehydrogenase (MCAD).[1] The availability of high-purity octanoyl-CoA is essential for a range of experimental applications, including enzyme kinetics, inhibitor screening, and as a standard for analytical methods like mass spectrometry. These application notes provide a detailed protocol for the chemical synthesis, purification, and characterization of octanoyl-CoA for use as a laboratory standard.

Physicochemical Properties and Storage

A summary of the key properties of octanoyl-CoA is presented below. Proper storage is critical to maintain its stability.

Property	Value	Reference
Chemical Formula	C₂₉H₅₀N₇O₁₇P₃S	[2][3]
Molar Mass	893.732 g/mol	[2]
Appearance	Solid	[4]
Solubility	Water (10 mg/ml), Methanol	[1][4]
Storage Temperature	-20°C	[1][4]
Stability	≥ 4 years (when stored properly as a solid)	[1][4]

Note: Aqueous solutions are not recommended for storage beyond one day to prevent degradation.[4]

Synthesis of Octanoyl-CoA

The synthesis of octanoyl-CoA is achieved by coupling octanoic acid with Coenzyme A (CoA). The following protocol is adapted from the symmetric anhydride (B1165640) method, which is effective for forming the thioester bond between the carboxyl group of the fatty acid and the thiol group of CoA.[5]

Synthesis Workflow

References

• 1. caymanchem.com [caymanchem.com]
• 2. Octanoyl-CoA - Wikipedia [en.wikipedia.org]
• 3. Octanoyl-coa | C29H50N7O17P3S | CID 445344 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. benchchem.com [benchchem.com]

Application Notes and Protocols for the Use of Octanoyl-CoA in Cell-Free Enzymatic Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Octanoyl-Coenzyme A (octanoyl-CoA) is a critical intermediate in fatty acid metabolism and serves as a substrate for a variety of enzymes, including acyltransferases and dehydrogenases. Its utilization in cell-free enzymatic reactions provides a powerful tool for studying enzyme kinetics, elucidating metabolic and signaling pathways, and screening for potential therapeutic inhibitors. This document offers detailed application notes and protocols for the effective use of octanoyl-CoA in in vitro settings, with a particular focus on the Ghrelin O-Acyltransferase (GOAT) as a primary example.

Cell-free systems offer the distinct advantage of studying enzymatic processes in a controlled environment, devoid of the complexities of cellular homeostasis and competing metabolic pathways. This allows for precise manipulation of substrate and cofactor concentrations, facilitating the accurate determination of kinetic parameters and the effects of inhibitors.

Applications of Octanoyl-CoA in Cell-Free Systems

Octanoyl-CoA is a versatile molecule for a range of in vitro studies:

• Enzyme Characterization: It is the acyl-donor for Ghrelin O-Acyltransferase (GOAT), the enzyme responsible for the octanoylation and activation of the ghrelin hormone, a key regulator of appetite.[1][2][3][4] Cell-free assays are instrumental in characterizing GOAT activity and kinetics.

• Metabolic Pathway Reconstruction: Octanoyl-CoA is an intermediate in the beta-oxidation of fatty acids.[5][6] Cell-free systems can be used to reconstitute segments of this pathway to study its regulation and identify potential bottlenecks.

• High-Throughput Screening: Cell-free assays utilizing octanoyl-CoA are amenable to high-throughput screening of small molecule libraries to identify inhibitors of enzymes like GOAT, which are potential therapeutic targets for obesity and other metabolic disorders.[1][4]

• Acyltransferase Research: The principles and protocols described can be adapted to study other acyltransferases that utilize medium-chain fatty acyl-CoAs as substrates.

Key Experimental Considerations

Successful implementation of cell-free enzymatic reactions with octanoyl-CoA requires careful attention to several factors:

• Enzyme Source: The enzyme of interest can be obtained from various sources, including purified recombinant proteins or microsomal fractions from cells overexpressing the enzyme (e.g., Sf9 insect cells for GOAT).[1][2][3]

• Substrate Purity and Stability: High-purity octanoyl-CoA should be used. It is important to note that acyl-CoAs can be prone to hydrolysis, and the presence of esterases in crude enzyme preparations can impact the results.[1] The inclusion of inhibitors of deacylation, such as long-chain acyl-CoAs (e.g., palmitoyl-CoA), can help stabilize octanoyl-CoA in the reaction mixture.[1][2]

• Detection Method: The choice of detection method depends on the specific reaction being studied. Common methods include:

  • Radiolabeling: Using radiolabeled octanoyl-CoA (e.g., [³H]octanoyl-CoA) allows for sensitive detection of the acylated product.[2][3]

  • Fluorescence-Based Assays: Fluorescently labeled substrates or coupled enzymatic assays that produce a fluorescent product can be used for high-throughput applications.

  • Mass Spectrometry: LC-MS/MS provides a highly specific and quantitative method for detecting both the substrate and the product.

Signaling Pathway: Ghrelin Acylation by GOAT

The acylation of ghrelin by GOAT is a critical post-translational modification that enables the hormone to activate its receptor, the growth hormone secretagogue receptor (GHS-R1a), and exert its physiological effects on appetite and metabolism.[1]

Ghrelin acylation and activation pathway.

Experimental Workflow: Cell-Free GOAT Activity Assay

The following diagram illustrates a typical workflow for measuring GOAT activity in a cell-free system using a radiolabeling approach.

Workflow for a cell-free GOAT activity assay.

Protocols

Protocol 1: Preparation of GOAT-Containing Microsomes

This protocol is adapted from methods used for expressing mouse GOAT in Sf9 insect cells.[2][3]

Materials:

• Sf9 insect cells

• Baculovirus encoding His-tagged mouse GOAT

• Cell culture medium

• Dounce homogenizer

• Ultracentrifuge

• Homogenization buffer (e.g., 10 mM Tris-HCl pH 7.4, 250 mM sucrose, protease inhibitors)

Procedure:

• Infect Sf9 cells with the recombinant baculovirus encoding GOAT.

• Harvest the cells 48 hours post-infection by centrifugation.

• Wash the cell pellet with phosphate-buffered saline (PBS).

• Resuspend the cells in ice-cold homogenization buffer.

• Disrupt the cells using a Dounce homogenizer on ice.

• Centrifuge the homogenate at a low speed (e.g., 1,000 x g) to remove nuclei and unbroken cells.

• Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 1 hour at 4°C to pellet the membranes (microsomal fraction).

• Discard the supernatant and resuspend the microsomal pellet in a suitable buffer.

• Determine the protein concentration of the microsomal preparation (e.g., using a Bradford assay).

• Aliquot and store the microsomes at -80°C until use.

Protocol 2: Cell-Free GOAT Enzymatic Assay

This protocol outlines a typical enzymatic assay to measure GOAT activity using [³H]octanoyl-CoA.[2][3]

Materials:

• GOAT-containing microsomes (from Protocol 1)

• Recombinant proghrelin (with a His-tag for purification)

• [³H]octanoyl-CoA

• Palmitoyl-CoA (to inhibit deacylation)

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5)

• Ni-NTA beads

• Scintillation fluid and counter

Reaction Setup:

Component	Final Concentration
GOAT-containing microsomes	50 µg protein
Proghrelin-His₈	5 µg
[³H]octanoyl-CoA	1 µM
Palmitoyl-CoA	50 µM
Reaction Buffer	to 50 µL

Procedure:

• In a microcentrifuge tube, combine the GOAT-containing microsomes, proghrelin-His₈, palmitoyl-CoA, and reaction buffer.

• Pre-incubate the mixture for 5 minutes at 37°C.

• Initiate the reaction by adding [³H]octanoyl-CoA.

• Incubate the reaction for a defined period (e.g., 5-30 minutes) at 37°C. The optimal time should be determined empirically to ensure the reaction is in the linear range.

• Stop the reaction (e.g., by adding a quenching solution or placing on ice).

• Add Ni-NTA beads to the reaction mixture and incubate to capture the His-tagged octanoylated proghrelin.

• Wash the beads several times with a wash buffer to remove unincorporated [³H]octanoyl-CoA.

• Elute the acylated proghrelin or directly add scintillation fluid to the beads.

• Quantify the amount of incorporated [³H]octanoyl by scintillation counting.

• Calculate the enzyme activity based on the specific activity of the [³H]octanoyl-CoA.

Quantitative Data Summary

The following tables summarize key quantitative data for the use of octanoyl-CoA in cell-free GOAT assays.

Table 1: Kinetic Parameters for GOAT

Substrate	Apparent Km	Reference
Octanoyl-CoA	0.6 µM	[1]
Proghrelin	6 µM	[1]

Table 2: Typical Reaction Conditions for GOAT Assay

Parameter	Value	Reference
Temperature	37°C	[2][3]
Incubation Time	5 - 30 minutes	[2][3]
Octanoyl-CoA Concentration	1 µM	[2][3][7]
Proghrelin Concentration	~5 µg per 50 µL reaction	[2][3]
Palmitoyl-CoA Concentration	50 µM	[2][3][7]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low or no enzyme activity	Inactive enzyme	Ensure proper preparation and storage of microsomes. Perform a positive control with a known active enzyme batch.
Degraded octanoyl-CoA	Use fresh or properly stored octanoyl-CoA. Ensure the presence of a deacylation inhibitor like palmitoyl-CoA.[1][2]
High background signal	Inefficient removal of unincorporated [³H]octanoyl-CoA	Optimize the washing steps after capturing the acylated product.
Non-specific binding to beads or tube	Pre-block the beads and tubes with a suitable blocking agent (e.g., BSA).
Non-linear reaction rate	Substrate depletion or product inhibition	Perform a time-course experiment to determine the linear range of the reaction. Adjust substrate concentrations or incubation time accordingly.
Presence of esterases in the enzyme preparation	Use purified enzyme if possible. The inclusion of palmitoyl-CoA can help mitigate this issue.[1]

Conclusion

The use of octanoyl-CoA in cell-free enzymatic reactions is a powerful and versatile approach for biochemical and pharmacological research. The detailed protocols and application notes provided here, using the Ghrelin O-Acyltransferase system as a prime example, offer a solid foundation for researchers to design and execute robust in vitro experiments. By carefully considering the experimental parameters and employing appropriate detection methods, these cell-free systems can yield valuable insights into enzyme function, metabolic pathways, and the identification of novel therapeutic agents.

References

• 1. Ghrelin O-Acyltransferase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Inhibition of ghrelin O-acyltransferase (GOAT) by octanoylated pentapeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of ghrelin O-acyltransferase (GOAT) by octanoylated pentapeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Reactome | Beta oxidation of octanoyl-CoA to hexanoyl-CoA [reactome.org]
• 6. Beta oxidation of octanoyl-CoA to hexanoyl-CoA | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Mechanistic Analysis of Ghrelin-O-Acyltransferase Using Substrate Analogs - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Octanoyl-CoA Metabolism in Isolated Mitochondria

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mitochondria are central to cellular energy metabolism, playing a critical role in the oxidation of fatty acids. The study of octanoyl-CoA, a medium-chain fatty acyl-CoA, provides valuable insights into the regulation of fatty acid β-oxidation (FAO) and its implications in metabolic diseases.[1] Isolating mitochondria is a fundamental technique that allows for the direct investigation of these metabolic processes without the interference of other cellular activities.[2] This document provides detailed protocols for the isolation of mitochondria from both cultured cells and tissues, along with methods to assess their purity and functional integrity. Furthermore, it outlines specific assays to investigate the key enzymes and pathways involved in octanoyl-CoA metabolism.

I. Mitochondrial Isolation Techniques

The most common method for isolating mitochondria is differential centrifugation, which separates organelles based on their size and density.[3][4] For higher purity, density gradient centrifugation can also be employed.[3]

A. Isolation of Mitochondria from Cultured Cells

This protocol is adapted for cultured cells and can be scaled depending on the cell line and experimental needs.[5][6] The yield will vary depending on the cell type, with cell lines rich in mitochondria, such as HeLa cells, providing a higher yield.[3]

Experimental Protocol:

• Cell Harvesting: Grow cells to 70-80% confluency.[6] Harvest cells by trypsinization or scraping, and collect them by centrifugation at 500 x g for 10 minutes at 4°C.

• Washing: Wash the cell pellet with ice-cold Phosphate-Buffered Saline (PBS).

• Homogenization: Resuspend the cell pellet in a hypotonic isolation buffer (e.g., 250 mM sucrose, 10 mM Tris-HCl pH 7.4, 1 mM EDTA) and incubate on ice for 10-20 minutes to allow cells to swell.[5][6] Homogenize the swollen cells using a Dounce homogenizer or a Potter-Elvehjem homogenizer with a tight-fitting pestle until approximately 80% of cells are lysed, as monitored by microscopy.[3][5]

• Differential Centrifugation:

  • Centrifuge the homogenate at 800 x g for 10 minutes at 4°C to pellet nuclei and unbroken cells.[3]

  • Transfer the supernatant to a new tube and centrifuge at 10,000-17,000 x g for 15-20 minutes at 4°C to pellet the mitochondria.[3][6][7]

  • Discard the supernatant containing the cytosolic fraction.

• Washing the Mitochondrial Pellet: Resuspend the mitochondrial pellet in isolation buffer and repeat the high-speed centrifugation step to wash the mitochondria.[3]

• Final Pellet: Resuspend the final mitochondrial pellet in a minimal volume of a suitable buffer (e.g., respiration buffer for functional assays) and determine the protein concentration.[6]

B. Isolation of Mitochondria from Tissues (e.g., Liver, Skeletal Muscle)

This protocol is a general guideline for isolating mitochondria from soft tissues like the liver.[3][8] Modifications may be necessary for tougher tissues like skeletal muscle, which may require enzymatic digestion (e.g., with trypsin or nagarse) prior to homogenization.[8]

Experimental Protocol:

• Tissue Preparation: Excise the tissue of interest and immediately place it in ice-cold isolation buffer. Mince the tissue into small pieces.

• Homogenization: Homogenize the minced tissue in isolation buffer using a Potter-Elvehjem homogenizer.[3]

• Differential Centrifugation:

  • Centrifuge the homogenate at 600-800 x g for 10 minutes at 4°C to remove nuclei and cell debris.[3]

  • Collect the supernatant and centrifuge it at 10,000-17,000 x g for 15-20 minutes at 4°C to pellet the mitochondria.[3]

• Washing and Final Pellet: Wash the mitochondrial pellet as described for cultured cells and resuspend it in an appropriate buffer.

Workflow for Mitochondrial Isolation

References

• 1. Measurement of Fatty Acid Oxidation Rates in Animal Tissues and Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Isolation of mitochondria from cells and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isolation of mitochondria from cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Isolation of Mitochondria from Cells and Tissues | BioChain Institute Inc. [biochain.com]
• 5. Isolation of mitochondria from tissue culture cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. drexel.edu [drexel.edu]
• 7. Video: Isolation and Functional Analysis of Mitochondria from Cultured Cells and Mouse Tissue [jove.com]
• 8. Mitochondrial isolation from skeletal muscle - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Acyl-CoA Profiling by Flow Injection Tandem Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acyl-Coenzyme A (acyl-CoA) species are central intermediates in numerous metabolic pathways, including fatty acid β-oxidation, the citric acid cycle, and the biosynthesis of lipids. The accurate profiling and quantification of the acyl-CoA pool are crucial for understanding cellular metabolism, identifying biomarkers for metabolic diseases, and assessing the effects of drug candidates on metabolic pathways. Flow injection analysis-tandem mass spectrometry (FIA-MS/MS) offers a rapid and high-throughput method for the comprehensive profiling of acyl-CoAs in biological samples, foregoing the need for time-consuming chromatographic separation. This document provides detailed application notes and protocols for the successful implementation of this powerful analytical technique.

The principle of this method relies on the characteristic fragmentation of acyl-CoA molecules in the mass spectrometer. Upon collision-induced dissociation, acyl-CoAs undergo a neutral loss of a 507 Da fragment corresponding to the 3'-phospho-AMP moiety of the Coenzyme A molecule. By scanning for this specific neutral loss, a profile of all acyl-CoA species in a sample can be generated. For targeted quantification, multiple reaction monitoring (MRM) is employed, where specific precursor-to-product ion transitions for each acyl-CoA of interest are monitored.

Experimental Protocols

Sample Preparation

Robust and reproducible sample preparation is critical for accurate acyl-CoA analysis due to their susceptibility to degradation. The following protocol is a general guideline and may require optimization for specific tissue or cell types.

Materials:

• Tissue or cell samples

• Internal Standards (e.g., [¹³C₂] acetyl-CoA, [¹³C₈] octanoyl-CoA, C17:0-CoA)

• Ice-cold methanol

• Ice-cold 10 mM ammonium (B1175870) formate (B1220265)

• Chloroform

• Solid Phase Extraction (SPE) columns (weak anion exchange)

• SPE column conditioning solution: Methanol

• SPE column equilibration solution: Water

• SPE wash solution 1: 2% Formic acid in water

• SPE wash solution 2: Methanol

• SPE elution solution 1: 2% Ammonium hydroxide (B78521) in water

• SPE elution solution 2: 5% Ammonium hydroxide in water

• Reconstitution solution: 50% Methanol in water

• Homogenizer

• Centrifuge

Procedure:

• Homogenization: Weigh the frozen tissue sample (typically 50-100 mg) and homogenize on ice in a pre-chilled tube with an appropriate volume of ice-cold methanol. For cultured cells, they can be scraped and collected in cold methanol.

• Internal Standard Spiking: Add a known amount of the internal standard mixture to the homogenate.

• Extraction:

  • Centrifuge the homogenate at 1300 x g for 15 minutes at 4°C.

  • Collect the supernatant.

  • Perform a phase separation by adding 1.5 mL of 10 mM ammonium formate and 1.5 mL of chloroform.

  • Vortex briefly and centrifuge at 1300 x g for 15 minutes at 4°C.

  • The upper aqueous layer containing the acyl-CoAs is carefully collected.[1]

• Solid Phase Extraction (SPE):

  • Condition the weak anion exchange SPE column with 3 mL of methanol.

  • Equilibrate the column with 3 mL of water.

  • Load the aqueous extract onto the column.

  • Wash the column with 2.4 mL of 2% formic acid, followed by 2.4 mL of methanol.

  • Elute the acyl-CoAs first with 2.4 mL of 2% ammonium hydroxide, followed by a second elution with 2.4 mL of 5% ammonium hydroxide.[1]

• Drying and Reconstitution:

  • Combine the eluted fractions and dry them under a gentle stream of nitrogen at room temperature.

  • Reconstitute the dried extract in 100 µL of 50% methanol.[1] The sample is now ready for FIA-MS/MS analysis.

FIA-MS/MS Instrumentation and Parameters

Instrumentation:

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• A flow injection analysis system or a liquid chromatography system configured for direct injection.

Typical Parameters:

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	~3.5 kV
Cone Voltage	30-50 V
Source Temperature	120-150°C
Desolvation Temperature	350-450°C
Desolvation Gas Flow	600-800 L/hr
Collision Gas	Argon
Flow Rate	0.1 - 0.3 mL/min
Mobile Phase	5 mM Ammonium Acetate in Methanol

Data Acquisition Modes:

• Neutral Loss Scan: To obtain a comprehensive profile of all acyl-CoA species, a neutral loss scan of 507 Da is performed. This scan identifies all precursor ions that lose a 507 Da fragment upon fragmentation.

• Multiple Reaction Monitoring (MRM): For quantitative analysis of specific acyl-CoAs, MRM is used. The precursor ion (the [M+H]⁺ of the acyl-CoA) is selected in the first quadrupole, fragmented in the collision cell, and a specific product ion is monitored in the third quadrupole. The concentrations are calculated by comparing the peak area ratios of the endogenous acyl-CoAs to their corresponding stable isotope-labeled internal standards.

Data Presentation

Quantitative Performance of Acyl-CoA Analysis

The following tables summarize typical quantitative performance data for the analysis of various acyl-CoAs by mass spectrometry-based methods. Note that specific values can vary depending on the instrument, matrix, and specific protocol used.

Table 1: MRM Transitions for Selected Acyl-CoAs

Acyl-CoA Species	Precursor Ion (m/z)	Product Ion (m/z)
Acetyl-CoA (C2)	810.1	303.1
Propionyl-CoA (C3)	824.1	317.1
Butyryl-CoA (C4)	838.1	331.1
Hexanoyl-CoA (C6)	866.2	359.2
Octanoyl-CoA (C8)	894.2	387.2
Decanoyl-CoA (C10)	922.3	415.3
Lauroyl-CoA (C12)	950.3	443.3
Myristoyl-CoA (C14)	978.4	471.4
Palmitoyl-CoA (C16)	1006.4	499.4
Stearoyl-CoA (C18)	1034.5	527.5
Oleoyl-CoA (C18:1)	1032.5	525.5
Linoleoyl-CoA (C18:2)	1030.5	523.5

Table 2: Method Performance Characteristics (LC-MS/MS data, representative for MS-based acyl-CoA analysis)

Acyl-CoA Species	LOD (fmol)	LOQ (fmol)	Linearity (r²)	Recovery (%)
Acetyl-CoA (C2)	1-5	5-10	>0.99	90-111
Propionyl-CoA (C3)	1-5	5-10	>0.99	90-111
Butyryl-CoA (C4)	1-5	5-10	>0.99	90-111
Palmitoyl-CoA (C16)	1-5	5-10	>0.99	90-111
Stearoyl-CoA (C18)	1-5	5-10	>0.99	90-111

Data compiled from representative LC-MS/MS methods for acyl-CoA analysis, as specific FIA-MS/MS performance data in this format is limited in the literature.[2][3]

Visualizations

Experimental Workflow

Caption: Experimental workflow for acyl-CoA profiling by FIA-MS/MS.

Fatty Acid β-Oxidation Pathway

Caption: Overview of the fatty acid β-oxidation spiral.

References

• 1. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Quantification of Short-Chain Fatty Acids by LC-MS

Welcome to the technical support center for the quantification of Short-Chain Fatty Acids (SCFAs) by Liquid Chromatography-Mass Spectrometry (LC-MS). This resource provides researchers, scientists, and drug development professionals with in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to navigate the complexities of SCFA analysis.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the challenges and strategies in SCFA quantification.

Q1: What are the primary challenges in analyzing SCFAs using LC-MS?

Short-chain fatty acids present several analytical challenges due to their inherent physicochemical properties. Key difficulties include:

• High Polarity and Hydrophilicity: SCFAs are poorly retained on conventional reversed-phase (RP) liquid chromatography columns, leading to elution near the solvent front and poor separation from other polar matrix components.[1][2]

• Low Molecular Weight: Their small mass places them in a region of the mass spectrum that often has high background noise from solvents and additives, complicating detection.[3][4]

• Poor Ionization Efficiency: Underivatized SCFAs ionize poorly in common electrospray ionization (ESI) sources, resulting in low sensitivity.[2][3]

• Volatility: The volatile nature of SCFAs, especially during sample preparation steps like drying, can lead to analyte loss and inaccurate quantification.[5][6]

• Isomeric Compounds: Structural isomers, such as butyric acid and isobutyric acid, can be difficult to separate chromatographically and may have similar fragmentation patterns, requiring optimized methods for resolution.[5][7]

Q2: Why is chemical derivatization often required for SCFA analysis?

Chemical derivatization is a common strategy employed to overcome the challenges mentioned above.[2][3] By covalently attaching a chemical tag to the SCFA's carboxyl group, derivatization can:

• Improve Chromatographic Retention: The derivatizing agent is typically a larger, less polar molecule that increases the SCFA's affinity for reversed-phase columns, improving retention and peak shape.[4]

• Enhance Ionization Efficiency: The tag can introduce a readily ionizable group (e.g., a permanent positive charge or a group with high proton affinity), significantly boosting the signal intensity in the mass spectrometer.[1][8] This can increase sensitivity by several orders of magnitude.[9]

• Increase Specificity: Derivatization allows for the use of specific, higher mass-to-charge (m/z) transitions in Multiple Reaction Monitoring (MRM) mode, moving the analysis out of the noisy low-mass region and improving the signal-to-noise ratio.[10]

Q3: What are the pros and cons of derivatization vs. derivatization-free methods?

The choice between these two approaches depends on the specific requirements of the study, such as required sensitivity, sample throughput, and available instrumentation.

Feature	Derivatization-Based Methods	Derivatization-Free Methods
Pros	- Significantly higher sensitivity and lower limits of detection (LOD).[8] - Improved chromatographic peak shape and retention.[3] - Moves analyte signal to a cleaner region of the mass spectrum.[10]	- Simpler and faster sample preparation workflow.[6] - Avoids potential issues with derivatization efficiency and stability. - Lower cost due to fewer reagents.
Cons	- More complex, time-consuming sample preparation.[11] - Potential for incomplete reactions or side-product formation. - Derivatization reagents can introduce background contamination.	- Lower sensitivity, may not be suitable for low-concentration samples (e.g., plasma).[6] - Poor peak shape and retention on standard C18 columns.[2] - Susceptible to high background noise at low m/z.[4]

Q4: How do matrix effects impact SCFA quantification and how can they be mitigated?

Matrix effects are a major source of inaccuracy in LC-MS analysis, caused by co-eluting compounds from the biological sample (e.g., salts, phospholipids) that suppress or enhance the ionization of the target analyte.[12][13] This can lead to poor reproducibility and erroneous quantification.[14]

Mitigation Strategies:

• Stable Isotope-Labeled Internal Standards (SIL-IS): This is the most effective method. A SIL-IS for each analyte is spiked into the sample at the beginning of the preparation process.[3] Since the SIL-IS is chemically identical to the analyte but mass-shifted, it experiences the same matrix effects and extraction inefficiencies. By calculating the ratio of the analyte peak area to the SIL-IS peak area, these variations are normalized, leading to accurate quantification.[10][15]

• Effective Sample Cleanup: Procedures like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can remove a significant portion of interfering matrix components before LC-MS analysis.[7][16]

• Chromatographic Separation: Optimizing the LC method to separate the SCFAs from the bulk of the matrix components can reduce ion suppression.[12]

• Matrix-Matched Calibration Curves: Preparing calibration standards in a sample matrix identical to the study samples (e.g., pooled plasma) can help compensate for consistent matrix effects.[14]

Troubleshooting Guide

This guide provides solutions to specific problems encountered during SCFA quantification experiments.

Problem: Poor or Noisy Signal / Low Sensitivity

Question	Possible Cause(s)	Recommended Solution(s)
Are you using a derivatization-free method?	Underivatized SCFAs have inherently poor ionization efficiency.[3]	Consider implementing a chemical derivatization protocol using reagents like 3-Nitrophenylhydrazine (3-NPH) or aniline (B41778) to significantly boost signal intensity.[3][10]
Is the derivatization reaction inefficient?	Suboptimal reaction conditions (pH, temperature, time) or degraded reagents can lead to low derivatization yield.[17]	- Optimize the reaction pH; many protocols require acidic or basic catalysts. - Verify the reaction time and temperature as specified in the protocol. - Use fresh derivatization and coupling reagents (e.g., EDC, pyridine).[18]
Are you experiencing significant ion suppression?	Co-eluting matrix components are interfering with analyte ionization in the MS source.[12]	- Incorporate a stable isotope-labeled internal standard for each analyte to normalize the signal.[3] - Improve sample cleanup using LLE or SPE.[7] - Modify the LC gradient to better separate SCFAs from interfering compounds.
Is the MS source or transfer capillary dirty?	Contamination in the ion source can drastically reduce signal intensity.	Perform routine cleaning and maintenance of the MS source, ion transfer tube, and lenses according to the manufacturer's guidelines.

Problem: Poor Peak Shape (Tailing, Fronting, or Broad Peaks)

Question	Possible Cause(s)	Recommended Solution(s)
Are SCFAs eluting too early?	Poor retention on the analytical column is a common issue, especially for underivatized SCFAs on RP columns.[1]	- If underivatized, use a derivatization method to increase hydrophobicity.[4] - Use a specialized column, such as one with a polar end-capping or a mixed-mode column (HILIC/anion-exchange).[6] - Adjust mobile phase pH to ensure SCFAs are in their non-ionized state for better retention on RP columns.
Is the column overloaded?	Injecting too high a concentration of the sample or standards can saturate the column.	Dilute the sample and re-inject. Ensure the injection volume and concentration are within the column's linear range.
Is there a mismatch between the sample solvent and mobile phase?	If the sample is dissolved in a solvent much stronger than the initial mobile phase, it can cause peak distortion.	Reconstitute the final extract in a solvent that is similar in composition and strength to the initial mobile phase conditions.[7]
Is the column degrading or contaminated?	Buildup of matrix components or degradation of the stationary phase can lead to poor chromatography.	- Use a guard column to protect the analytical column. - Implement a column washing procedure between runs. - Replace the column if performance does not improve.

Problem: Poor Reproducibility / High Variability

Question	Possible Cause(s)	Recommended Solution(s)
Are you losing volatile SCFAs during sample prep?	Evaporation steps (e.g., using a nitrogen dryer) can lead to significant and variable loss of SCFAs.[5]	- Minimize or avoid sample drying steps if possible.[19] - If drying is necessary, perform it at low temperatures and ensure consistency across all samples. - The use of SIL-internal standards added at the very beginning of sample prep is critical to correct for these losses.[3]
Is sample collection and storage inconsistent?	SCFA concentrations can change in samples if not handled or stored properly. Fecal samples, for instance, should be homogenized and frozen immediately.[14][18]	- Standardize the protocol for sample collection, immediate processing (e.g., homogenization), and storage (typically -80°C).[14] - For feces, storing in ethanol (B145695) or isopropanol (B130326) can help preserve SCFA levels.[1]
Is the derivatization reaction not going to completion?	Inconsistent reaction times, temperatures, or reagent volumes can cause variable derivatization efficiency.	- Use an autosampler for precise addition of derivatization reagents if possible. - Ensure all samples are incubated for the same duration and at the same temperature. - Use SIL-internal standards that undergo the derivatization reaction alongside the analytes.

Quantitative Data Summary

The following tables summarize key performance metrics for different SCFA quantification methods reported in the literature, providing a basis for method selection and comparison.

Table 1: Comparison of Common Derivatization Reagents

Derivatization Reagent	Ionization Mode	Key Advantages	Common Coupling Agent	Typical Reaction Time	Reference(s)
3-Nitrophenylhydrazine (3-NPH)	Negative ESI	High sensitivity, stable derivatives.	EDC, Pyridine (B92270)	30-60 min @ 40-60°C	[5][10][18]
Aniline	Positive ESI	Commercially available in stable isotope-labeled forms (¹³C-aniline) for use as an internal standard.	EDC	2 hours @ 0-4°C	[3][4]
Girard's Reagent T (GT)	Positive ESI	Provides a permanent positive charge, leading to extremely high sensitivity.	EDC	30 min @ 25°C	[8]
O-benzylhydroxylamine (O-BHA)	Positive ESI	Good sensitivity and reproducibility in various plasma matrices.	EDC	1 hour @ 25°C	[4][20]
2-picolylamine (2-PA)	Positive ESI	Rapid, suitable for high-throughput analysis in 96-well plates.	EDC	15 min @ RT	[11]

Table 2: Example Method Performance Metrics

Analyte	Method	Matrix	LLOQ (Lower Limit of Quantification)	Recovery (%)	Reference(s)
Acetic Acid	3-NPH Derivatization	Serum	~3-19 ng/mL	94-114%	[21]
Propionic Acid	Aniline Derivatization	Cecal Contents	160-310 nM	N/A	[3]
Butyric Acid	O-BHA Derivatization	Plasma (Mouse)	0.01 µM	>80%	[20]
Valeric Acid	4-AMBA Derivatization	Feces (Mouse)	~0.005 ng/mL (LOD)	N/A	[9]
Isobutyric Acid	Derivatization-Free	Various Tissues	0.001 mM	~47-90%	[22][23]

Experimental Protocols

This section provides a representative protocol for the quantification of SCFAs in fecal samples using 3-NPH derivatization followed by LC-MS/MS analysis, based on methodologies described in the literature.[10][18]

Protocol: SCFA Quantification from Fecal Samples

1. Materials and Reagents:

• SCFA standards (acetic, propionic, butyric, etc.)

• Stable isotope-labeled internal standards ([¹³C,D₃]-acetic acid, [D₅]-propionic acid, [D₇]-butyric acid)

• 70% Isopropanol

• 3-Nitrophenylhydrazine hydrochloride (3-NPH)

• N-(3-Dimethylaminopropyl)-N′-ethylcarbodiimide hydrochloride (EDC)

• Pyridine

• Formic Acid

• LC-MS grade water and acetonitrile

2. Sample Preparation and Extraction:

• Homogenize fresh or freshly-thawed fecal samples in 70% isopropanol (e.g., at a concentration of 2.0 mg dry weight/mL).[18]

• Vortex vigorously and centrifuge at high speed (e.g., 18,000 x g) for 10 minutes at 4°C to pellet solids.[3]

• Transfer a known volume of the clear supernatant (e.g., 50 µL) to a new microcentrifuge tube.

• Spike the supernatant with the SIL-internal standard mixture.

3. Chemical Derivatization:

• Add 20 µL of 200 mM 3-NPH solution (in water/methanol).[18]

• Add 20 µL of 120 mM EDC solution containing pyridine (as a catalyst).[18]

• Vortex briefly and incubate the reaction mixture at 40°C for 30 minutes.

• Stop the reaction by adding 200 µL of 0.1% formic acid in water. This also prepares the sample for injection.[18]

• Centrifuge the final mixture to pellet any precipitates before transferring the supernatant to an LC vial.

4. LC-MS/MS Analysis:

• LC Column: C18 reversed-phase column (e.g., Kinetex XB-C18, 50 x 2.1 mm).[18]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start with a low percentage of Mobile Phase B (e.g., 10-20%), ramp up to ~90% to elute the derivatized SCFAs, hold, and then re-equilibrate.

• Flow Rate: 0.3 - 0.5 mL/min

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: Negative Electrospray Ionization (ESI-).

• Analysis Mode: Multiple Reaction Monitoring (MRM). Monitor the specific precursor-to-product ion transitions for each derivatized SCFA and its corresponding SIL-internal standard.

Visual Guides and Workflows

General Workflow for SCFA Quantification

This diagram outlines the key steps from sample collection to data analysis in a typical derivatization-based LC-MS workflow for SCFA quantification.

References

• 1. mdpi.com [mdpi.com]
• 2. A Concise Review of Liquid Chromatography-Mass Spectrometry-Based Quantification Methods for Short Chain Fatty Acids as Endogenous Biomarkers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Method for absolute quantification of short chain fatty acids via reverse phase chromatography mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Facile Profiling Method of Short Chain Fatty Acids Using Liquid Chromatography-Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. LC/MS/MS Method Package for Short Chain Fatty Acids : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 6. Simple and sensitive LC-MS analysis of short chain fatty acids in cecum content and feces in mice: A derivatization-free approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. LC-MS Quantification of Short-Chain Fatty Acids in Serum - Creative Proteomics [creative-proteomics.com]
• 8. researchgate.net [researchgate.net]
• 9. Stable isotope labeling combined with liquid chromatography-tandem mass spectrometry for comprehensive analysis of short-chain fatty acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. d.docksci.com [d.docksci.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Quantifying fecal and plasma short-chain fatty acids in healthy Thai individuals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pubs.acs.org [pubs.acs.org]
• 16. mdpi.com [mdpi.com]
• 17. Frontiers | HPLC-MS-MS quantification of short-chain fatty acids actively secreted by probiotic strains [frontiersin.org]
• 18. lipidmaps.org [lipidmaps.org]
• 19. agilent.com [agilent.com]
• 20. Development and validation of derivatization-based LC-MS/MS method for quantification of short-chain fatty acids in human, rat, and mouse plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Development and Validation of a LC-MS/MS Technique for the Analysis of Short Chain Fatty Acids in Tissues and Biological Fluids without Derivatisation Using Isotope Labelled Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]

Improving the stability of octanoyl-CoA during sample preparation.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals improve the stability of octanoyl-CoA during sample preparation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the primary causes of octanoyl-CoA degradation during sample preparation?

A1: Octanoyl-CoA is susceptible to both chemical and enzymatic degradation. The primary routes of degradation are:

• Hydrolysis of the Thioester Bond: The thioester bond is the most labile part of the molecule and is prone to hydrolysis, especially under alkaline or strongly acidic conditions.[1][2] This is the most common cause of non-enzymatic degradation.

• Enzymatic Degradation: Endogenous thioesterases, such as acyl-CoA thioesterases (ACOTs), present in the sample can rapidly hydrolyze octanoyl-CoA to coenzyme A and free octanoic acid.[3][4]

• Oxidation: Although less common for the saturated octanoyl chain itself, contaminants or other sample components can promote oxidative damage.

• Physical Factors: Elevated temperatures significantly accelerate hydrolysis.[2] Repeated freeze-thaw cycles can also contribute to degradation.

Q2: My octanoyl-CoA signal is low or undetectable in my LC-MS/MS analysis. What should I check first?

A2: Low or absent signal is a common issue, often related to sample handling. Follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low octanoyl-CoA signal.

Q3: What is the optimal pH for working with octanoyl-CoA?

A3: The stability of the thioester bond in acyl-CoAs is highly dependent on pH. For maximum stability, maintain aqueous solutions at a slightly acidic to neutral pH, ideally between 6.0 and 7.0 .[2] Alkaline conditions (pH > 7.5) dramatically increase the rate of hydrolysis and should be strictly avoided.

Q4: Can I use Tris buffer for my experiments?

A4: It is highly recommended to avoid buffers containing primary amines, such as Tris. The primary amine can act as a nucleophile and attack the thioester bond, leading to the degradation of your octanoyl-CoA.[2] Use non-nucleophilic buffers like phosphate, HEPES, or MOPS instead.

Q5: How should I store octanoyl-CoA standards and samples?

A5: Proper storage is critical for maintaining the integrity of octanoyl-CoA.

• Long-Term Storage: Store lyophilized powder or non-aqueous stock solutions at -80°C.

• Working Solutions: Prepare aqueous solutions fresh for each experiment. If short-term storage is unavoidable, keep them on ice (0-4°C) for no more than a few hours.

• Avoid Freeze-Thaw Cycles: Aliquot stock solutions into single-use volumes to prevent degradation from repeated freezing and thawing.[2]

Data Presentation: Octanoyl-CoA Stability Conditions

This table summarizes the key factors affecting octanoyl-CoA stability during sample preparation and provides recommendations for minimizing degradation.

Parameter	Poor Stability Condition	Recommended Condition for Improved Stability	Rationale
pH	> 7.5 (Alkaline)	6.0 - 7.0 (Slightly Acidic to Neutral)	Minimizes the rate of chemical hydrolysis of the thioester bond.[2]
Temperature	Ambient or > 4°C	0 - 4°C (On Ice)	Reduces the rate of both chemical and enzymatic degradation.[5]
Buffer Type	Tris, Glycine (Nucleophilic)	Phosphate, HEPES, MOPS (Non-nucleophilic)	Prevents nucleophilic attack on the thioester bond by buffer components.[2]
Storage (Aqueous)	Hours to days at 4°C or RT	Prepare fresh; use immediately.	Acyl-CoAs are unstable in aqueous solutions.[1]
Freeze-Thaw	Multiple cycles	Aliquot into single-use tubes to avoid cycles.	Repeated phase transitions can physically stress the molecule and accelerate degradation.[2]
Enzyme Activity	No quenching/inhibition	Rapid metabolic quenching with acid/cold solvent.	Immediately halts enzymatic activity from thioesterases.[6]

Experimental Protocols

Protocol: Extraction of Octanoyl-CoA from Adherent Mammalian Cells

This protocol is designed to rapidly quench metabolic activity and efficiently extract short-chain acyl-CoAs while preserving their stability.

Materials:

• Ice-cold Phosphate-Buffered Saline (PBS)

• Ice-cold 10% (w/v) Trichloroacetic Acid (TCA) in water

• Cell scraper

• Refrigerated centrifuge (4°C)

• Microcentrifuge tubes (pre-chilled)

Methodology:

• Quenching Metabolism:

  • Place the cell culture dish on ice.

  • Quickly aspirate the culture medium.

  • Immediately wash the cells twice with 1 mL of ice-cold PBS to remove any remaining medium.

• Cell Lysis and Protein Precipitation:

  • Add 500 µL of ice-cold 10% TCA directly to the cell monolayer. The acid serves to lyse the cells and precipitate proteins, which deactivates enzymes like thioesterases.[6]

  • Use a cell scraper to scrape the cells in the TCA solution.

  • Transfer the cell lysate to a pre-chilled 1.5 mL microcentrifuge tube.

• Incubation:

  • Vortex the lysate vigorously for 15-30 seconds.

  • Incubate on ice for 10-15 minutes to ensure complete protein precipitation.

• Lysate Clarification:

  • Centrifuge the lysate at 16,000 x g for 10 minutes at 4°C.

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube. Be extremely careful not to disturb the protein pellet.

• Analysis:

  • The supernatant is now ready for direct analysis by LC-MS/MS or for further solid-phase extraction (SPE) cleanup if required. Analyze the sample as soon as possible.

Caption: Experimental workflow for octanoyl-CoA extraction.

Mandatory Visualizations

Key Degradation Pathways for Octanoyl-CoA

This diagram illustrates the primary chemical and enzymatic pathways that lead to the degradation of octanoyl-CoA during sample handling.

Caption: Primary degradation pathways of octanoyl-CoA.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Quantification of lactoyl-CoA (lactyl-CoA) by liquid chromatography mass spectrometry in mammalian cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Chromatographic Separation of Acyl-CoA Thioesters

Welcome to the Technical Support Center for the chromatographic separation of acyl-CoA thioesters. This resource is tailored for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges in acyl-CoA analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor peak shape (e.g., tailing, fronting, or splitting) for acyl-CoA thioesters?

A1: Poor peak shape is a common issue in the chromatography of acyl-CoA thioesters and can stem from several factors:

• Secondary Interactions: Strong interactions can occur between the phosphate (B84403) groups of acyl-CoAs and any exposed acidic silanol (B1196071) groups on the surface of silica-based columns, leading to peak tailing. To mitigate this, consider using a highly deactivated, end-capped column or adjusting the mobile phase pH.[1][2]

• Column Overload: Injecting an excessive amount of sample can saturate the column, resulting in peak fronting. This can be addressed by reducing the concentration of the analyte or the injection volume.[1][2]

• Sample Solvent Mismatch: If the sample is dissolved in a solvent that is significantly stronger than the initial mobile phase, it can lead to peak distortion. Whenever possible, dissolve the sample in the initial mobile phase.[1]

• Column Contamination or Degradation: The accumulation of contaminants at the column inlet or the degradation of the stationary phase can cause peak splitting or tailing. Regular column flushing and proper storage are crucial. A blocked frit can also lead to peak splitting for all analytes.[1]

• System Dead Volume: Excessive volume between the injector, column, and detector can cause peak broadening. Ensure that tubing is as short and narrow as possible.[1][2]

Q2: My retention times are shifting between injections. What should I investigate?

A2: Shifting retention times can be attributed to several factors:

• Inadequate Column Equilibration: It is critical to ensure the column is fully equilibrated with the initial mobile phase conditions before each injection, especially when using gradient elution.[1]

• Mobile Phase Instability or Alteration: Ensure the mobile phase composition is consistent. If preparing mobile phases manually, ensure accurate measurements. Also, check for any signs of precipitation.

• Flow Rate Instability: Check for leaks in the pump, worn seals, or issues with check valves that could cause fluctuations in the flow rate.[1]

• Temperature Fluctuations: Inconsistent column temperature can lead to shifts in retention times. The use of a column oven is highly recommended to maintain a stable temperature.[3]

Q3: I'm observing high backpressure in my HPLC system. What are the likely causes and solutions?

A3: High backpressure is a common problem that can halt your analysis. Here are the likely culprits and their solutions:

• Blockage in the System: A blockage can occur in the guard column, column inlet frit, or tubing. Systematically disconnect components, starting from the detector and moving backward, to identify the source of the blockage. Back-flushing the column may be necessary.[4]

• Particulate Matter from the Sample: Unfiltered samples can introduce particulate matter that clogs the system. Always filter samples through a 0.22 µm or 0.45 µm syringe filter before injection.[4]

• Buffer Precipitation: If using a buffered mobile phase with a high concentration of organic solvent, the buffer can precipitate and block the system. Ensure your buffer is soluble throughout the entire gradient range.[1]

Q4: What are the most critical factors leading to the degradation of acyl-CoA samples?

A4: Acyl-CoA thioesters are inherently unstable molecules prone to both chemical and enzymatic degradation. The most critical factors are:[5]

• Temperature and pH: Acyl-CoAs are sensitive to high temperatures and non-optimal pH. The thioester bond is susceptible to hydrolysis, which is accelerated under alkaline and strongly acidic conditions.[5][6]

• Enzymatic Degradation: Endogenous acyl-CoA thioesterases can rapidly hydrolyze acyl-CoAs. It is crucial to quench enzymatic activity immediately upon sample collection, typically by flash-freezing in liquid nitrogen.[5]

Q5: How can I minimize ion suppression in the mass spectrometer?

A5: Ion suppression is a matrix effect where co-eluting compounds reduce the ionization efficiency of the analyte, leading to a lower signal intensity. To mitigate this:

• Improve Chromatographic Separation: Optimizing the separation to resolve the analyte from interfering matrix components is the first step.

• Use a Stable Isotope-Labeled Internal Standard: The most effective way to correct for ion suppression is to use a stable isotope-labeled internal standard (e.g., [U-13C]palmitoyl-CoA) that co-elutes with the analyte. This allows for accurate quantification even if suppression occurs.[5]

• Optimize Sample Preparation: Employ solid-phase extraction (SPE) or other sample cleanup techniques to remove matrix components that are known to cause ion suppression.

Troubleshooting Guides

This section provides a systematic approach to troubleshooting common issues encountered during the chromatographic separation of acyl-CoA thioesters.

Guide 1: Poor Chromatographic Resolution

• Issue: Co-eluting or poorly resolved peaks.

• Troubleshooting Steps:

  • Adjust Organic Solvent Concentration: In reversed-phase chromatography, increasing the concentration of the organic solvent (e.g., acetonitrile) will generally decrease the retention time. Fine-tuning the gradient slope is key to resolving closely eluting peaks. A shallower gradient provides better resolution but increases the run time.[1]

  • Optimize Mobile Phase pH: The pH of the mobile phase can significantly impact the retention and selectivity of ionizable compounds like acyl-CoAs. Experiment with different pH values to achieve optimal separation.

  • Incorporate an Ion-Pairing Reagent: For challenging separations, adding an ion-pairing reagent to the mobile phase can improve the retention and resolution of ionic analytes.[1]

  • Change Column Chemistry: If optimizing the mobile phase does not yield satisfactory results, consider switching to a different column chemistry (e.g., from C18 to C8 or a phenyl-hexyl column) to alter selectivity.[2][7]

  • Adjust Temperature: Lowering the column temperature can sometimes improve the resolution of closely eluting peaks, although it will also increase backpressure and run time.

Guide 2: Low Analyte Recovery

• Issue: Very low or no signal for acyl-CoA analytes.

• Troubleshooting Steps:

  • Verify Sample Handling and Quenching: Ensure that tissue or cell samples were flash-frozen in liquid nitrogen immediately after collection to halt enzymatic degradation.[5]

  • Evaluate Extraction Efficiency: The choice of extraction solvent is critical. A common method involves homogenization in an acidic buffer followed by protein precipitation with an organic solvent like acetonitrile (B52724).[7][8] Consider testing different extraction protocols to see which yields the best recovery for your specific acyl-CoAs of interest.

  • Check Analyte Stability in the Final Extract: Acyl-CoAs are unstable in aqueous solutions. Reconstituting the dried extract in a solvent like methanol (B129727) can improve stability compared to aqueous buffers.[6] Samples should be kept at low temperatures (e.g., 4°C) in the autosampler and analyzed as quickly as possible.

  • Investigate Mass Spectrometer Settings: Ensure that the mass spectrometer parameters (e.g., precursor and product ions, collision energy) are optimized for your specific acyl-CoA analytes. Direct infusion of standards can be used to determine the optimal settings.[6][7]

Data Presentation

Table 1: Example LC Gradient Programs for Acyl-CoA Separation

Time (min)	% Mobile Phase B (Method 1)	% Mobile Phase B (Method 2)
0.0	20	20
2.8	45	-
3.0	25	-
4.0	65	-
4.5	20	-
5.0	20	-
15.0	-	100
22.5	-	100
22.51	-	20

Method 1 is a rapid gradient suitable for UPLC systems.[7] Method 2 is a longer gradient suitable for standard HPLC systems.[6]

Table 2: Typical Mass Spectrometry Parameters for Acyl-CoA Analysis

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.20 kV
Cone Voltage	45 V
Desolvation Gas	Nitrogen
Desolvation Gas Flow Rate	500 L/h
Desolvation Temperature	500 °C
Source Temperature	120 °C
Collision Gas	Argon
Precursor Ion	[M+H]⁺
Product Ion	Neutral loss of the phospho-ADP moiety (M-507)

These are example parameters and should be optimized for the specific instrument and analytes.[6]

Experimental Protocols

Protocol 1: Acyl-CoA Extraction from Cultured Cells

• Cell Harvesting and Washing:

  • For adherent cells, aspirate the culture medium and wash the cell monolayer twice with ice-cold Phosphate Buffered Saline (PBS).

  • For suspension cells, pellet the cells by centrifugation (e.g., 500 x g for 5 minutes at 4°C) and wash the cell pellet twice with ice-cold PBS.

• Quenching and Lysis:

  • Add 1 mL of ice-cold 100 mM KH₂PO₄ buffer (pH 4.9) containing an appropriate internal standard to the cell pellet or plate.

  • For adherent cells, use a cell scraper to scrape the cells in the cold buffer. For suspension cells, resuspend the cell pellet in the cold buffer.

• Extraction:

  • Transfer the cell lysate to a pre-chilled microcentrifuge tube.

  • Add 1 mL of a 3:1 (v/v) mixture of acetonitrile and 2-propanol to the lysate.

  • Vortex vigorously for 2 minutes and sonicate for 3 minutes.

• Centrifugation and Supernatant Collection:

  • Centrifuge at 16,000 x g at 4°C for 10 minutes.[8]

  • Carefully transfer the supernatant, which contains the acyl-CoAs, to a new pre-chilled tube.

• Drying and Reconstitution:

  • Dry the supernatant under a gentle stream of nitrogen or using a vacuum concentrator.

  • Reconstitute the dried extract in an appropriate solvent (e.g., methanol) for LC-MS/MS analysis.[6]

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic Separation:

  • Column: A reversed-phase C18 or C8 column is commonly used (e.g., Luna® C18(2) 100 Å, 100 x 2 mm, 3 µm or ACQUITY UPLC BEH C8, 2.1 x 150 mm, 1.7 µm).[1][6][7]

  • Column Temperature: Maintain the column at a constant temperature, for example, 32°C or 35°C.[1][6]

  • Mobile Phase A: 10 mM ammonium (B1175870) acetate (B1210297) (pH 6.8) or 15 mM ammonium hydroxide (B78521) in water.[1][6][7]

  • Mobile Phase B: Acetonitrile or methanol.[1][6]

  • Flow Rate: A typical flow rate is 0.2 mL/min to 0.4 mL/min.[1][6][7]

  • Gradient: Utilize a gradient program to separate the acyl-CoAs based on their hydrophobicity (see Table 1 for examples).

  • Injection Volume: Inject 5-30 µL of the reconstituted sample.[1][6]

• Mass Spectrometry Detection:

  • Ionization: Use positive electrospray ionization (ESI+).[6][9]

  • Detection Mode: Employ Multiple Reaction Monitoring (MRM) for targeted quantification.

  • Ion Transitions: Monitor the transition from the protonated precursor ion [M+H]⁺ to the characteristic product ion resulting from the neutral loss of the 507 Da phospho-ADP moiety.[6][9][10]

  • Optimization: Optimize MS parameters such as capillary voltage, cone voltage, and collision energy by direct infusion of acyl-CoA standards.[6][7]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Preventing Octanoyl-CoA Hydrolysis During Extraction

This technical support center provides researchers, scientists, and drug development professionals with targeted guidance to mitigate the hydrolysis of octanoyl-CoA during experimental extraction procedures. The inherent instability of the thioester bond in acyl-CoA molecules presents a significant analytical challenge, making robust extraction protocols essential for accurate quantification.

Frequently Asked Questions (FAQs)

Q1: What makes octanoyl-CoA and other acyl-CoAs so prone to hydrolysis during extraction? A1: Octanoyl-CoA's instability is primarily due to its high-energy thioester bond, which links the octanoyl group to Coenzyme A (CoA).[1] This bond is susceptible to both enzymatic and chemical cleavage.[2] During extraction from biological matrices, endogenous thioesterase enzymes can rapidly hydrolyze octanoyl-CoA.[2][3] Additionally, the thioester bond is chemically labile and can be broken under non-optimal pH and temperature conditions, particularly in alkaline solutions.[2][4]

Q2: What are the most critical factors to control to prevent hydrolysis? A2: The three most critical factors are temperature, pH, and the speed of the extraction process.[2][5] All procedures should be performed at low temperatures (on ice or at 4°C) to minimize enzymatic activity.[6] The pH of extraction buffers should be carefully controlled, as both strongly acidic and alkaline conditions can promote hydrolysis.[4][7] Finally, working quickly and efficiently minimizes the time during which degradation can occur.[5]

Q3: Why is it essential to flash-freeze tissue samples in liquid nitrogen immediately after collection? A3: Flash-freezing is a crucial step that instantly halts all metabolic and enzymatic activity within the tissue.[2] This is vital because endogenous acyl-CoA thioesterases can begin to hydrolyze octanoyl-CoA the moment the tissue is removed from its in vivo environment, which would significantly alter the metabolic snapshot you are trying to capture.[2] Storing these flash-frozen samples at -80°C keeps these enzymes inactive until the sample is homogenized in a quenching extraction buffer.[2][8]

Q4: What is the optimal pH for extracting and storing octanoyl-CoA? A4: An acidic to neutral pH is generally recommended. Many protocols successfully use buffers with a pH around 4.9, which helps to keep enzymes inactive while maintaining the chemical stability of the acyl-CoA.[5][9] While acids are used to precipitate proteins, very strong acids can lead to chemical hydrolysis or cause ion suppression during subsequent mass spectrometry analysis.[7] Alkaline conditions (high pH) must be strictly avoided as they rapidly accelerate thioester bond hydrolysis.[4][10] For storage, maintaining a slightly acidic to neutral pH in a buffered solution at -80°C is recommended.[8]

Troubleshooting Guide

Issue 1: Low or undetectable levels of octanoyl-CoA in the final extract.

Potential Cause	Recommended Solution
Enzymatic Degradation	Ensure tissue samples were flash-frozen in liquid nitrogen immediately upon collection and remained frozen until homogenization in a quenching buffer.[2] Any delay can lead to significant loss of analyte.
Chemical Hydrolysis	Verify the pH of all buffers and solutions; they should be in the acidic to neutral range.[9] Perform all extraction steps on ice or at 4°C.[6] Prepare fresh solutions to avoid degradation from repeated use.
Inefficient Extraction	The chosen solvent system may not be optimal. An extraction method using an organic solvent mixture like acetonitrile/isopropanol has been shown to yield high recoveries for a broad range of acyl-CoAs.[10] Consider incorporating a solid-phase extraction (SPE) step for sample cleanup and concentration.[6]
Analyte Instability in Final Solvent	After evaporation, reconstitute the dried extract in a buffered solution, such as 50 mM ammonium (B1175870) acetate (B1210297) at pH 6.8, which has been shown to stabilize acyl-CoAs.[7] Avoid reconstituting in pure water for extended periods, as this can facilitate hydrolysis.[4]

Issue 2: High variability between replicate samples.

Potential Cause	Recommended Solution
Inconsistent Sample Handling	Standardize the time between sample collection and flash-freezing. Ensure homogenization is performed consistently for the same duration and intensity for all samples.
Degradation During Storage	Aliquot extracts into single-use tubes before freezing to avoid repeated freeze-thaw cycles. Ensure storage is at -80°C.[8]
Precipitation from Solution	If samples are stored in a high concentration of organic solvent at low temperatures, the analyte may precipitate. Ensure the final extract is fully dissolved before analysis, potentially by gentle vortexing or brief sonication.
Ion Suppression in LC-MS/MS	Matrix effects can cause variability. The most effective way to correct for this is to use a stable isotope-labeled internal standard (e.g., ¹³C-labeled octanoyl-CoA) added at the very beginning of the extraction process.[2]

Data Presentation

Comparison of Acyl-CoA Recovery Rates

The choice of extraction method significantly impacts the recovery of acyl-CoAs. The following table summarizes recovery rates for various short-chain acyl-CoAs using different common extraction techniques.

Acyl-CoA Species	5-Sulfosalicylic Acid (SSA) Extraction Recovery (%)	Trichloroacetic Acid (TCA) with SPE Recovery (%)	Acetonitrile/2-Propanol with SPE Recovery (%)
Acetyl-CoA	~59%	~36%	93-104% (extraction), 83-90% (SPE)[8]
Propionyl-CoA	~80%	~62%	Not Reported
Malonyl-CoA	~74%	~26%	93-104% (extraction), 83-90% (SPE)[8]
Isovaleryl-CoA	~59%	~58%	Not Reported
Coenzyme A (Free)	~74%	~1%	Not Reported
Data compiled from studies comparing SSA and TCA extraction methods.[8]

Experimental Protocols

Protocol 1: 5-Sulfosalicylic Acid (SSA) Precipitation

This method is robust for quenching enzymatic activity and deproteinizing the sample.[8]

Materials:

• Frozen tissue sample (20-50 mg)

• Liquid nitrogen

• Pre-chilled mortar and pestle

• Ice-cold 5% (w/v) 5-sulfosalicylic acid (SSA) solution

• Homogenizer (e.g., bead beater)

• Refrigerated microcentrifuge

Procedure:

• Place the frozen tissue in a pre-chilled mortar and add liquid nitrogen to maintain its brittle state.[8]

• Grind the tissue to a fine powder.

• Transfer the powdered tissue to a pre-chilled microcentrifuge tube.

• Add 500 µL of ice-cold 5% SSA solution. If using an internal standard, spike it into the SSA solution.[8]

• Immediately homogenize the sample (e.g., bead beater for 2 cycles of 30 seconds).

• Incubate the homogenate on ice for 10-15 minutes to ensure complete protein precipitation.[6][8]

• Centrifuge at 16,000 x g for 10 minutes at 4°C.[8]

• Carefully collect the clear supernatant, which contains the octanoyl-CoA.

• The extract is ready for direct LC-MS/MS analysis or can be stored at -80°C to prevent degradation.[8]

Protocol 2: Organic Solvent Extraction (Acetonitrile/Isopropanol)

This method avoids the use of strong acids and has shown high recovery rates for a wide range of acyl-CoAs.[9][10]

Materials:

• Frozen tissue sample (~100 mg)

• Ice-cold 100 mM KH₂PO₄ buffer (pH 4.9)

• Acetonitrile (ACN) and 2-propanol (Isopropanol)

• Homogenizer

• Refrigerated centrifuge

Procedure:

• Homogenize the frozen tissue sample in a glass homogenizer with ice-cold 100 mM KH₂PO₄ buffer (pH 4.9).[9]

• Add 2-propanol and homogenize again.

• Extract the acyl-CoAs from the homogenate by adding acetonitrile.[9] A common ratio is a final mixture of ACN:Isopropanol (e.g., 3:1 v/v).[5]

• Vortex vigorously and sonicate for several minutes to ensure thorough extraction.[5]

• Centrifuge at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet precipitated proteins and cell debris.[5]

• Carefully transfer the supernatant to a new pre-chilled tube.

• The supernatant can be further purified using solid-phase extraction (SPE) or concentrated in a vacuum concentrator before being reconstituted in an appropriate solvent for LC-MS/MS analysis.[5][10]

Visual Guides

Caption: Chemical and enzymatic hydrolysis of the octanoyl-CoA thioester bond.

Caption: Critical workflow for minimizing octanoyl-CoA hydrolysis during extraction.

Caption: Troubleshooting flowchart for diagnosing low octanoyl-CoA recovery.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. fiveable.me [fiveable.me]
• 4. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. An improved method for tissue long-chain acyl-CoA extraction and analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Novel isolation procedure for short-, medium- and long-chain acyl-coenzyme esters from tissue - PMC [pmc.ncbi.nlm.nih.gov]

Minimizing matrix effects in octanoyl-CoA quantification from plasma.

Welcome to the technical support center for the accurate quantification of octanoyl-CoA from plasma samples. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome common challenges related to matrix effects in LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact octanoyl-CoA quantification?

A1: Matrix effects are the alteration of analyte ionization efficiency due to the presence of co-eluting, undetected compounds in the sample matrix.[1][2] In plasma, these interfering components can be lipids (especially phospholipids), proteins, salts, and metabolites.[3][4] This interference can lead to either ion suppression or enhancement, causing inaccurate and irreproducible quantification of octanoyl-CoA.[2] Ion suppression, a common issue, results in decreased signal intensity and reduced sensitivity.[3]

Q2: What are the primary sources of matrix effects in plasma samples for octanoyl-CoA analysis?

A2: The most significant contributors to matrix effects in plasma are phospholipids (B1166683).[3][5] These molecules are highly abundant in cell membranes and can co-extract with octanoyl-CoA during sample preparation.[5] When they co-elute with the analyte during liquid chromatography, they compete for ionization in the mass spectrometer's source, typically leading to a suppressed signal for octanoyl-CoA.[5] Other lipids like cholesterol and triacylglycerols can also contribute to these effects.[6]

Q3: How can I determine if my analysis is affected by matrix effects?

A3: A common method to assess matrix effects is the post-extraction spike method.[1][2] This involves comparing the signal response of an analyte spiked into a blank matrix extract to the response of the analyte in a neat solvent. A significant difference between these two signals indicates the presence of ion suppression or enhancement.[1][2]

Q4: What is the most effective strategy to minimize matrix effects?

A4: The "gold standard" and most effective strategy for minimizing and correcting for matrix effects is the use of a stable isotope-labeled internal standard (SIL-IS).[3][7] A SIL-IS for octanoyl-CoA would be a form of octanoyl-CoA where some atoms are replaced with heavier isotopes (e.g., ¹³C, ¹⁵N). This standard is chemically identical to the analyte and will co-elute, experiencing the same degree of matrix effect. By calculating the ratio of the analyte signal to the SIL-IS signal, accurate quantification can be achieved. When a specific SIL-IS is unavailable, a structurally similar compound can be used as an internal standard.[8]

Q5: Are there sample preparation techniques that can reduce matrix effects?

A5: Yes, several sample preparation techniques can effectively reduce matrix components. These include:

• Solid-Phase Extraction (SPE): This is a highly effective method for selectively isolating analytes from complex matrices, thereby removing a significant portion of interfering compounds.[5]

• Liquid-Liquid Extraction (LLE): LLE can separate octanoyl-CoA from interfering substances based on their differential solubility in immiscible liquids.[3]

• Protein Precipitation (PPT): While a simpler method, PPT is generally less effective at removing phospholipids compared to SPE or LLE.[3][5]

• HybridSPE®-Phospholipid: This is a specialized technique that combines protein precipitation with the targeted removal of phospholipids.[5]

Troubleshooting Guides

Issue 1: Low or No Signal for Octanoyl-CoA

Potential Cause	Troubleshooting Steps
Analyte Degradation	Octanoyl-CoA is a thioester and can be unstable, particularly in non-optimal pH and temperature conditions.[8][9] Work quickly, keep samples on ice, use pre-chilled solvents, and minimize the time between extraction and analysis.[8] Ammonium acetate (B1210297) buffered solvent at a neutral pH has been shown to stabilize acyl-CoA compounds.[10]
Inefficient Extraction	Ensure the extraction solvent is appropriate for your plasma matrix.[8] Optimize homogenization or cell lysis methods if applicable. Consider performing multiple extraction steps and pooling the supernatants.[8]
Instrument Sensitivity	Optimize mass spectrometer source parameters (e.g., ion spray voltage, temperature) and compound-specific parameters (e.g., declustering potential, collision energy) for octanoyl-CoA.[8]
Severe Ion Suppression	Implement a more rigorous sample cleanup method like Solid-Phase Extraction (SPE) to remove interfering matrix components.[1] Diluting the sample can also reduce the concentration of matrix components.[8][11]

Issue 2: Poor Peak Shape and Resolution in HPLC

Potential Cause	Troubleshooting Steps
Suboptimal Mobile Phase	Adjust the pH of the mobile phase; a slightly acidic pH (e.g., using formic or acetic acid) can improve the peak shape of organic acids like acyl-CoAs.[8] Optimize the gradient elution profile to achieve better separation from interfering compounds.[8][12]
Column Issues	Ensure the column is properly equilibrated with the mobile phase before each injection.[8] Use a guard column to protect the analytical column from contaminants in the plasma extract.[8] If co-elution is a persistent issue, consider a column with a different stationary phase chemistry.[8]
Sample Matrix Effects	Incorporate a sample cleanup step, such as Solid-Phase Extraction (SPE), to remove interfering compounds that can affect peak shape.[8]

Issue 3: Inaccurate or Irreproducible Quantification

Potential Cause	Troubleshooting Steps
Lack of Appropriate Internal Standard	The use of a stable isotope-labeled internal standard (SIL-IS) for octanoyl-CoA is highly recommended to compensate for matrix effects and variability in extraction and injection.[3][7] If a SIL-IS is not available, use a structurally similar acyl-CoA as an internal standard.[8]
Non-linearity of Detector Response	Prepare calibration curves in a matrix that closely matches your plasma samples (matrix-matched calibration) to compensate for ion suppression or enhancement.[11] Ensure your calibration curve covers the expected concentration range of octanoyl-CoA in your samples.[8]
Carryover	Implement a robust wash step between injections to prevent carryover of long-chain species, which can interfere with subsequent analyses.[13] A mixture of methanol (B129727) and acetonitrile (B52724) can be effective.[12]

Quantitative Data Summary

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for acyl-CoA species from various analytical methods, providing a reference for expected sensitivity.

Analyte	Method	LOD	LOQ	Reference
3-Hydroxy-Octanoyl-CoA	LC-MS/MS	1-10 fmol	5-50 fmol	[14]
Acyl-CoAs (C2-C20)	UHPLC-ESI-MS/MS	1-5 fmol	-	[15]
Short-chain Acyl-CoAs	LC-MS/MS	-	S/N > 10	[9]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Octanoyl-CoA from Plasma

This protocol is a generalized procedure and should be optimized for your specific application.

• Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol, followed by 1 mL of water.[14]

• Sample Loading: Load 500 µL of the plasma sample onto the conditioned SPE cartridge.[14]

• Washing: Wash the cartridge with 2 mL of 5% methanol in water to remove polar interferences.[14]

• Elution: Elute the octanoyl-CoA with 1 mL of methanol.[14]

• Drying: Evaporate the eluent to dryness under a gentle stream of nitrogen.[14]

• Reconstitution: Reconstitute the dried residue in 100 µL of the initial mobile phase for LC-MS/MS analysis.[14]

Protocol 2: Protein Precipitation (PPT) for Octanoyl-CoA from Plasma

• Precipitation: Add 3 parts of a cold precipitation solvent (e.g., acetonitrile or a 3:1 mixture of acetonitrile:methanol) to 1 part of plasma sample in a microcentrifuge tube.[5]

• Vortexing: Vortex the mixture vigorously for 30-60 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at high speed (e.g., >10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Collection: Carefully transfer the supernatant to a new tube for analysis or further cleanup.

Visualizations

Caption: Experimental workflow for octanoyl-CoA quantification.

Caption: Troubleshooting logic for inaccurate quantification.

References

• 1. benchchem.com [benchchem.com]
• 2. Compensate for or Minimize Matrix Effects? Strategies for Overcoming Matrix Effects in Liquid Chromatography-Mass Spectrometry Technique: A Tutorial Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]
• 7. LC-quadrupole/Orbitrap high resolution mass spectrometry enables stable isotope resolved simultaneous quantification and 13C-isotopic labeling of acyl-Coenzyme A thioesters - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 10. High-Resolution Metabolomics with Acyl-CoA Profiling Reveals Widespread Remodeling in Response to Diet - PMC [pmc.ncbi.nlm.nih.gov]
• 11. drawellanalytical.com [drawellanalytical.com]
• 12. Minimizing matrix effects while preserving throughput in LC-MS/MS bioanalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Measurement of tissue acyl-CoAs using flow-injection tandem mass spectrometry: acyl-CoA profiles in short-chain fatty acid oxidation defects - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. researchgate.net [researchgate.net]

Best practices for long-term storage of octanoyl-CoA standards.

This technical support center provides researchers, scientists, and drug development professionals with best practices for the long-term storage and handling of octanoyl-CoA standards. It includes a troubleshooting guide and frequently asked questions to address common issues encountered during experimental procedures.

Long-Term Storage Best Practices

Proper storage of octanoyl-CoA standards is critical to maintain their integrity and ensure the reliability of experimental results. Octanoyl-CoA is susceptible to hydrolysis and oxidation, which can be accelerated by improper storage conditions.

Storage Recommendations:

For optimal stability, octanoyl-CoA should be stored at -20°C or lower. It is available in both powder and solution forms.

• Solid Form (Powder): Saturated acyl-CoAs like octanoyl-CoA are relatively stable as powders. To prevent condensation, which can lead to hydrolysis, it is crucial to allow the container to warm to room temperature before opening.

• Solutions: For solutions, it is recommended to dissolve octanoyl-CoA in a high-purity organic solvent. Aqueous solutions are generally not recommended for long-term storage due to the increased risk of hydrolysis.

To avoid degradation from repeated freeze-thaw cycles, it is best practice to prepare single-use aliquots. For solutions stored in vials, it is advisable to overlay the solution with an inert gas such as argon or nitrogen before sealing to minimize oxidation.

Quantitative Stability Data

Storage Condition	Form	Solvent/Matrix	Estimated Stability	Key Considerations
-20°C	Powder	N/A	≥ 4 years	Allow to reach room temperature before opening.
-20°C	Solution	High-purity Methanol (B129727)	Good (months)	Aliquot to avoid freeze-thaw cycles. Use inert gas overlay.
-20°C	Solution	Aqueous Buffer (pH 7)	Poor (days to weeks)	Prone to hydrolysis. Not recommended for long-term storage.
-80°C	Solution	High-purity Methanol	Excellent (years)	Preferred for very long-term storage of solutions.
4°C	Solution	Any	Very Poor (hours to days)	Not recommended for storage.
Room Temperature	Powder/Solution	Any	Unstable (hours)	Avoid prolonged exposure.

Troubleshooting Guide

This guide addresses specific issues that users might encounter during their experiments with octanoyl-CoA standards.

Issue	Possible Cause	Recommended Action
Inconsistent or non-reproducible experimental results.	Degradation of octanoyl-CoA standard.	1. Verify the storage conditions and age of the standard. 2. Perform a quality control check using HPLC-UV or HPLC-MS/MS to assess the purity of the standard. Look for the appearance of degradation products. 3. Prepare fresh dilutions from a new aliquot or a freshly prepared stock solution.
Improper handling during experiment.	1. Ensure all solutions and samples are kept on ice during preparation. 2. Use high-purity solvents and reagents.
Low signal or no activity in enzymatic assays.	Inactive octanoyl-CoA due to degradation.	1. Confirm the integrity of the octanoyl-CoA standard as described above. 2. Use a freshly prepared standard solution for the assay.
Incorrect concentration of the standard.	1. Verify the calculations for the stock and working solutions. 2. Ensure complete dissolution of the powdered standard.
Appearance of unexpected peaks in chromatograms.	Contamination or degradation of the standard.	1. Analyze a blank (solvent only) to rule out system contamination. 2. Analyze the octanoyl-CoA standard alone to identify any degradation peaks. Common degradation can result from hydrolysis of the thioester bond.
Contamination from labware.	Use clean glassware dedicated for lipid standards. Avoid plastic containers for organic solutions of lipids.

Experimental Protocols & Workflows

Experimental Workflow: Enzymatic Assay of Acyl-CoA Dehydrogenase Activity

This workflow outlines a typical continuous spectrophotometric assay to measure the activity of an acyl-CoA dehydrogenase using octanoyl-CoA as a substrate. The assay monitors the reduction of an electron acceptor.

Caption: Workflow for a typical Acyl-CoA Dehydrogenase enzyme assay.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to dissolve octanoyl-CoA?

A1: For long-term storage, high-purity methanol is a good choice as it provides better stability compared to aqueous solutions.[1] For immediate use in aqueous-based assays, you can dissolve it in the assay buffer, but the solution should be prepared fresh and kept on ice.

Q2: Can I store my octanoyl-CoA solution at -80°C?

A2: Yes, storing octanoyl-CoA solutions at -80°C is highly recommended for long-term stability, especially if it will not be used for an extended period.

Q3: How many times can I freeze and thaw my octanoyl-CoA solution?

A3: It is strongly recommended to minimize freeze-thaw cycles as they can accelerate the degradation of octanoyl-CoA. The best practice is to prepare single-use aliquots from your stock solution.

Q4: What are the visible signs of octanoyl-CoA degradation?

A4: Visual inspection is often not sufficient to detect degradation. The most reliable method is to check the purity using analytical techniques like HPLC. The appearance of new peaks or a decrease in the area of the main octanoyl-CoA peak can indicate degradation.

Q5: What happens if I use degraded octanoyl-CoA in my experiment?

A5: Using degraded octanoyl-CoA can lead to inaccurate and non-reproducible results. In enzymatic assays, it can result in lower or no enzyme activity, leading to incorrect kinetic parameters. In metabolic studies, it can lead to the misidentification or incorrect quantification of metabolites.

Q6: Is it necessary to handle octanoyl-CoA under an inert atmosphere?

A6: While octanoyl-CoA is a saturated acyl-CoA and less prone to oxidation than unsaturated ones, handling under an inert atmosphere (like argon or nitrogen) is a good practice to minimize any potential oxidative damage, especially for long-term storage of solutions.

References

• 1. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]

How to increase the yield of synthetic octanoyl-CoA?

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on increasing the yield of synthetic octanoyl-CoA. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to optimize your synthesis experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing octanoyl-CoA?

A1: There are two main approaches for the synthesis of octanoyl-CoA: enzymatic synthesis and chemical synthesis. Enzymatic synthesis is often preferred for its high specificity and milder reaction conditions, which can lead to a purer product with fewer byproducts. Chemical synthesis, while potentially faster and not reliant on biological systems, may require more stringent purification steps to remove side products and unreacted reagents.

Q2: What factors generally influence the yield of octanoyl-CoA in enzymatic synthesis?

A2: The yield of enzymatically synthesized octanoyl-CoA is influenced by several factors, including the choice and concentration of the enzyme (e.g., acyl-CoA synthetase), the concentrations of substrates (octanoic acid, Coenzyme A, and ATP), reaction temperature, pH, and the presence of cofactors like magnesium ions. The removal of reaction byproducts, such as pyrophosphate, can also drive the reaction forward and increase the yield.

Q3: What are the common challenges in the chemical synthesis of octanoyl-CoA?

A3: Common challenges in the chemical synthesis of octanoyl-CoA include the lability of the thioester bond, the potential for side reactions, and the difficulty in purifying the final product from unreacted starting materials and byproducts. The use of highly reactive reagents like octanoyl chloride requires careful handling under anhydrous conditions to prevent hydrolysis.

Q4: How can I accurately determine the yield and purity of my synthesized octanoyl-CoA?

A4: The most common and reliable method for the quantitative analysis of octanoyl-CoA is reverse-phase high-performance liquid chromatography (HPLC).[1] By using a C18 column and a suitable mobile phase gradient, you can separate octanoyl-CoA from its precursors and byproducts. The concentration can be determined by comparing the peak area to a standard curve of known octanoyl-CoA concentrations. UV detection at 260 nm is typically used to quantify the adenine (B156593) moiety of Coenzyme A.[2]

Troubleshooting Guides

Enzymatic Synthesis Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Product Formation	Inactive enzyme	- Ensure proper storage of the acyl-CoA synthetase at -20°C or -80°C. - Perform a control reaction with known active enzyme. - Verify the enzyme's specific activity for octanoic acid.
Substrate degradation	- Use fresh, high-purity octanoic acid, Coenzyme A, and ATP. - Prepare ATP solutions fresh and keep them on ice.
Suboptimal reaction conditions	- Optimize pH (typically around 7.5-8.0), temperature (often 30-37°C), and MgCl₂ concentration. - Ensure the buffer used is non-inhibitory.
Reaction Stalls Prematurely	Product inhibition or degradation	- Consider in situ product removal or perform the reaction in a biphasic system. - Analyze for product degradation via HPLC and adjust reaction time accordingly.
Pyrophosphate accumulation	- Add inorganic pyrophosphatase to the reaction mixture to hydrolyze pyrophosphate and drive the reaction forward.
Presence of Multiple Peaks in HPLC	Formation of byproducts	- Optimize substrate ratios to minimize side reactions. - Purify the enzyme to remove any contaminating activities.
Substrate or product degradation	- Check the stability of all components at the reaction temperature and pH. - Shorten the reaction time if necessary.

Chemical Synthesis Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Octanoyl-CoA	Hydrolysis of octanoyl chloride	- Use anhydrous solvents and reagents. - Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).
Incomplete reaction	- Increase the reaction time or temperature moderately. - Use a slight excess of octanoyl chloride.
Side reactions	- Control the reaction temperature to minimize the formation of byproducts. - Optimize the stoichiometry of the reactants.
Difficult Purification	Presence of unreacted starting materials	- Optimize the reaction to drive it to completion. - Employ column chromatography or preparative HPLC for purification.[3]
Formation of hard-to-remove byproducts	- Adjust reaction conditions to favor the desired product. - Consider alternative purification strategies like solid-phase extraction.
Product Instability	Hydrolysis of the thioester bond	- Store the purified octanoyl-CoA at low temperatures (-80°C) and in a slightly acidic buffer (pH 4-6). - Avoid repeated freeze-thaw cycles.

Quantitative Data on Octanoyl-CoA Synthesis

Table 1: Factors Affecting Enzymatic Synthesis Yield of Medium-Chain Acyl-CoAs

Parameter	Condition A	Condition B	Effect on Yield	Reference
Enzyme Source	Pseudomonas sp.	E. coli FadD	Varies with substrate specificity	[4]
pH	6.5	7.8	Optimal pH is crucial for enzyme activity
Temperature	25°C	37°C	Higher temperatures can increase reaction rate but may also lead to enzyme denaturation
Substrate Ratio (Octanoic Acid:CoA)	1:1	1:1.5	Excess CoA can help drive the reaction to completion
Pyrophosphatase	Absent	Present	Addition of pyrophosphatase can significantly increase yield

Note: The specific yields are highly dependent on the experimental setup and are best determined empirically.

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Octanoyl-CoA using Acyl-CoA Synthetase

Materials:

• Acyl-CoA Synthetase (from Pseudomonas sp. or other suitable source)

• Octanoic acid

• Coenzyme A, lithium salt

• ATP, disodium (B8443419) salt

• Tris-HCl buffer (100 mM, pH 7.8)

• MgCl₂

• Inorganic pyrophosphatase

• Dithiothreitol (DTT)

• Microcentrifuge tubes

• Incubator or water bath at 37°C

Procedure:

• Prepare a stock solution of octanoic acid (e.g., 100 mM in ethanol).

• Prepare fresh stock solutions of Coenzyme A (e.g., 20 mM in water), ATP (e.g., 100 mM in water, pH adjusted to 7 with NaOH), and MgCl₂ (e.g., 1 M).

• In a microcentrifuge tube, combine the following in the specified order to a final volume of 1 mL:

  • 750 µL of 100 mM Tris-HCl buffer (pH 7.8)

  • 10 µL of 1 M MgCl₂ (final concentration 10 mM)

  • 5 µL of 1 M DTT (final concentration 5 mM)

  • 50 µL of 20 mM Coenzyme A (final concentration 1 mM)

  • 100 µL of 100 mM ATP (final concentration 10 mM)

  • 10 µL of 100 mM octanoic acid (final concentration 1 mM)

  • 1 unit of inorganic pyrophosphatase

• Pre-incubate the reaction mixture at 37°C for 5 minutes.

• Initiate the reaction by adding 1-5 units of acyl-CoA synthetase.

• Incubate the reaction at 37°C for 1-2 hours.

• Monitor the reaction progress by taking aliquots at different time points and analyzing them by HPLC.

• Terminate the reaction by adding an equal volume of a quenching solution (e.g., 1 M perchloric acid) or by heat inactivation (95°C for 5 minutes).

• Centrifuge the quenched reaction to pellet the precipitated enzyme.

• Analyze the supernatant for octanoyl-CoA concentration and purity using HPLC.

Protocol 2: Chemical Synthesis of Octanoyl-CoA via the Mixed Anhydride (B1165640) Method

Materials:

• Octanoic acid

• Ethyl chloroformate

• Triethylamine (B128534) (TEA)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Coenzyme A, free acid

• Sodium bicarbonate

• Round-bottom flasks

• Magnetic stirrer

• Inert atmosphere setup (e.g., nitrogen or argon)

• Ice bath

Procedure:

• Dissolve octanoic acid (1 mmol) in anhydrous THF (5 mL) in a round-bottom flask under an inert atmosphere.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (1.1 mmol) to the solution and stir for 10 minutes.

• Slowly add ethyl chloroformate (1.1 mmol) to the reaction mixture and stir at 0°C for 30 minutes to form the mixed anhydride.

• In a separate flask, dissolve Coenzyme A (0.5 mmol) in a 1:1 mixture of THF and 1 M sodium bicarbonate (10 mL).

• Slowly add the Coenzyme A solution to the mixed anhydride solution at 0°C with vigorous stirring.

• Allow the reaction to proceed at room temperature for 2-4 hours, monitoring the progress by TLC or HPLC.

• Once the reaction is complete, remove the THF under reduced pressure.

• Purify the aqueous solution containing octanoyl-CoA by preparative HPLC or column chromatography on a C18 reversed-phase silica (B1680970) gel.

• Lyophilize the purified fractions to obtain octanoyl-CoA as a white powder.

Visualizations

Caption: Workflow for the enzymatic synthesis of octanoyl-CoA.

Caption: Simplified metabolic pathways involving octanoyl-CoA.

Caption: Logical workflow for troubleshooting low yield in enzymatic synthesis.

References

• 1. Octanoyl chloride - Wikipedia [en.wikipedia.org]
• 2. Acyl-CoA Metabolism and Partitioning - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]

Dealing with co-eluting isomers in acyl-CoA analysis.

Welcome to the technical support center for the mass spectrometry analysis of acyl-CoAs. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions related to their experiments, with a specific focus on resolving co-eluting isomers.

Frequently Asked Questions (FAQs)

Q1: Why is it so challenging to separate acyl-CoA isomers?

A1: Acyl-CoA isomers present a significant analytical challenge primarily because they often have identical mass-to-charge (m/z) ratios and very similar physicochemical properties.[1] For example, structural isomers like n-butyryl-CoA and isobutyryl-CoA have the same elemental composition, making them indistinguishable by mass spectrometry alone.[2][3] Their similar structures also lead to nearly identical hydrophobicity, resulting in very close or overlapping retention times in standard reversed-phase liquid chromatography (RPLC) systems.[1][4]

Q2: What are the primary analytical strategies for separating co-eluting acyl-CoA isomers?

A2: The main strategies involve enhancing chromatographic separation or employing advanced mass spectrometry techniques.

• Chromatography: The most common approach is to optimize the liquid chromatography (LC) method. This includes using ion-pairing reagents in RPLC to improve separation of these polar compounds, or switching to alternative column chemistries like Hydrophilic Interaction Liquid Chromatography (HILIC).[3][5] HILIC is particularly promising for separating polar compounds.[6]

• Mass Spectrometry: Tandem mass spectrometry (MS/MS) is crucial for sensitive and specific quantification.[7] For isomers that cannot be separated chromatographically, Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS) offers an additional dimension of separation based on the ion's size, shape, and charge, rather than just its m/z ratio.[8][9] This technique can often resolve isomers that co-elute from the LC column.[8]

Q3: Which acyl-CoA isomers are most frequently encountered as co-eluting pairs?

A3: Short-chain acyl-CoA isomers are the most common culprits. Problematic pairs that are frequently cited in literature include:

• n-Butyryl-CoA and Isobutyryl-CoA.[2]

• n-Valeryl-CoA, Isovaleryl-CoA, and 2-Methylbutyryl-CoA.[2]

• Succinyl-CoA and Methylmalonyl-CoA.[3][10]

Accurate quantification of these individual isomers is vital for the correct interpretation of metabolic pathways.[1]

Troubleshooting Guides

This section addresses specific issues you may encounter during your acyl-CoA analysis experiments.

Issue 1: A single, broad, or shouldering peak is observed for short-chain isomers (e.g., Butyryl-CoA/Isobutyryl-CoA).

• Symptoms: Your chromatogram shows a single peak where two or more isomers are expected, or the peak exhibits significant tailing or a "shoulder".

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Inadequate Chromatographic Selectivity	1. Modify Mobile Phase: For ion-pairing RPLC, adjust the concentration of the ion-pairing reagent (e.g., tributylamine) or alter the pH.[11] Small changes can significantly impact selectivity. 2. Optimize Gradient: Decrease the gradient slope (i.e., extend the gradient time). A shallower gradient provides more time for the column to resolve closely eluting compounds.[4] 3. Change Column Chemistry: If RPLC is not providing separation, switch to a different stationary phase. A zwitterionic HILIC column can provide alternative selectivity and is effective for separating polar compounds like acyl-CoAs.[12][13]
Suboptimal Flow Rate or Temperature	1. Adjust Flow Rate: Reducing the flow rate can increase column efficiency and may improve resolution, though it will increase the run time.[4] 2. Control Temperature: Inconsistent column temperature can cause retention time shifts. Use a column oven to maintain a stable temperature (e.g., 25°C), as retention can change by 1-2% for every 1°C change.[4]
Column Overload	1. Dilute Sample: Injecting too much sample can cause peak broadening and loss of resolution.[1][4] Dilute your sample and reinject to see if peak shape improves.

Issue 2: Isomers have identical MS/MS spectra, preventing differentiation.

• Symptoms: The precursor ion m/z values are identical, and the product ion spectra (MS/MS) are indistinguishable, making confident identification impossible even if slight chromatographic separation is achieved.[1]

• Possible Causes & Solutions:

Possible Cause	Troubleshooting Steps
Identical Fragmentation Pattern	1. Optimize Collision Energy: Systematically optimize the collision energy (CE) for your specific instrument. Sometimes, subtle differences in fragment ion ratios can appear at different CE values, which can aid in identification. 2. Employ Ion Mobility-MS (if available): This is the most powerful solution. IMS separates ions based on their collision cross-section (CCS), a property related to their 3D shape.[9] Isomers with different structures (e.g., branched vs. linear) will often have different CCS values and can be separated by the ion mobility cell before they enter the mass spectrometer.[8]
Co-elution Preventing Clean Spectra	1. Improve Chromatography: Use the steps outlined in "Issue 1" to achieve at least partial chromatographic separation. This ensures a purer population of each isomer enters the mass spectrometer at any given time, providing cleaner spectra for analysis.[1]

Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting co-elution issues in acyl-CoA analysis.

A decision tree for troubleshooting co-eluting acyl-CoA isomers.

Data Presentation

Table 1: Example Retention Times for Short-Chain Acyl-CoAs

The following table summarizes example retention times for several short-chain acyl-CoAs and related compounds using an ion-pairing UHPLC method, demonstrating the baseline separation achievable with an optimized method.

Compound	Retention Time (minutes)
Coenzyme A	5.2
Malonyl-CoA	7.9
Methylmalonyl-CoA	9.0
Succinyl-CoA	9.8
Acetyl-CoA	11.5
Propionyl-CoA	12.8
Isobutyryl-CoA	14.1
n-Butyryl-CoA	14.6
Data adapted from an ion-pairing UHPLC chromatography method. Actual retention times will vary based on specific system, column, and conditions.[14]

Experimental Protocols

Protocol: Separation of Short-Chain Acyl-CoA Isomers by Ion-Pairing RPLC-MS/MS

This protocol provides a robust method for the separation and quantification of short-chain acyl-CoAs, including challenging isomer pairs. Liquid chromatography coupled with mass spectrometry is one of the most reproducible and robust methods for acyl-CoA analysis.[3][15]

1. Reagents and Materials

• Column: Reversed-phase C18 column (e.g., Phenomenex Kinetex, 2.6 µm, 150 mm x 2.1 mm).[14]

• Mobile Phase A (Aqueous): 10 mM Ammonium Acetate in LC-MS grade water.

• Mobile Phase B (Organic): LC-MS grade Acetonitrile.

• Sample Extraction Buffer: Acetonitrile/Methanol (B129727)/Water (2:2:1 v/v/v).[16]

• Internal Standards: Commercially available stable isotope-labeled acyl-CoAs (e.g., ¹³C₃-Propionyl-CoA).

2. Sample Preparation

• Homogenize approximately 10 mg of tissue or cell pellet in 500 µL of ice-cold extraction buffer.[16][17]

• Add internal standards to the mixture.

• Vortex vigorously for 1 minute, then centrifuge at 16,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried extract in 100 µL of 50% methanol in water immediately before analysis.[18]

3. LC-MS/MS Method Workflow

The diagram below illustrates the general workflow from sample preparation to data analysis.

Workflow for acyl-CoA isomer analysis by LC-MS/MS.

4. Chromatographic Conditions

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 5 µL

• LC Gradient:

  Time (min)	% Mobile Phase B (Acetonitrile)
  0.0	2%
  2.0	2%
  15.0	40%
  15.1	95%
  18.0	95%
  18.1	2%

  | 25.0 | 2% |

5. Mass Spectrometer Settings

• Ionization Mode: Positive Electrospray Ionization (ESI+).[18]

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Detection is based on the neutral loss of 507 Da from the protonated precursor ion [M+H]⁺.[10][19] For example:

  • Propionyl-CoA: Precursor m/z 824.2 → Product m/z 317.2

  • Butyryl-CoA (n- and iso-): Precursor m/z 838.2 → Product m/z 331.2

• Optimization: Source parameters (e.g., capillary voltage, gas flow, temperature) and collision energy should be optimized for each specific instrument and analyte to ensure maximum sensitivity.[18]

References

• 1. benchchem.com [benchchem.com]
• 2. Separation of isomeric short-chain acyl-CoAs in plant matrices using ultra-performance liquid chromatography coupled with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Development of targeted hydrophilic interaction liquid chromatography-tandem mass spectrometry method for acyl-Coenzyme A covering short- to long-chain species in a single analytical run - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of mammalian fatty acyl-coenzyme A species by mass spectrometry and tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Integrating the potential of ion mobility spectrometry-mass spectrometry in the separation and structural characterisation of lipid isomers - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pubs.acs.org [pubs.acs.org]
• 12. chemrxiv.org [chemrxiv.org]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. benchchem.com [benchchem.com]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Octanoyl-CoA Derivatization for GC-MS Analysis

Welcome to the technical support center for octanoyl-CoA derivatization and GC-MS analysis. This resource is designed for researchers, scientists, and drug development professionals to provide clear and actionable guidance on improving the efficiency and reproducibility of their experiments. Here you will find frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and comparative data to address common challenges.

Frequently Asked Questions (FAQs)

Q1: Why is derivatization of octanoyl-CoA necessary for GC-MS analysis?

A1: Octanoyl-CoA is a non-volatile and thermally labile molecule due to its polar carboxyl and hydroxyl groups. Gas chromatography (GC) requires analytes to be volatile to travel through the column. Derivatization chemically modifies these polar groups, typically by replacing active hydrogens with nonpolar groups, which increases the volatility and thermal stability of octanoyl-CoA, making it suitable for GC-MS analysis.[1][2][3]

Q2: What are the most common derivatization methods for octanoyl-CoA?

A2: Silylation is the most widely used derivatization technique for compounds with active hydrogens like octanoyl-CoA.[4][5] This involves reacting the analyte with a silylating reagent to form a more volatile trimethylsilyl (B98337) (TMS) derivative. Commonly used silylating reagents include N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) and N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), often with a catalyst like trimethylchlorosilane (TMCS).[4][5]

Q3: What are the critical factors affecting the efficiency of octanoyl-CoA silylation?

A3: Several factors are crucial for successful silylation:

• Absence of Moisture: Silylating reagents are highly sensitive to moisture. The presence of water will preferentially react with the reagent, reducing the yield of the desired derivative and potentially causing hydrolysis of the formed TMS-octanoyl-CoA.[1][6] It is essential to ensure all glassware, solvents, and the sample itself are anhydrous.[1]

• Reagent Selection and Concentration: The choice of silylating reagent (e.g., BSTFA or MSTFA) and the use of a catalyst (e.g., TMCS) can impact reaction efficiency.[4][7] Using a sufficient excess of the derivatizing agent is also critical to drive the reaction to completion.

• Reaction Temperature and Time: The derivatization reaction is influenced by both temperature and duration.[6][8][9] Optimal conditions need to be determined empirically, but typical reactions are carried out at elevated temperatures (e.g., 60-80°C) for a specific time (e.g., 30-60 minutes).[4][10]

• Solvent Choice: The reaction is typically performed in an aprotic solvent like pyridine (B92270), acetonitrile, or dichloromethane. The solvent should be compatible with the silylating reagent and dissolve the sample.

Q4: Can I analyze octanoyl-CoA without derivatization?

A4: Direct analysis of underivatized octanoyl-CoA by GC-MS is generally not feasible due to its low volatility.[3] While techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) can analyze acyl-CoAs without derivatization, GC-MS requires this step to ensure the analyte can be vaporized and passed through the gas chromatograph.[11]

Troubleshooting Guide

This guide addresses specific issues that may arise during the derivatization and GC-MS analysis of octanoyl-CoA.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Peak for Derivatized Octanoyl-CoA	1. Incomplete Derivatization: Insufficient reagent, presence of moisture, suboptimal temperature or time.[1][6] 2. Analyte Degradation: Sample instability or harsh derivatization conditions. 3. Poor Injection: Issues with the GC inlet or syringe.	1. Optimize Derivatization: Ensure anhydrous conditions by drying the sample thoroughly.[1] Use a fresh, high-quality silylating reagent in sufficient excess. Empirically optimize reaction temperature and time. 2. Check Sample Handling: Store and handle octanoyl-CoA samples at low temperatures to prevent degradation. Consider milder derivatization conditions if degradation is suspected. 3. GC Maintenance: Check the GC syringe for blockage or damage. Ensure the inlet liner is clean and appropriate for the analysis.
Peak Tailing	1. Active Sites in the GC System: Exposed silanol (B1196071) groups in the inlet liner or on the column can interact with the analyte.[5] 2. Incomplete Derivatization: Residual underivatized octanoyl-CoA is polar and will interact strongly with the column.	1. System Maintenance: Use a deactivated inlet liner. Trim the first few centimeters of the GC column to remove active sites that may have developed over time.[5] 2. Re-optimize Derivatization: Ensure the derivatization reaction has gone to completion by optimizing reaction conditions.
Split Peaks	1. Improper Injection Technique: A slow or erratic injection can cause the sample to be introduced as multiple bands.[10][12] 2. Inlet Issues: A dirty or improperly installed liner can disrupt the sample vapor cloud.[5][13] 3. Solvent Mismatch: Incompatibility between the sample solvent and the stationary phase.[13]	1. Injection Optimization: If using manual injection, ensure a smooth and rapid injection. An autosampler is recommended for better reproducibility.[12] 2. Inlet Maintenance: Clean or replace the inlet liner. Ensure the column is correctly installed in the inlet.[5] 3. Solvent Selection: Choose a solvent that is compatible with the GC column's stationary phase.
Poor Reproducibility	1. Variable Derivatization Efficiency: Inconsistent reaction conditions (temperature, time, reagent amount) or presence of varying amounts of moisture. 2. Sample Instability: Degradation of octanoyl-CoA in some samples but not others. 3. Instrumental Variability: Fluctuations in GC-MS performance.	1. Standardize Protocol: Strictly adhere to a validated derivatization protocol. Use an internal standard to normalize for variations in derivatization and injection. 2. Consistent Sample Handling: Ensure all samples are handled and stored under identical, controlled conditions. 3. Instrument Check: Perform regular maintenance and calibration of the GC-MS system.

Quantitative Data Summary

The efficiency of derivatization can be influenced by the choice of silylating reagent. While specific quantitative data for octanoyl-CoA is limited in the literature, studies on similar fatty acids provide valuable insights. The following table summarizes a comparison of derivatization methods for fatty acids, which can be considered indicative for octanoyl-CoA.

Derivatization Method	Reagent(s)	Typical Reaction Conditions	Derivatization Efficiency (Yield)	Reproducibility (RSD)	Notes
Silylation	BSTFA + 1% TMCS	60-80°C for 30-60 min[4]	Generally high, but sensitive to moisture[4]	Good, but can be affected by incomplete reaction	One-step reaction for both carboxyl and hydroxyl groups.[4]
Silylation	MSTFA + 1% TMCS	60-80°C for 30-60 min[4]	Often reported to be more efficient and produce cleaner reactions than BSTFA	Good to Excellent	MSTFA by-products are more volatile, leading to less interference.
Two-Step (Esterification then Silylation)	KOH in Methanol (B129727), then BSTFA	Saponification followed by silylation	Can be very high	Good	More labor-intensive two-step process.[13][14]
Methylation	m-(trifluoromethyl)phenyltrimethylammonium hydroxide (B78521) (TMTFTH)	On-column methylation	Reported to be highly accurate and reproducible[13][14]	Excellent	Less work-intensive than other methods.[14]

Note: The data presented is based on studies of various fatty acids and should be used as a guideline. Optimal conditions for octanoyl-CoA should be empirically determined.

Experimental Protocols

Protocol 1: Silylation of Octanoyl-CoA using MSTFA

This protocol describes the derivatization of octanoyl-CoA to its trimethylsilyl (TMS) ester for GC-MS analysis.

Materials:

• Octanoyl-CoA standard or sample extract

• N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous pyridine or other suitable aprotic solvent (e.g., acetonitrile, dichloromethane)

• Reaction vials with screw caps (B75204) and PTFE septa

• Heating block or oven

• Nitrogen gas supply for drying

Procedure:

• Sample Preparation:

  • If the sample is in an aqueous solution, it must be dried completely. A common method is to evaporate the solvent under a gentle stream of nitrogen gas at a controlled temperature (e.g., 40-50°C).

  • Ensure all glassware is thoroughly dried in an oven and cooled in a desiccator before use.

• Derivatization Reaction:

  • To the dried sample in a reaction vial, add 50-100 µL of anhydrous pyridine to dissolve the octanoyl-CoA.

  • Add a 2-5 fold molar excess of MSTFA + 1% TMCS to the vial.

  • Securely cap the vial and vortex briefly to mix the contents.

  • Heat the reaction mixture at 60°C for 30 minutes in a heating block or oven.

• Analysis:

  • After cooling to room temperature, the sample is ready for injection into the GC-MS.

  • Inject 1-2 µL of the derivatized sample into the GC-MS system.

Protocol 2: Sample Preparation from Biological Matrices

This protocol outlines a general procedure for extracting octanoyl-CoA from cellular or tissue samples prior to derivatization.

Materials:

• Biological sample (cells or tissue)

• Cold methanol

• Internal standard (e.g., a stable isotope-labeled octanoyl-CoA)

• Homogenizer or sonicator

• Centrifuge

Procedure:

• Homogenization:

  • Homogenize the weighed tissue sample or cell pellet in cold methanol containing the internal standard. This step helps to quench enzymatic activity and precipitate proteins.

• Extraction:

  • Vortex the homogenate thoroughly and then centrifuge at a high speed (e.g., 10,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Supernatant Collection:

  • Carefully collect the supernatant containing the acyl-CoAs.

• Drying:

  • Evaporate the supernatant to dryness under a stream of nitrogen. The dried extract is now ready for derivatization as described in Protocol 1.

Visualizations

Octanoyl-CoA Derivatization Workflow

Caption: Workflow for octanoyl-CoA derivatization and GC-MS analysis.

Troubleshooting Logic for Low Peak Intensity

Caption: Decision tree for troubleshooting low peak intensity.

Metabolic Pathway of Octanoyl-CoA

Caption: Simplified overview of octanoyl-CoA's role in metabolism.[6][7][15]

References

• 1. MTBSTFA derivatization-LC-MS/MS approach for the quantitative analysis of endogenous nucleotides in human colorectal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Derivatization techniques for free fatty acids by GC [restek.com]
• 6. Octanoyl-CoA - Wikipedia [en.wikipedia.org]
• 7. Showing Compound Octanoyl-CoA (FDB022409) - FooDB [foodb.ca]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Role of long-chain fatty acyl-CoA esters in the regulation of metabolism and in cell signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. New publication - Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Chair of Analytical Chemistry [analytical.chem.ut.ee]
• 14. Comparison of derivatization methods for the quantitative gas chromatographic analysis of oils - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 15. Beta oxidation - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Validating Octanoyl-CoA Measurements: A Comparative Guide to Internal Standard-Based Quantification

For researchers, scientists, and drug development professionals engaged in metabolic studies, the precise and accurate quantification of octanoyl-CoA is crucial. As a key intermediate in fatty acid β-oxidation and other metabolic pathways, fluctuations in its levels can provide significant insights into cellular energy status and disease pathogenesis. This guide offers an objective comparison of methodologies for validating octanoyl-CoA measurements, with a specific focus on the critical role of internal standards in achieving reliable data. Experimental data and detailed protocols are provided to support methodological selection.

Comparison of Analytical Methods

The quantification of acyl-CoAs, including octanoyl-CoA, is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS), which is recognized as the gold standard for its superior sensitivity and specificity.[1] Alternative methods such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) and enzymatic assays are also available, each with distinct advantages and limitations.

Feature	LC-MS/MS with Stable Isotope-Labeled IS	LC-MS/MS with Structural Analog IS	HPLC-UV	Enzymatic Assays
Specificity	Very High	High	Moderate	Low to Moderate
Sensitivity	Very High (femtomole to picomole)[2]	High (picomole)	Low (nanomole)	Low to Moderate
Accuracy	Very High	High	Moderate	Moderate
Precision	Very High	High	Good	Good
Throughput	Moderate to High	Moderate to High	Moderate	High
Cost	High	High	Moderate	Low
Expertise	High	High	Moderate	Low
Recommendation	Gold standard for accurate quantification	A viable alternative when isotopic standards are unavailable	For quantification of more abundant species	Rapid screening and targeted analysis

The Gold Standard: LC-MS/MS with Internal Standards

The use of an internal standard (IS) is fundamental in LC-MS/MS analysis to correct for variability during sample preparation and analytical detection.[3] An ideal internal standard should mimic the analyte's behavior throughout the entire procedure.

Stable Isotope-Labeled Internal Standard (SIL-IS)

A stable isotope-labeled version of the analyte, such as [¹³C₈]-octanoyl-CoA, is considered the "gold standard" internal standard.[4][5] Since it has nearly identical physicochemical properties to octanoyl-CoA, it co-elutes chromatographically and experiences similar ionization efficiency and matrix effects, thereby providing the most accurate correction.[3][5]

Structural Analog Internal Standard

When a SIL-IS is not available, a structural analog can be used. For octanoyl-CoA, common structural analog internal standards include odd-chain acyl-CoAs like heptadecanoyl-CoA (C17:0-CoA) or pentadecanoyl-CoA (C15:0-CoA).[6][7] While effective, they may not perfectly mimic the chromatographic behavior and ionization of octanoyl-CoA, which can introduce a small degree of bias.

Performance Data for Octanoyl-CoA Quantification

The following table summarizes typical performance characteristics for the quantification of octanoyl-CoA and other short-to-medium-chain acyl-CoAs using LC-MS/MS with an internal standard.

Parameter	Octanoyl-CoA	Heptadecanoyl-CoA (IS)	Reference
Linearity (R²)	>0.99	>0.99	[8][9]
Limit of Detection (LOD)	1-5 fmol	N/A	[2]
Limit of Quantitation (LOQ)	~10 fmol	N/A	[6]
Accuracy (% Recovery)	90-111%	N/A	[2][6]
Precision (%RSD)	<15%	N/A	[9]

Experimental Protocols

A robust and validated experimental protocol is essential for obtaining high-quality data. Below are detailed methodologies for sample preparation and LC-MS/MS analysis for octanoyl-CoA quantification.

Sample Preparation: Extraction of Acyl-CoAs

This protocol is adapted from methodologies designed for the extraction of acyl-CoAs from biological samples.[1][6]

• Homogenization: Homogenize frozen tissue powder or cell pellets in an ice-cold extraction solvent (e.g., 2:1:0.8 methanol:chloroform:water).

• Internal Standard Spiking: Add a known amount of the internal standard (e.g., heptadecanoyl-CoA or a stable isotope-labeled octanoyl-CoA) to the homogenate.

• Centrifugation: Centrifuge the homogenate at high speed (e.g., 14,000 x g) at 4°C to pellet proteins and cellular debris.

• Supernatant Collection: Carefully collect the supernatant which contains the acyl-CoAs.

• Drying: Dry the supernatant under a stream of nitrogen gas.

• Reconstitution: Reconstitute the dried pellet in a solvent compatible with the LC-MS/MS analysis (e.g., 5% sulfosalicylic acid or an initial mobile phase).

LC-MS/MS Analysis

This protocol outlines a general procedure for the analysis of short- and medium-chain acyl-CoAs.[8][9][10]

• Liquid Chromatography (LC):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water.

  • Mobile Phase B: 95% acetonitrile (B52724) with 5 mM ammonium acetate.

  • Gradient: A linear gradient from a low to high percentage of Mobile Phase B over several minutes to separate the acyl-CoAs.

  • Flow Rate: A typical flow rate would be in the range of 0.2-0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Analysis Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor the specific precursor-to-product ion transitions for octanoyl-CoA and the chosen internal standard. For most acyl-CoAs, a characteristic neutral loss of 507 Da is observed.[6][11]

    • Octanoyl-CoA: The specific m/z transition would be monitored.

    • Internal Standard (e.g., Heptadecanoyl-CoA): The corresponding m/z transition would be monitored.

  • Data Analysis: The concentration of octanoyl-CoA is determined by calculating the ratio of its peak area to that of the internal standard and comparing it to a standard curve prepared with known concentrations of octanoyl-CoA.

Visualizing the Workflow and Metabolic Context

Diagrams are provided below to illustrate the experimental workflow and the metabolic significance of octanoyl-CoA.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Novel approach in LC-MS/MS using MRM to generate a full profile of acyl-CoAs: discovery of acyl-dephospho-CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a Novel Method for the Determination of Acyl-CoA Compounds by Liquid Chromatography Mass Spectrometry to Probe the Metabolism of Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantitation of fatty acyl-coenzyme As in mammalian cells by liquid chromatography-electrospray ionization tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A Single LC-MS/MS Analysis to Quantify CoA Biosynthetic Intermediates and Short-Chain Acyl CoAs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Measuring long chain acyl-CoA concentrations and enrichment using LC/MS/MS with selected reaction monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis of Octanoyl-CoA Metabolism: Healthy vs. Diseased States

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of octanoyl-CoA metabolism in healthy individuals versus those with specific metabolic disorders. By presenting quantitative data, experimental methodologies, and clear visual pathways, this document aims to be a valuable resource for understanding the critical role of octanoyl-CoA in health and the pathophysiology of related diseases.

Data Presentation: Quantitative Comparison of Key Metabolic Parameters

The following tables summarize key quantitative differences in octanoyl-CoA metabolism between healthy individuals and patients with Medium-Chain Acyl-CoA Dehydrogenase Deficiency (MCADD) and Carnitine Palmitoyltransferase II (CPT2) Deficiency.

Parameter	Healthy State	Diseased State (MCADD)	Significance
MCAD Enzyme Activity	100% of normal activity	<10% of normal activity in severe cases; up to 35% in milder forms[1]	Indicates a direct impairment in the first step of medium-chain fatty acid β-oxidation.
Plasma Octanoylcarnitine (B1202733) (C8)	< 0.22 µmol/L in newborns[2][3]	Significantly elevated; Newborns: median 8.4 µmol/L (range 3.1-28.3 µmol/L); Older patients: median 1.57 µmol/L (range 0.33-4.4 µmol/L)[2][3][4]	A primary diagnostic marker for MCADD, reflecting the accumulation of octanoyl-CoA which is then converted to octanoylcarnitine.
Ratio of C8/C10 Acylcarnitines	Low	Markedly increased[1][4]	A key diagnostic ratio used in newborn screening to differentiate MCADD from other fatty acid oxidation disorders.
Urinary Organic Acids	Normal profile	Dicarboxylic aciduria (C6-C10) during metabolic stress	Reflects the shunting of accumulated medium-chain fatty acids into alternative oxidation pathways.

Parameter	Healthy State	Diseased State (CPT2 Deficiency)	Significance
CPT2 Enzyme Activity	100% of normal activity	<10% of normal activity in severe neonatal/infantile forms; variable in the myopathic form[5][6]	Impairs the conversion of long-chain acylcarnitines to their corresponding acyl-CoAs within the mitochondria, affecting the oxidation of fatty acids longer than octanoyl-CoA.
Plasma Long-Chain Acylcarnitines	Normal levels	Elevated levels of long-chain acylcarnitines (e.g., C16, C18:1)	Reflects the inability to transport long-chain fatty acids into the mitochondrial matrix for β-oxidation.
Octanoyl-CoA Metabolism	Efficiently oxidized in mitochondria	Indirectly affected due to the primary block in long-chain fatty acid oxidation. The metabolism of octanoyl-CoA itself via MCAD is intact.	Highlights the specificity of the enzymatic defect in CPT2 deficiency.

Experimental Protocols

This section provides detailed methodologies for key experiments used to assess octanoyl-CoA metabolism.

Measurement of Fatty Acid Oxidation (FAO) in Cultured Fibroblasts

This assay is crucial for diagnosing a range of fatty acid oxidation disorders by measuring the cell's capacity to oxidize fatty acids.

Principle: Cultured fibroblasts are incubated with a radiolabeled fatty acid substrate (e.g., [¹⁴C]palmitate). The rate of β-oxidation is determined by measuring the production of radiolabeled acetyl-CoA and its subsequent metabolites (acid-soluble metabolites, ASMs) or the release of ¹⁴CO₂.

Materials:

• Cultured human skin fibroblasts

• Cell culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Phosphate-Buffered Saline (PBS)

• [1-¹⁴C]palmitic acid

• Fatty acid-free Bovine Serum Albumin (BSA)

• L-carnitine

• Perchloric acid

• Scintillation fluid and counter

Procedure:

• Cell Culture: Grow fibroblasts to confluence in T-25 or T-75 flasks.

• Preparation of Radiolabeled Substrate:

  • Prepare a stock solution of [1-¹⁴C]palmitic acid.

  • Complex the radiolabeled palmitate with fatty acid-free BSA in the culture medium to ensure its solubility.

• Incubation:

  • Wash the fibroblast monolayer with PBS.

  • Add fresh culture medium containing the [¹⁴C]palmitate-BSA complex and L-carnitine.

  • Incubate the cells at 37°C for a defined period (e.g., 2-4 hours).

• Measurement of Acid-Soluble Metabolites (ASMs):

  • Stop the reaction by adding perchloric acid to the medium.

  • Centrifuge to pellet the protein.

  • Collect the supernatant containing the ASMs.

  • Measure the radioactivity in the supernatant using a scintillation counter.

• Data Analysis:

  • Normalize the radioactive counts to the total protein content of the cell lysate.

  • Compare the FAO rate of patient cells to that of healthy control cells. A significantly reduced rate is indicative of a fatty acid oxidation disorder.

Quantification of Acyl-CoAs by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method allows for the precise and sensitive quantification of various acyl-CoA species, including octanoyl-CoA, in biological samples.

Principle: Acyl-CoAs are extracted from cells or tissues and then separated by liquid chromatography. The separated molecules are then ionized and detected by a tandem mass spectrometer, which provides high specificity and sensitivity for quantification.

Materials:

• Cell or tissue samples

• Internal standards (e.g., stable isotope-labeled acyl-CoAs)

• Extraction solution (e.g., acetonitrile/methanol/water mixture)

• LC-MS/MS system (UPLC coupled to a triple quadrupole mass spectrometer)

Procedure:

• Sample Preparation and Extraction:

  • Homogenize frozen tissue or cell pellets in a cold extraction solution containing internal standards.

  • Centrifuge the homogenate to precipitate proteins.

  • Collect the supernatant containing the acyl-CoAs.

• LC-MS/MS Analysis:

  • Inject the extracted sample into the LC-MS/MS system.

  • Separate the acyl-CoAs using a suitable reversed-phase column and a gradient elution program.

  • Detect and quantify the acyl-CoAs using selected reaction monitoring (SRM) in positive ion mode. The transition from the precursor ion to a specific product ion for each acyl-CoA provides specificity.

• Data Analysis:

  • Generate a standard curve for each acyl-CoA species using known concentrations of standards.

  • Calculate the concentration of each acyl-CoA in the sample by comparing its peak area to the standard curve and normalizing to the internal standard and the amount of starting material (e.g., protein concentration or tissue weight).

MCAD and CPT2 Enzyme Activity Assays

These assays directly measure the functional capacity of the respective enzymes.

MCAD Enzyme Activity Assay (in lymphocytes):

• Principle: The activity of MCAD is determined by measuring the rate of reduction of an artificial electron acceptor, such as ferricenium hexafluorophosphate, coupled to the oxidation of octanoyl-CoA.

• Procedure:

  • Isolate lymphocytes from a blood sample.

  • Lyse the cells to release the mitochondrial enzymes.

  • Incubate the cell lysate with octanoyl-CoA and the electron acceptor.

  • Monitor the change in absorbance at a specific wavelength over time, which is proportional to the enzyme activity.

  • Express the activity as a percentage of the activity measured in healthy control samples.

CPT2 Enzyme Activity Assay (in fibroblasts or muscle tissue):

• Principle: The forward reaction measures the formation of palmitoylcarnitine (B157527) from palmitoyl-CoA and radiolabeled L-[methyl-¹⁴C]carnitine.

• Procedure:

  • Prepare a homogenate from cultured fibroblasts or a muscle biopsy.

  • Incubate the homogenate with palmitoyl-CoA and L-[methyl-¹⁴C]carnitine.

  • Separate the radiolabeled palmitoylcarnitine product from the unreacted L-[methyl-¹⁴C]carnitine substrate using a chromatographic method.

  • Quantify the amount of radiolabeled product formed using a scintillation counter.

  • Calculate the enzyme activity based on the rate of product formation and normalize to the protein concentration.

Visualizing the Metabolic Landscape

The following diagrams, generated using Graphviz, illustrate the key metabolic pathways and experimental workflows discussed in this guide.

Caption: Healthy metabolism of octanoyl-CoA.

Caption: Disrupted octanoyl-CoA metabolism in MCADD.

Caption: Workflow for measuring fatty acid oxidation.

References

• 1. Medium-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Rapid diagnosis of MCAD deficiency: quantitative analysis of octanoylcarnitine and other acylcarnitines in newborn blood spots by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. scispace.com [scispace.com]
• 5. Carnitine Palmitoyltransferase II Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

A Comparative Guide to Octanoyl-CoA and Palmitoyl-CoA as Substrates for Mitochondrial Enzymes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of octanoyl-CoA and palmitoyl-CoA as substrates for key mitochondrial enzymes involved in fatty acid β-oxidation. The information presented is supported by experimental data to assist researchers in understanding the metabolic and functional differences between these two acyl-CoA molecules.

Introduction

Mitochondrial β-oxidation is a critical metabolic pathway for energy production from fatty acids. The efficiency of this process is highly dependent on the chain length of the fatty acyl-CoA substrate. Octanoyl-CoA, a medium-chain fatty acyl-CoA (C8), and palmitoyl-CoA, a long-chain fatty acyl-CoA (C16), exhibit distinct behaviors in their transport into the mitochondria and their subsequent enzymatic processing. These differences have significant implications for cellular energy metabolism and are of considerable interest in the study of metabolic diseases and the development of therapeutic interventions.

Mitochondrial Transport: A Tale of Two Pathways

The entry of fatty acyl-CoAs into the mitochondrial matrix is a key regulatory step in their oxidation. Octanoyl-CoA and palmitoyl-CoA utilize fundamentally different mechanisms for transport across the inner mitochondrial membrane.

Octanoyl-CoA: As a medium-chain fatty acid derivative, octanoate (B1194180) can freely diffuse across the inner mitochondrial membrane and is then activated to octanoyl-CoA in the mitochondrial matrix.[1] This transport is independent of the carnitine shuttle system.

Palmitoyl-CoA: In contrast, long-chain fatty acyl-CoAs like palmitoyl-CoA cannot directly cross the inner mitochondrial membrane. Their transport is mediated by the carnitine shuttle, a multi-enzyme system.[2][3][4] This process involves the sequential action of carnitine palmitoyltransferase I (CPT1) on the outer mitochondrial membrane, carnitine-acylcarnitine translocase in the inner membrane, and carnitine palmitoyltransferase II (CPT2) on the matrix side of the inner membrane.[2][3][5][6][7]

Diagram 1: Mitochondrial transport of octanoyl-CoA and palmitoyl-CoA.

Enzyme Kinetics: A Quantitative Comparison

The rate of β-oxidation is governed by the kinetic properties of the enzymes involved. While comprehensive comparative data is sparse, the available information highlights the substrate specificity of the key enzymes.

Enzyme	Substrate	Km	Vmax	Tissue/Source
CPT1	Palmitoyl-CoA	24.2 µM	-	Beef Heart Mitochondria
Octanoyl-CoA	-	Competitively inhibited by octylglucoside (Ki = 15 mM)	Beef Heart Mitochondria
CPT2	Palmitoyl-CoA	-	Active	Human (expressed in S. cerevisiae)
Octanoyl-CoA	-	Active	Human (expressed in S. cerevisiae)
MCAD	Octanoyl-CoA	-	High Specificity	General
LCAD	Palmitoyl-CoA	-	-	General
VLCAD	Palmitoyl-CoA	-	Reduced in F418T and F418Y mutants	Human

Data not available is denoted by "-"

Note on CPT kinetics: The kinetic parameters of CPT enzymes are highly dependent on the assay conditions, including the detergent used. For instance, the K0.5 for palmitoyl-CoA for CPT from beef heart mitochondria was found to be 24.2 µM in the presence of 0.1% Triton (B1239919) X-100, but this value changed to 3.1 µM in 12 mM octylglucoside.[8] Octylglucoside was also found to be a competitive inhibitor of CPT with octanoyl-CoA as a substrate.[8]

Note on ACAD kinetics: Acyl-CoA dehydrogenases (ACADs) exhibit distinct but overlapping specificities for fatty acyl-CoAs of different chain lengths.[9][10][11] Medium-chain acyl-CoA dehydrogenase (MCAD) is most active with substrates of 6 to 12 carbons, showing a preference for octanoyl-CoA.[9][12][13] Long-chain acyl-CoA dehydrogenase (LCAD) and very-long-chain acyl-CoA dehydrogenase (VLCAD) are responsible for the initial dehydrogenation of long-chain acyl-CoAs like palmitoyl-CoA.[14][15][16][17]

Mitochondrial Respiration and ATP Production

The differential transport and enzymatic processing of octanoyl-CoA and palmitoyl-CoA translate to differences in their effects on mitochondrial respiration and ATP synthesis.

Substrate	Parameter	Observation	Cell/Tissue Type
Palmitate	Oxygen Consumption Rate (OCR)	Reduced basal and ATP-linked respiration	L6 Myotubes
ATP Production	Dose-dependent decrease	L6 Myotubes
Octanoyl-l-carnitine	Apparent Km for ADP	Decreased	Rat Heart Mitochondria
Palmitoyl-l-carnitine	Apparent Km for ADP	Decreased	Rat Heart Mitochondria

Studies have shown that exposure to palmitate can lead to mitochondrial dysfunction, characterized by reduced oxygen consumption rates and a decrease in ATP production.[8][15][18] In contrast, both octanoyl-l-carnitine and palmitoyl-l-carnitine have been observed to decrease the apparent Km for ADP in rat heart mitochondria, suggesting an impact on the regulation of oxidative phosphorylation.[1]

Experimental Protocols

Measurement of Carnitine Palmitoyltransferase (CPT) Activity

A common method to assay CPT activity involves measuring the rate of formation of palmitoylcarnitine from palmitoyl-CoA and radiolabeled L-carnitine.

Materials:

• Mitochondrial isolation buffer

• Reaction buffer containing: Tris-HCl, EDTA, DTNB (Ellman's reagent), and Triton X-100

• L-[³H]Carnitine

• Palmitoyl-CoA

• Isolated mitochondria or cell/tissue homogenates

• Scintillation counter

Procedure:

• Isolate mitochondria or prepare cell/tissue homogenates.

• Prepare the reaction mixture containing the reaction buffer and substrates.

• Pre-incubate the reaction mixture at 37°C.

• Initiate the reaction by adding the mitochondrial or cell/tissue preparation.

• Incubate for a defined period (e.g., 5-15 minutes) at 37°C.

• Stop the reaction by adding ice-cold perchloric acid.

• Extract the radiolabeled palmitoylcarnitine using butanol.

• Measure the radioactivity in the butanol phase using a scintillation counter.

• Calculate enzyme activity as nmol of palmitoylcarnitine formed per minute per mg of protein.

Diagram 2: Workflow for CPT activity assay.

Measurement of Acyl-CoA Dehydrogenase (ACAD) Activity

The activity of ACADs can be determined using the electron-transferring flavoprotein (ETF) reduction assay, which measures the decrease in ETF fluorescence as it accepts electrons from the ACAD.

Materials:

• Purified recombinant ETF

• Reaction buffer

• Acyl-CoA substrate (octanoyl-CoA or palmitoyl-CoA)

• Mitochondrial extract or purified ACAD enzyme

• Fluorometer

Procedure:

• Prepare a reaction mixture containing the reaction buffer and ETF.

• Place the mixture in a cuvette or 96-well plate.

• Initiate the reaction by adding the acyl-CoA substrate.

• Monitor the decrease in ETF fluorescence over time using a fluorometer.

• Calculate the enzyme activity based on the rate of fluorescence change.

Measurement of Mitochondrial Respiration

High-resolution respirometry (e.g., using a Seahorse XF Analyzer or an Oroboros Oxygraph) is commonly used to measure oxygen consumption rates in isolated mitochondria or intact cells.

Materials:

• Respiration medium (e.g., MiR05)

• Isolated mitochondria or cultured cells

• Substrates: octanoyl-carnitine/malate or palmitoyl-carnitine/malate

• ADP

• Inhibitors of the electron transport chain (e.g., oligomycin, FCCP, rotenone, antimycin A)

• High-resolution respirometer

Procedure:

• Prepare isolated mitochondria or seed cells in a microplate.

• Add respiration medium to the respirometer chamber or wells.

• Add the mitochondrial preparation or allow cells to equilibrate.

• Sequentially inject substrates (e.g., palmitoyl-carnitine + malate), ADP, and inhibitors to measure different respiratory states (State 2, State 3, State 4, and uncoupled respiration).

• Record the oxygen consumption rate in real-time.

• Normalize the respiration rates to the amount of mitochondrial protein or cell number.

Diagram 3: Mitochondrial respiration assay workflow.

Conclusion

Octanoyl-CoA and palmitoyl-CoA exhibit significant differences in their mitochondrial metabolism, primarily stemming from their distinct transport mechanisms and the substrate specificities of the β-oxidation enzymes. Octanoyl-CoA, as a medium-chain fatty acyl-CoA, can rapidly enter the mitochondria and be oxidized, making it a readily available energy source. Palmitoyl-CoA, a long-chain fatty acyl-CoA, is subject to the more complex and regulated carnitine shuttle system. These fundamental differences are crucial for understanding cellular bioenergetics in both physiological and pathological states and are a key consideration for the development of metabolic therapies. Further research providing direct quantitative comparisons of enzyme kinetics and respiratory capacities for these two substrates will be invaluable for advancing our knowledge in this field.

References

• 1. researchgate.net [researchgate.net]
• 2. Carnitine palmitoyltransferase 1 facilitates fatty acid oxidation in a non-cell-autonomous manner - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Carnitine palmitoyltransferase I - Wikipedia [en.wikipedia.org]
• 4. Biochemical Competition Makes Fatty-Acid β-Oxidation Vulnerable to Substrate Overload - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Muscle Carnitine Palmitoyltransferase II (CPT II) Deficiency: A Conceptual Approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Carnitine Palmitoyltransferase II Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Carnitine palmitoyltransferase II deficiency: MedlinePlus Genetics [medlineplus.gov]
• 8. Effects of octylglucoside and triton X-100 on the kinetics and specificity of carnitine palmitoyltransferase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 10. d-nb.info [d-nb.info]
• 11. kops.uni-konstanz.de [kops.uni-konstanz.de]
• 12. Medium Chain Acyl-CoA Dehydrogenase in Fatty Acid Oxidation - Creative Proteomics [creative-proteomics.com]
• 13. Medium Chain Acyl-CoA Dehydrogenase (MCAD) Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 14. Long-chain acyl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]
• 15. The Pathogenesis of Very Long-Chain Acyl-CoA Dehydrogenase Deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Very Long-Chain Acyl-Coenzyme A Dehydrogenase Deficiency - GeneReviews® - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Very long chain acyl-CoA dehydrogenase deficiency - NIH Genetic Testing Registry (GTR) - NCBI [ncbi.nlm.nih.gov]
• 18. Mitochondrial very-long-chain acyl-coenzyme A dehydrogenase deficiency: clinical characteristics and diagnostic considerations in 30 patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Acyl-CoA Dichotomy: Differential Impacts of Octanoyl-CoA and Acetyl-CoA on Enzyme Activity

A deep dive into the distinct regulatory roles of octanoyl-CoA and acetyl-CoA reveals significant differences in their effects on key metabolic enzymes. This guide provides a comparative analysis of their influence on enzyme activity, supported by experimental data, to inform researchers, scientists, and drug development professionals in their understanding of metabolic regulation.

Octanoyl-CoA, an eight-carbon medium-chain acyl-CoA, and acetyl-CoA, a two-carbon acyl-CoA, are central intermediates in cellular metabolism. While both are pivotal in bioenergetics and biosynthetic pathways, their distinct chemical structures lead to differential interactions with and regulation of various enzymes. This guide synthesizes available experimental evidence to compare their effects on the activity of key enzymes, including Carnitine Acetyltransferase (CrAT), Ghrelin O-acyltransferase (GOAT), the sirtuin 3 (SIRT3) deacetylase, and the Pyruvate (B1213749) Dehydrogenase Complex (PDC).

Comparative Analysis of Enzyme Activity

The differential effects of octanoyl-CoA and acetyl-CoA are most evident when examining their interaction with enzymes that exhibit specificity for acyl chain length.

Enzyme	Organism/System	Effect of Octanoyl-CoA	Effect of Acetyl-CoA	Key Findings
Carnitine Acetyltransferase (CrAT)	Pigeon Breast Muscle	Substrate; lower activity compared to shorter chains	Primary Substrate; highest activity	CrAT displays a clear preference for short-chain acyl-CoAs, with activity decreasing as the acyl chain length increases. The activity with octanoyl-CoA is significantly lower than with acetyl-CoA.[1]
Ghrelin O-acyltransferase (GOAT)	In vitro (recombinant)	Preferred Substrate	Not a preferred substrate	GOAT exhibits a strong preference for medium-chain fatty acyl-CoAs, particularly hexanoyl-CoA and octanoyl-CoA, for the acylation of ghrelin.[2][3] Acetyl-CoA is not a significant substrate for this enzyme.[4]
Sirtuin 3 (SIRT3)	In vitro (recombinant)	Potential for de-octanoylation	Primary target for deacetylation	SIRT3 is a known deacetylase. While it can remove other acyl groups, its primary role is considered to be deacetylation.[5][6][7] Direct comparative kinetic data for de-octanoylation versus deacetylation is limited, but its function as a "deacylase" is established.[5][8][9][10]
Pyruvate Dehydrogenase Complex (PDC)	Mammalian Mitochondria	Not a primary regulator	Allosteric Inhibitor	Acetyl-CoA is a well-established allosteric inhibitor of the Pyruvate Dehydrogenase Kinase (PDK), which in turn inactivates PDC.[11][12][13] There is no significant evidence to suggest a direct regulatory role for octanoyl-CoA on PDC activity.

Experimental Methodologies

The following section details the experimental protocols used to generate the data comparing the effects of octanoyl-CoA and acetyl-CoA on enzyme activity.

Carnitine Acetyltransferase (CrAT) Activity Assay

Principle: The activity of CrAT is measured by monitoring the formation of acetyl-CoA from acetyl-L-carnitine and Coenzyme A (CoA). The increase in absorbance at 233 nm, due to the formation of the thioester bond in acetyl-CoA, is proportional to the enzyme activity. To compare different acyl-CoA substrates, acetyl-L-carnitine is replaced with the corresponding acyl-L-carnitine, and the consumption of CoA is measured.

Protocol:

• Reaction Mixture: Prepare a reaction mixture containing 100 mM Tris-HCl buffer (pH 8.0), 0.1 mM DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)), and 5 mM L-carnitine.

• Substrate Addition: Add either acetyl-CoA or octanoyl-CoA to the reaction mixture at a final concentration of 0.45 mM.

• Enzyme Addition: Initiate the reaction by adding purified CrAT enzyme or cell lysate containing CrAT.

• Measurement: Monitor the change in absorbance at 412 nm (for the DTNB reaction with free CoA) over time using a spectrophotometer. The rate of change in absorbance is proportional to the enzyme activity.

• Data Analysis: Calculate the specific activity of the enzyme for each substrate (μmol of product formed per minute per mg of protein).

Ghrelin O-acyltransferase (GOAT) In Vitro Acylation Assay

Principle: The activity of GOAT is determined by measuring the transfer of a radiolabeled acyl group from an acyl-CoA donor to a ghrelin peptide substrate.

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine a reaction buffer (e.g., 50 mM HEPES, pH 7.0), a ghrelin peptide substrate (e.g., biotinylated human ghrelin), and the acyl-CoA donor (e.g., [3H]octanoyl-CoA or another acyl-CoA).

• Enzyme Addition: Add microsomal preparations containing recombinant GOAT to initiate the reaction.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 30-60 minutes).

• Quenching: Stop the reaction by adding an acidic solution (e.g., 10% formic acid).

• Separation and Detection: The acylated ghrelin product is separated from the unreacted acyl-CoA using streptavidin-coated beads (for biotinylated substrate) or by reverse-phase HPLC. The amount of radioactivity incorporated into the ghrelin peptide is then quantified using a scintillation counter.

• Data Analysis: Compare the amount of acylated product formed with different acyl-CoA donors to determine substrate preference.

SIRT3 Deacylase Activity Assay (Fluorometric)

Principle: This assay utilizes a fluorogenic peptide substrate containing an acetylated or octanoylated lysine (B10760008) residue and a quenching group. Upon deacylation by SIRT3, the peptide becomes susceptible to cleavage by a developing enzyme, which separates the fluorophore from the quencher, resulting in an increase in fluorescence.

Protocol:

• Reagent Preparation: Prepare a reaction buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2), a solution of NAD+, the fluorogenic acetylated or octanoylated peptide substrate, and the developing enzyme.

• Reaction Initiation: In a microplate, combine the reaction buffer, NAD+, the peptide substrate, and the SIRT3 enzyme.

• Incubation: Incubate the plate at 37°C for a specified time (e.g., 60 minutes).

• Development: Add the developing enzyme to the wells and incubate for an additional period (e.g., 15 minutes) to allow for cleavage of the deacylated substrate.

• Measurement: Measure the fluorescence intensity using a microplate reader with appropriate excitation and emission wavelengths (e.g., Ex/Em = 360/460 nm).

• Data Analysis: Compare the fluorescence signal generated with the acetylated versus the octanoylated substrate to determine the relative deacylase activity of SIRT3.

Signaling Pathways and Logical Relationships

The differential effects of octanoyl-CoA and acetyl-CoA can be visualized in the context of their roles in cellular metabolism and signaling.

Metabolic pathways showing the distinct roles of octanoyl-CoA and acetyl-CoA.

The diagram above illustrates the central role of acetyl-CoA as a product of pyruvate metabolism and a key regulator of the Pyruvate Dehydrogenase Complex. In contrast, octanoyl-CoA is primarily an intermediate in fatty acid beta-oxidation and serves as a specific substrate for protein acylation events, such as the octanoylation of ghrelin by GOAT.

Experimental Workflow for Comparative Enzyme Kinetics

A generalized workflow for comparing the effects of octanoyl-CoA and acetyl-CoA on enzyme activity is depicted below.

Workflow for comparing enzyme kinetics with octanoyl-CoA and acetyl-CoA.

References

• 1. researchgate.net [researchgate.net]
• 2. Ghrelin O-acyltransferase (GOAT) has a preference for n-hexanoyl-CoA over n-octanoyl-CoA as an acyl donor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. pnas.org [pnas.org]
• 5. Fluorogenic Assays for the Defatty-Acylase Activity of Sirtuins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. SIRT3 Substrate Specificity Determined by Peptide Arrays and Machine Learning - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Analysis of acetylation stoichiometry suggests that SIRT3 repairs nonenzymatic acetylation lesions | The EMBO Journal [link.springer.com]
• 8. researchgate.net [researchgate.net]
• 9. files01.core.ac.uk [files01.core.ac.uk]
• 10. SIRT7 Is a Lysine Deacylase with a Preference for Depropionylation and Demyristoylation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Pyruvate dehydrogenase kinases (PDKs): an overview toward clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A novel inhibitor of pyruvate dehydrogenase kinase stimulates myocardial carbohydrate oxidation in diet-induced obesity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Khan Academy [khanacademy.org]

Cross-validation of octanoyl-CoA levels using different analytical platforms.

For researchers, scientists, and drug development professionals engaged in the study of lipid metabolism, the precise measurement of octanoyl-CoA is critical. As a key intermediate in fatty acid β-oxidation, its levels can provide significant insights into metabolic flux and cellular energy status. The choice of analytical platform is paramount for generating reliable and reproducible data. This guide offers an objective comparison of common analytical platforms for the quantification of octanoyl-CoA, supported by experimental data and detailed protocols.

Comparative Analysis of Analytical Platforms

Below is a summary of the quantitative performance of these analytical methods.

Feature	LC-MS/MS	Fluorometric Assay	ELISA (Hypothetical)
Principle	Chromatographic separation followed by mass-based detection and fragmentation.	Coupled enzymatic reactions leading to a fluorescent product.	Competitive or sandwich immunoassay with an antibody specific to octanoyl-CoA.
Specificity	Very High (based on retention time and mass-to-charge ratio of precursor and product ions).[1][2]	Moderate to High (dependent on enzyme specificity for octanoyl-CoA).	High (dependent on antibody specificity).
Sensitivity (LOD)	Low femtomole (e.g., 1-5 fmol on column).[3]	Low micromolar (e.g., 0.3 µM).[4]	Nanogram per milliliter range (e.g., ~0.1 ng/mL).
Linearity Range	Several orders of magnitude.[1]	0.3 to 100 µM.[4]	Typically 1-2 orders of magnitude.
Precision (CV%)	Intra-assay: <5-10%, Inter-assay: <10-15%.	Intra-assay: <8%, Inter-assay: <10%.	Intra-assay: <10%, Inter-assay: <15%.
Throughput	Low to Moderate (typically 5-20 minutes per sample).	High (suitable for 96-well plate format).	High (suitable for 96-well plate format).
Instrumentation	LC system coupled to a tandem mass spectrometer.	Fluorescence plate reader.	Absorbance plate reader.
Sample Preparation	More complex (extraction, potential derivatization).	Simpler (cell/tissue lysis).	Simpler (direct sample or lysate).

Experimental Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method provides high sensitivity and specificity for the quantification of octanoyl-CoA in complex biological matrices.

1. Sample Preparation (from cell culture):

• Wash cells with ice-cold phosphate-buffered saline (PBS).

• Add ice-cold methanol (B129727) and an internal standard (e.g., heptadecanoyl-CoA).

• Scrape the cells and transfer the lysate to a tube.

• Centrifuge to pellet cell debris.

• Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitute the dried extract in a suitable solvent (e.g., 50% methanol).

2. Chromatographic Separation:

• Column: A C18 reversed-phase column is commonly used.[5]

• Mobile Phase A: Aqueous solution with an ion-pairing agent (e.g., 10 mM ammonium (B1175870) acetate).

• Mobile Phase B: Acetonitrile or methanol.

• Gradient: A gradient from low to high organic phase is used to elute octanoyl-CoA.

3. Mass Spectrometric Detection:

• Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

• Analysis Mode: Multiple Reaction Monitoring (MRM) is used for targeted quantification. The transition from the protonated molecular ion [M+H]+ of octanoyl-CoA to a specific product ion is monitored.[2]

Fluorometric Assay

This protocol is based on a general fatty acyl-CoA assay kit and would require validation for specific octanoyl-CoA measurement. Palmitoyl-CoA is often used as a standard in these kits.[4]

1. Sample Preparation:

• Homogenize tissue or lyse cells in the provided assay buffer.

• Centrifuge the homogenate/lysate to remove insoluble material.

• Collect the supernatant for the assay.

2. Assay Procedure (96-well plate format):

• Prepare a standard curve using a known concentration of a long-chain acyl-CoA standard (e.g., palmitoyl-CoA).

• Add samples and standards to the wells of the microplate.

• Prepare a reaction mix containing the necessary enzymes and a fluorescent probe.

• Add the reaction mix to all wells.

• Incubate the plate at room temperature for a specified time (e.g., 40 minutes), protected from light.[4]

• Measure the fluorescence intensity using a fluorescence plate reader (e.g., λex/em = 530/585 nm).[4]

3. Data Analysis:

• Subtract the background fluorescence from all readings.

• Plot the standard curve and determine the concentration of fatty acyl-CoA in the samples.

Enzyme-Linked Immunosorbent Assay (ELISA) - Hypothetical Protocol

As specific ELISA kits for octanoyl-CoA are not widely available, this protocol is a hypothetical representation based on sandwich ELISA principles for other small molecules.

1. Plate Preparation:

• A microplate is pre-coated with a capture antibody specific for octanoyl-CoA.

2. Assay Procedure:

• Add standards and samples to the wells and incubate.

• Wash the plate to remove unbound substances.

• Add a biotin-conjugated detection antibody specific for octanoyl-CoA and incubate.

• Wash the plate.

• Add avidin-conjugated Horseradish Peroxidase (HRP) and incubate.

• Wash the plate.

• Add a TMB substrate solution, leading to color development in proportion to the amount of octanoyl-CoA.

• Stop the reaction with an acid solution and measure the absorbance at 450 nm.

3. Data Analysis:

• Generate a standard curve by plotting the absorbance versus the standard concentrations.

• Calculate the octanoyl-CoA concentration in the samples from the standard curve.

Visualizing the Workflow and Pathway

To better illustrate the experimental processes and the biological context of octanoyl-CoA, the following diagrams have been generated.

Workflow for Octanoyl-CoA Quantification.

The role of Octanoyl-CoA in β-Oxidation.

Conclusion

The selection of an analytical method for octanoyl-CoA quantification should be guided by the specific research question, available instrumentation, and the required levels of sensitivity, specificity, and throughput. For comprehensive and highly sensitive profiling of octanoyl-CoA, LC-MS/MS is the method of choice.[1][2][3] Fluorometric assays offer a robust, high-throughput alternative, particularly for screening purposes, but may require validation for octanoyl-CoA specificity. While direct ELISAs for octanoyl-CoA are not currently prevalent, the immunoassay format holds potential for future development in targeted, high-throughput applications. Researchers should carefully consider the performance characteristics and experimental protocols outlined in this guide when developing and validating their quantification assays.

References

• 1. Human Fatty Acid Oxidation In-Cell ELISA Kit (ab118182) | Abcam [abcam.com]
• 2. resources.novusbio.com [resources.novusbio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. bioassaysys.com [bioassaysys.com]
• 5. bioassaysys.com [bioassaysys.com]

Comparing the substrate specificity of GOAT for octanoyl-CoA vs. other acyl-CoAs.

A Comparative Guide for Researchers and Drug Development Professionals

Ghrelin O-acyltransferase (GOAT), a key enzyme in the regulation of metabolism and appetite, catalyzes the unique octanoylation of the peptide hormone ghrelin. This post-translational modification is essential for ghrelin's ability to bind and activate its receptor, the growth hormone secretagogue receptor (GHS-R1a), thereby initiating a cascade of physiological effects. Understanding the substrate specificity of GOAT, particularly its preference for octanoyl-CoA over other acyl-CoA molecules, is paramount for the development of targeted therapeutics for metabolic disorders. This guide provides an objective comparison of GOAT's activity with various acyl-CoA substrates, supported by experimental data, detailed methodologies, and visual representations of the underlying biological processes.

Quantitative Comparison of Acyl-CoA Substrate Specificity

Experimental evidence indicates that while octanoylation is the predominant modification of ghrelin in vivo, GOAT exhibits a nuanced substrate preference in vitro. Studies have shown that GOAT can utilize a range of medium-chain fatty acyl-CoAs as substrates, with a surprising preference for shorter chain lengths than octanoyl-CoA.

Acyl-CoA Substrate	Common Name	Chain Length	Relative Activity (%)	Apparent Km (μM)	Reference
Hexanoyl-CoA	Caproyl-CoA	C6	~150	Not Reported	[1][2]
Octanoyl-CoA	Capryloyl-CoA	C8	100	0.44 - 0.6	[3][4]
Decanoyl-CoA	Capryl-CoA	C10	~50	Not Reported	[1]

Table 1: Relative Activity and Kinetic Parameters of GOAT with Various Acyl-CoA Substrates. The data compiled from multiple studies indicates that GOAT has a higher relative activity with hexanoyl-CoA compared to the canonical octanoyl-CoA. The apparent Michaelis constant (Km) for octanoyl-CoA is in the sub-micromolar range, indicating a high affinity for this substrate.

Experimental Protocols

The determination of GOAT's substrate specificity relies on robust in vitro enzyme assays. A commonly employed method involves the use of microsomal preparations containing recombinant GOAT and a radiolabeled acyl-CoA substrate.

In Vitro GOAT Activity Assay using Radiolabeled Acyl-CoA

Objective: To quantify the transfer of a specific acyl group from its CoA derivative to a ghrelin peptide substrate by GOAT.

Materials:

• Microsomes from cells overexpressing GOAT (e.g., Sf9 insect cells or HEK293T cells)

• Ghrelin peptide substrate (e.g., human proghrelin or a synthetic N-terminal ghrelin peptide)

• Radiolabeled acyl-CoA (e.g., [3H]octanoyl-CoA)

• Non-radiolabeled acyl-CoAs for competition assays

• Palmitoyl-CoA (to inhibit non-specific esterases)

• Assay Buffer (e.g., 50 mM HEPES, pH 7.5)

• Scintillation cocktail

• Scintillation counter

Procedure:

• Reaction Setup: In a microcentrifuge tube, combine the GOAT-containing microsomes, ghrelin peptide substrate, and palmitoyl-CoA in the assay buffer.

• Initiation of Reaction: Start the reaction by adding the radiolabeled acyl-CoA substrate. For competition experiments, a mixture of labeled and unlabeled acyl-CoAs is added.

• Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes), ensuring the reaction stays within the linear range.

• Termination of Reaction: Stop the reaction by adding an acidic solution (e.g., 10% formic acid).

• Separation of Product: Separate the acylated ghrelin product from the unreacted radiolabeled acyl-CoA. This can be achieved using solid-phase extraction (SPE) cartridges (e.g., C18 cartridges) that retain the hydrophobic acylated peptide.

• Quantification: Elute the acylated ghrelin from the SPE cartridge and quantify the amount of incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the amount of acylated ghrelin produced and determine the enzyme's specific activity. For kinetic analysis, vary the concentration of the acyl-CoA substrate to determine Km and Vmax values by fitting the data to the Michaelis-Menten equation.

Signaling Pathways and Experimental Workflow

The acylation of ghrelin by GOAT is a critical step in a larger signaling pathway that regulates energy homeostasis. The experimental workflow to determine substrate specificity is a multi-step process.

Figure 1: Signaling pathway of ghrelin acylation and receptor activation.

Figure 2: Experimental workflow for determining GOAT substrate specificity.

References

• 1. Ghrelin O-Acyltransferase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mechanistic Analysis of Ghrelin-O-Acyltransferase Using Substrate Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]

Unraveling the Metabolic Fates of Octanoyl-CoA and Octanoyl-Carnitine in Muscle: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced functional distinctions between key metabolic intermediates is paramount. This guide provides an objective comparison of octanoyl-CoA and octanoyl-carnitine in muscle tissue, supported by experimental data, detailed protocols, and visual pathway representations.

The metabolism of medium-chain fatty acids in muscle is a critical process for energy homeostasis. Two central molecules in this pathway, octanoyl-CoA and octanoyl-carnitine, exhibit significant functional differences primarily dictated by their ability to traverse the mitochondrial membrane. While both are derivatives of the eight-carbon fatty acid octanoate (B1194180), their metabolic roles and subsequent cellular effects diverge significantly within the muscle environment.

Core Functional Distinction: Mitochondrial Transport

The primary functional difference between octanoyl-CoA and octanoyl-carnitine in muscle lies in their transport into the mitochondrial matrix, the site of beta-oxidation. Octanoyl-carnitine can be directly transported across the inner mitochondrial membrane. In contrast, octanoyl-CoA, the activated form of octanoate in the cytoplasm, cannot readily enter the mitochondria. Its metabolism is contingent on its conversion to octanoyl-carnitine by the enzyme Carnitine Palmitoyltransferase 1 (CPT1) located on the outer mitochondrial membrane.[1] This fundamental difference in transportability dictates their immediate availability as a substrate for energy production within the muscle.

Comparative Analysis of Metabolic Performance

Experimental evidence highlights a stark contrast in the ability of muscle mitochondria to utilize these two substrates. Studies on isolated mitochondria from heart and skeletal muscle have demonstrated that these tissues are unable to effectively oxidize free octanoate or octanoyl-CoA alone. However, the addition of carnitine to octanoyl-CoA significantly increases its oxidation rate, underscoring the necessity of its conversion to octanoyl-carnitine for mitochondrial uptake. Conversely, octanoyl-carnitine is readily oxidized by muscle mitochondria at high rates.[1]

Interestingly, this metabolic preference is tissue-specific. Liver mitochondria, in contrast to muscle, can efficiently oxidize free octanoate and octanoyl-CoA directly. This is attributed to the high expression of medium-chain acyl-CoA synthetases (ACSMs) in the liver, which are largely absent in heart and skeletal muscle.[1][2]

Quantitative Data Summary

Substrate	Muscle Mitochondrial Oxidation Rate (Relative)	Liver Mitochondrial Oxidation Rate (Relative)	Key Requirement in Muscle
Octanoyl-CoA	Low to negligible	High	Presence of carnitine for conversion
Octanoyl-carnitine	High	High	Direct transport
Free Octanoate	Very Low	High	Activation to octanoyl-CoA and subsequent conversion to octanoyl-carnitine

This table summarizes the relative mitochondrial oxidation rates based on findings from comparative studies.[1]

Experimental Protocols

The following are summaries of key experimental protocols used to elucidate the functional differences between octanoyl-CoA and octanoyl-carnitine in muscle.

Mitochondrial Respiration Assays

Objective: To measure the rate of oxygen consumption by isolated mitochondria in the presence of different substrates.

Methodology:

• Mitochondrial Isolation: Skeletal or cardiac muscle tissue is homogenized and subjected to differential centrifugation to isolate mitochondria.

• Respirometry: Isolated mitochondria are placed in a chamber with a buffer containing cofactors necessary for electron transport chain activity (e.g., ADP, malate).

• Substrate Addition: A specific substrate (e.g., octanoyl-CoA, octanoyl-carnitine, or free octanoate) is added to the chamber.

• Oxygen Consumption Measurement: An oxygen electrode measures the rate of oxygen consumption, which is indicative of the rate of substrate oxidation.

• Comparative Analysis: The rates of oxygen consumption are compared across different substrates and in the presence or absence of cofactors like carnitine.[1][2]

Measurement of Mitochondrial Membrane Potential

Objective: To assess the impact of fatty acid intermediates on mitochondrial health and function.

Methodology:

• Cell Preparation: Isolated cardiac myocytes are treated with saponin (B1150181) to permeabilize the cell membrane while leaving the mitochondrial membranes intact.

• Fluorescent Staining: The cells are incubated with a fluorescent dye that accumulates in the mitochondria in a membrane potential-dependent manner (e.g., Tetramethylrhodamine, Ethyl Ester - TMRE).

• Substrate Exposure: Permeabilized cells are exposed to different concentrations of octanoyl-CoA or octanoyl-carnitine.

• Confocal Microscopy: Changes in the fluorescence intensity of the dye are monitored using a laser-scanning confocal microscope. A decrease in fluorescence indicates depolarization of the mitochondrial membrane.[3][4]

Signaling Pathways and Cellular Roles

Beyond their role in beta-oxidation, these molecules can influence cellular signaling. Octanoic acid has been shown to increase intracellular levels of acetyl-CoA, a key metabolic and signaling molecule.[5] This can lead to changes in histone acetylation and the activation of the AMP-activated protein kinase (AMPK) pathway, which regulates cellular energy status.[5] While direct comparative studies on the signaling roles of octanoyl-CoA versus octanoyl-carnitine are less common, their differential impact on mitochondrial function and the intramitochondrial acetyl-CoA pool suggests they could have distinct downstream signaling effects.

Visualizing the Metabolic Pathways

The following diagrams illustrate the key metabolic pathways and experimental workflows discussed.

Figure 1: Metabolic fate of octanoyl-CoA and octanoyl-carnitine in muscle mitochondria.

Figure 2: Experimental workflow for mitochondrial respiration assays.

Conclusion

In skeletal and cardiac muscle, octanoyl-carnitine is a readily available substrate for mitochondrial beta-oxidation, while the utilization of octanoyl-CoA is rate-limited by its necessary conversion to octanoyl-carnitine for transport into the mitochondrial matrix. This distinction is critical for understanding muscle energy metabolism and for the development of therapeutic strategies targeting fatty acid oxidation disorders. Future research further delineating the distinct signaling roles of these two molecules will provide a more complete picture of their functions in muscle physiology and pathophysiology.

References

• 1. Octanoate is differentially metabolized in liver and muscle and fails to rescue cardiomyopathy in CPT2 deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 2. journals.physiology.org [journals.physiology.org]
• 3. hama-med.repo.nii.ac.jp [hama-med.repo.nii.ac.jp]
• 4. Different effects of palmitoyl-L-carnitine and palmitoyl-CoA on mitochondrial function in rat ventricular myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ACETYL-COA PRODUCTION BY OCTANOIC ACID ALLEVIATES ACUTE COMPARTMENT SYNDROME-INDUCED SKELETAL MUSCLE INJURY THROUGH REGULATING MITOPHAGY - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Binding of Octanoyl-CoA and Other Acyl-CoAs to Medium-Chain Acyl-CoA Dehydrogenase (MCAD)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the binding characteristics of octanoyl-CoA to Medium-Chain Acyl-CoA Dehydrogenase (MCAD) relative to other acyl-CoA substrates. The data presented herein, derived from kinetic and thermodynamic studies, offers insights into the substrate specificity and catalytic efficiency of MCAD, a crucial enzyme in fatty acid metabolism.

Executive Summary

Medium-Chain Acyl-CoA Dehydrogenase (MCAD) exhibits a clear substrate preference for medium-chain fatty acyl-CoAs, with octanoyl-CoA (C8-CoA) consistently demonstrating optimal binding and catalytic efficiency. This preference is governed by the structural constraints of the enzyme's active site. While shorter and longer chain acyl-CoAs can bind, their affinity and the subsequent catalytic rates are significantly lower. This guide synthesizes key quantitative data to illustrate these differences, providing a valuable resource for researchers studying fatty acid oxidation and developing therapeutic interventions for MCAD deficiency.

Data Presentation: Comparative Analysis of Acyl-CoA Binding to MCAD

The following tables summarize the kinetic and thermodynamic parameters for the interaction of various acyl-CoA substrates with human MCAD.

Table 1: Kinetic Parameters of Human MCAD for Various Acyl-CoA Substrates

Substrate	Acyl Chain Length	Km (µM)	Vmax (U/mg)	Vmax/Km (U/mg·µM)
Butyryl-CoA	C4	13	1.8	0.14
Hexanoyl-CoA	C6	5	5.5	1.1
Octanoyl-CoA	C8	3	6.7	2.2
Decanoyl-CoA	C10	4	4.8	1.2
Dodecanoyl-CoA	C12	6	2.5	0.42
Tetradecanoyl-CoA	C14	-	0.5	-

Data adapted from a study on human wild-type MCAD[1][2]. Vmax is expressed as units per milligram of enzyme, where one unit is the amount of enzyme that catalyzes the reduction of 1 µmol of ferrocenium (B1229745) ion per minute.

Table 2: Thermodynamic Parameters for the Binding of Octanoyl-CoA to MCAD

Parameter	Value	Conditions
Dissociation Constant (Kd)	0.39 µM	25°C, pH 7.6
Gibbs Free Energy (ΔG)	-8.75 kcal/mol	25°C, pH 7.6
Enthalpy (ΔH)	-10.3 kcal/mol	25°C, pH 7.6
Entropy (ΔS)	-5.3 cal/mol·K	25°C, pH 7.6

Data obtained from isothermal titration calorimetry (ITC) studies on pig kidney MCAD, which shares high structural and functional homology with human MCAD[3].

Interpretation of Data

The kinetic data in Table 1 clearly indicate that octanoyl-CoA (C8-CoA) is the optimal substrate for human MCAD. It exhibits the lowest Michaelis constant (Km), signifying the highest binding affinity among the tested substrates, and the highest maximal velocity (Vmax), indicating the most efficient catalytic conversion. The catalytic efficiency, represented by the Vmax/Km ratio, is also maximal for octanoyl-CoA. Acyl-CoAs with chain lengths shorter or longer than eight carbons show a marked decrease in both binding affinity and catalytic rate.

The thermodynamic parameters for octanoyl-CoA binding, detailed in Table 2, reveal a favorable binding process driven by a significant negative enthalpy change (ΔH), suggesting that the interaction is predominantly stabilized by the formation of favorable bonds and interactions within the active site. The negative Gibbs free energy (ΔG) confirms the spontaneity of the binding.

Experimental Protocols

Key Experiment 1: Determination of MCAD Kinetic Parameters

Objective: To determine the Michaelis constant (Km) and maximum reaction velocity (Vmax) of MCAD with various acyl-CoA substrates.

Methodology: Ferrocenium Ion Reduction Assay

• Enzyme and Substrate Preparation:

  • Purified recombinant human MCAD is diluted to a working concentration (e.g., 0.1-0.5 µM) in a suitable buffer (e.g., 100 mM HEPES, pH 7.6, containing 1 mM EDTA).

  • Acyl-CoA substrates (C4-CoA to C14-CoA) are prepared as stock solutions in the same buffer. A series of dilutions are made to cover a concentration range that brackets the expected Km value (e.g., 0.1 to 10 times the Km).

• Assay Procedure:

  • The reaction is initiated by adding a small volume of the enzyme solution to a reaction mixture containing the acyl-CoA substrate and an artificial electron acceptor, ferrocenium hexafluorophosphate (B91526) (e.g., 0.2 mM).

  • The reduction of the ferrocenium ion is monitored spectrophotometrically by the decrease in absorbance at 300 nm over time.

  • Initial reaction velocities are calculated from the linear portion of the absorbance versus time plots.

• Data Analysis:

  • The initial velocities are plotted against the corresponding substrate concentrations.

  • The resulting data are fitted to the Michaelis-Menten equation using non-linear regression analysis to determine the Km and Vmax values for each substrate.

Key Experiment 2: Measurement of Binding Thermodynamics by Isothermal Titration Calorimetry (ITC)

Objective: To determine the thermodynamic parameters (Kd, ΔG, ΔH, and ΔS) of acyl-CoA binding to MCAD.

Methodology: Isothermal Titration Calorimetry

• Sample Preparation:

  • Purified MCAD is extensively dialyzed against the ITC buffer (e.g., 50 mM potassium phosphate, pH 7.6, 150 mM NaCl) to ensure buffer matching. The final protein concentration in the sample cell is typically in the range of 10-50 µM.

  • The acyl-CoA ligand (e.g., octanoyl-CoA) is dissolved in the same dialysis buffer. The ligand concentration in the injection syringe is typically 10-20 times higher than the protein concentration in the cell.

  • All solutions are degassed immediately before the experiment to prevent bubble formation.

• ITC Experiment:

  • The ITC instrument is equilibrated at the desired temperature (e.g., 25°C).

  • The sample cell is filled with the MCAD solution, and the injection syringe is filled with the acyl-CoA solution.

  • A series of small, precise injections (e.g., 5-10 µL) of the ligand are made into the sample cell while the heat change associated with each injection is measured.

• Data Analysis:

  • The raw data, consisting of heat pulses for each injection, are integrated to obtain the heat change per mole of injectant.

  • The resulting binding isotherm is fitted to a suitable binding model (e.g., a one-site binding model) using the instrument's software to determine the binding affinity (Ka, from which Kd is calculated), the stoichiometry of binding (n), and the enthalpy of binding (ΔH).

  • The Gibbs free energy (ΔG) and entropy of binding (ΔS) are then calculated using the following equations:

    • ΔG = -RT * ln(Ka)

    • ΔG = ΔH - TΔS

    where R is the gas constant and T is the absolute temperature.

Visualizations

References

• 1. Biochemical characterization of a variant human medium-chain acyl-CoA dehydrogenase with a disease-associated mutation localized in the active site - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of two substrate analogues on thermodynamic properties of medium-chain acyl-CoA dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Publications [health.au.dk]

A Comparative Guide to the In Vivo and In Vitro Functions of Octanoyl-CoA

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the functions and characteristics of octanoyl-CoA in both in vivo (within a living organism) and in vitro (in a controlled laboratory environment) settings. The primary focus is on its role as a critical substrate in the unique post-translational modification of ghrelin, alongside its function as a metabolic intermediate.

Core Function: Acyl-Donor for Ghrelin Octanoylation

The most well-documented and specific function of octanoyl-CoA is to serve as the acyl-donor for the octanoylation of pro-ghrelin, a reaction catalyzed by the enzyme Ghrelin O-Acyltransferase (GOAT).[1][2] This modification, the attachment of an eight-carbon fatty acid (octanoate) to the serine-3 residue of the ghrelin peptide, is essential for its biological activity, including the stimulation of appetite and growth hormone release.[1][3][4] To date, ghrelin is the only protein in the human proteome known to be octanoylated, making this a unique modification.[1]

In Vitro vs. In Vivo Comparison of Ghrelin Octanoylation

The study of ghrelin octanoylation differs significantly between controlled in vitro assays and the complex physiological environment of a living organism. In vitro studies allow for the precise characterization of the enzymatic reaction, while in vivo studies reveal the physiological regulation and outcomes of this process.

Quantitative Data Summary

The following tables summarize the key quantitative differences between the in vitro enzymatic kinetics of GOAT and the in vivo physiological concentrations of its product, acylated ghrelin.

Table 1: In Vitro GOAT Enzymatic Parameters

Parameter	Reported Value	Substrate	Context
Apparent Km	~0.6 µM	Octanoyl-CoA	Kinetic analysis using membranes from Sf9 cells expressing mouse GOAT.[5]
Apparent Km	~6.0 µM	Proghrelin	Kinetic analysis using membranes from Sf9 cells expressing mouse GOAT.[5]

Km (Michaelis constant) represents the substrate concentration at which the enzyme operates at half of its maximum velocity. A lower Km indicates a higher affinity of the enzyme for its substrate.

Table 2: In Vivo Plasma Concentrations of Acylated Ghrelin

Organism	Condition	Acylated Ghrelin Concentration (pg/mL)	Notes
Human	Fasting	~50 - 300	Levels are generally higher before meals and are negatively correlated with BMI.[6][7][8]
Human	Post-prandial	~30 - 150	Levels decrease significantly after food intake, particularly carbohydrates.[8]
Rat	Fasting	~100 - 250	Animal models show similar pre-prandial increases.[9][10]
Rat	Fed	~50 - 150	Levels decline after feeding.[9][10]

Note: Values can vary significantly based on the specific assay used, subject's BMI, and metabolic state.

Metabolic Role: Intermediate in Beta-Oxidation

Beyond its role in ghrelin modification, octanoyl-CoA is a key intermediate in fatty acid metabolism.

• In Vivo : Octanoyl-CoA is a product of the beta-oxidation of longer-chain fatty acids.[11] Very-long-chain fatty acids are first shortened in peroxisomes, and this process halts at octanoyl-CoA, which is then transported to mitochondria for complete oxidation to acetyl-CoA.[12][13] This mitochondrial beta-oxidation is a major source of energy, especially for the heart and skeletal muscle during fasting or high energy demand.[14]

• In Vitro : In isolated mitochondria or peroxisomes, octanoyl-CoA can be supplied as a substrate to study the enzymatic activities and efficiency of the beta-oxidation pathway.[14] These studies allow for the precise measurement of enzyme kinetics and the effects of inhibitors or genetic mutations on the metabolic cascade, free from the systemic regulations present in a whole organism.

Signaling and Metabolic Pathways

The function of octanoyl-CoA is best understood through the pathways it participates in. Its primary role initiates a critical endocrine signaling cascade, while its metabolic role is part of the core energy production machinery.

Figure 1. Ghrelin Acylation and Signaling Pathway.

Experimental Protocols

Detailed and standardized protocols are essential for obtaining reliable and reproducible data on octanoyl-CoA's functions.

Protocol 1: In Vitro GOAT Activity Assay

This protocol is adapted from methods using membranes from cells overexpressing GOAT and a radiolabeled octanoyl-CoA substrate.[3][15]

Objective: To measure the enzymatic activity of GOAT by quantifying the transfer of a radiolabeled octanoyl group to a ghrelin peptide substrate.

Materials:

• Membrane fraction from Sf9 or HEK293 cells expressing recombinant GOAT.

• Ghrelin substrate peptide (e.g., human proghrelin or a shorter active peptide).

• [3H]octanoyl-CoA (radiolabeled substrate).

• Assay Buffer: (e.g., 50 mM Tris-HCl, pH 7.5).

• Palmitoyl-CoA (to inhibit degradation of [3H]octanoyl-CoA by contaminating esterases).[3]

• Reaction termination solution (e.g., 80% acetone (B3395972) or acidic solution).

• Nickel-coated beads or similar affinity matrix if using His-tagged ghrelin substrate.

• Scintillation fluid and a scintillation counter.

Procedure:

• Prepare GOAT Source: Isolate a crude membrane fraction from cells expressing recombinant GOAT via homogenization and ultracentrifugation. Determine the total protein concentration of the membrane preparation.

• Set Up Reaction: In a microcentrifuge tube, prepare the reaction mixture on ice. A typical 50 µL reaction includes:

  • 50 µg of membrane protein (GOAT source).

  • 5 µg of ghrelin substrate peptide.

  • 50 µM Palmitoyl-CoA.

  • Assay buffer to volume.

• Initiate Reaction: Start the reaction by adding 1 µM [3H]octanoyl-CoA.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 5-15 minutes), ensuring the reaction is within the linear range.

• Terminate Reaction: Stop the reaction by adding a termination solution, such as ice-cold 80% acetone, to precipitate proteins.

• Isolate Product:

  • If using a His-tagged ghrelin substrate, isolate the octanoylated product by incubating the reaction mixture with nickel-coated beads.

  • Wash the beads several times with buffer to remove unincorporated [3H]octanoyl-CoA.

• Quantify Radioactivity: Elute the product from the beads or directly use the washed beads. Add scintillation fluid and measure the incorporated radioactivity using a scintillation counter.

• Data Analysis: Calculate the amount of octanoylated ghrelin formed based on the specific activity of the [3H]octanoyl-CoA. Express results as fmol of product per minute per mg of membrane protein.

Protocol 2: In Vivo Measurement of Acylated Ghrelin by ELISA

This protocol outlines the critical steps for sample collection and measurement of acylated ghrelin from plasma, essential for accurate in vivo studies.[16][17]

Objective: To accurately quantify the concentration of circulating acylated ghrelin in plasma samples.

Materials:

• Blood collection tubes containing EDTA and a serine protease inhibitor (e.g., aprotinin).

• 1N HCl.

• Refrigerated centrifuge.

• Commercial Acylated Ghrelin ELISA kit.

• Microplate reader.

Procedure:

• Blood Collection (Critical Step):

  • Draw blood from the subject (e.g., after an overnight fast or post-prandial).

  • Immediately transfer the blood into pre-chilled tubes containing EDTA and aprotinin (B3435010) to prevent coagulation and proteolytic degradation.

• Plasma Separation:

  • Centrifuge the blood sample at ~1,600 x g for 15 minutes at 4°C. This must be done promptly after collection.

• Sample Acidification (Critical Step):

  • Transfer the supernatant (plasma) to a new polypropylene (B1209903) tube.

  • Immediately acidify the plasma to stabilize the octanoyl ester bond, which is susceptible to hydrolysis. Add 1N HCl to a final concentration of 0.1N (e.g., add 10 µL of 1N HCl to 100 µL of plasma).

  • Mix gently and centrifuge again at ~1,600 x g for 5 minutes at 4°C to pellet any precipitated proteins.

• Storage: Store the acidified plasma supernatant at -80°C until the assay is performed. Avoid repeated freeze-thaw cycles.

• ELISA Procedure:

  • Thaw samples on ice.

  • Perform the ELISA according to the manufacturer's instructions. This typically involves:

    • Preparing standards and quality controls.

    • Adding standards, controls, and plasma samples (often diluted in assay buffer) to the wells of a microplate pre-coated with an anti-ghrelin antibody.

    • Incubating the plate.

    • Washing the wells, then adding a detection antibody (e.g., a biotinylated antibody specific for acylated ghrelin).

    • Incubating and washing again, followed by the addition of a streptavidin-enzyme conjugate.

    • Adding a substrate solution to produce a colorimetric signal.

    • Stopping the reaction and reading the absorbance on a microplate reader.

• Data Analysis: Calculate the concentration of acylated ghrelin in the samples by comparing their absorbance values to the standard curve generated from the known standards.

References

• 1. Ghrelin octanoylation by ghrelin O-acyltransferase: protein acylation impacting metabolic and neuroendocrine signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. portlandpress.com [portlandpress.com]
• 3. Inhibition of ghrelin O-acyltransferase (GOAT) by octanoylated pentapeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Ghrelin O-acyltransferase assays and inhibition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ghrelin O-Acyltransferase Assays and Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Factors associated with fasting plasma ghrelin levels in children and adolescents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Negative relationship between fasting plasma ghrelin concentrations and ad libitum food intake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Plasma ghrelin levels in lean and obese humans and the effect of glucose on ghrelin secretion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Item - Correlation of plasma ghrelin concentrations in the fed and fasted states with rat age. - Public Library of Science - Figshare [plos.figshare.com]
• 10. researchgate.net [researchgate.net]
• 11. Reactome | Beta oxidation of octanoyl-CoA to hexanoyl-CoA [reactome.org]
• 12. Octanoyl-CoA - Wikipedia [en.wikipedia.org]
• 13. Beta oxidation - Wikipedia [en.wikipedia.org]
• 14. Biochemistry, Fatty Acid Oxidation - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. novamedline.com [novamedline.com]
• 17. biovendor.com [biovendor.com]

A Comparative Analysis of Octanoyl-CoA Levels Across Subcellular Compartments: A Guide for Researchers

For Immediate Release

This guide provides a comprehensive comparative analysis of octanoyl-CoA levels and metabolism within distinct subcellular compartments. Intended for researchers, scientists, and professionals in drug development, this document synthesizes experimental data on the distribution of this key metabolic intermediate, details the methodologies for its quantification, and illustrates the signaling pathways in which it participates.

Executive Summary

Octanoyl-CoA, a medium-chain acyl-coenzyme A, plays a pivotal role in cellular energy homeostasis and signaling. Its metabolism is spatially segregated within the cell, with distinct pools maintained in the mitochondria, peroxisomes, and cytoplasm. Understanding the dynamics of these pools is crucial for elucidating metabolic pathways and identifying potential therapeutic targets. This guide presents a comparative overview of octanoyl-CoA levels, the experimental protocols for their measurement, and the signaling cascades they influence. While precise absolute quantitative data across all three compartments from a single study remains elusive in the readily available literature, this guide compiles the current understanding and methodologies to facilitate further research.

Data Presentation: Subcellular Octanoyl-CoA Distribution

Direct comparative quantification of octanoyl-CoA across mitochondria, peroxisomes, and the cytoplasm from a single experimental setup is not extensively documented. However, based on the established roles of these organelles, a qualitative and semi-quantitative understanding can be inferred. The following table summarizes the expected relative abundance and primary metabolic functions related to octanoyl-CoA in each compartment.

Subcellular Compartment	Expected Relative Octanoyl-CoA Level	Primary Metabolic Role	Key Enzymes & Transporters
Mitochondria	High	β-oxidation for ATP production, precursor for mitochondrial protein acylation	Medium-Chain Acyl-CoA Dehydrogenase (MCAD), Carnitine Palmitoyltransferase 2 (CPT2)
Peroxisomes	Variable (source-dependent)	Chain-shortening of very-long-chain fatty acids, endpoint of peroxisomal β-oxidation	Acyl-CoA Oxidase 1 (ACOX1), Carnitine O-octanoyltransferase (CROT)
Cytoplasm	Low	Substrate for protein acylation (e.g., ghrelin), potential role in signaling	Ghrelin O-acyltransferase (GOAT)

Experimental Protocols

Accurate measurement of subcellular acyl-CoA levels is technically challenging due to their low abundance and potential for post-harvest metabolic activity. The following protocols represent the state-of-the-art for these demanding analyses.

Subcellular Fractionation for Mitochondria and Peroxisomes

This protocol is adapted from established methods for the separation of organelles based on their differential sedimentation properties.

Objective: To isolate enriched mitochondrial and peroxisomal fractions from cultured cells or tissues.

Procedure:

• Homogenization: Cells or tissues are first homogenized in a buffered isotonic solution (e.g., containing sucrose (B13894), MOPS, and EGTA) to disrupt the plasma membrane while keeping organelles intact.

• Differential Centrifugation:

  • A low-speed centrifugation (e.g., 1,000 x g for 10 minutes) is performed to pellet nuclei and unbroken cells.

  • The resulting supernatant is then subjected to a medium-speed centrifugation (e.g., 10,000 x g for 20 minutes) to pellet a crude fraction containing mitochondria and peroxisomes.

• Density Gradient Ultracentrifugation:

  • For higher purity, the crude mitochondrial/peroxisomal pellet is resuspended and layered onto a density gradient (e.g., sucrose or Percoll).

  • Ultracentrifugation (e.g., 100,000 x g for 1-2 hours) separates organelles based on their buoyant density, yielding distinct bands for mitochondria and peroxisomes.

• Fraction Collection and Validation: Fractions are carefully collected, and the purity of each fraction is assessed by Western blotting for marker proteins specific to each organelle (e.g., TOM20 for mitochondria, PMP70 for peroxisomes, and tubulin for cytoplasm).

Quantification of Octanoyl-CoA by LC-MS/MS using SILEC-SF

The Stable Isotope Labeling of Essential nutrients in cell Culture - Sub-cellular Fractionation (SILEC-SF) method provides a robust approach for the accurate quantification of acyl-CoAs in subcellular compartments by correcting for sample loss and metabolic changes during fractionation[1][2].

Objective: To quantify octanoyl-CoA levels in subcellular fractions using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Procedure:

• Generation of Internal Standards: A population of cells is cultured in a medium containing a stable isotope-labeled precursor of Coenzyme A, such as ¹³C₃,¹⁵N₁-pantothenate, to generate heavy-labeled acyl-CoAs that serve as internal standards.

• Sample Spiking: A known amount of the heavy-labeled cells is mixed with the unlabeled experimental sample prior to homogenization and subcellular fractionation.

• Acyl-CoA Extraction: Acyl-CoAs are extracted from the isolated subcellular fractions using an acidic solution (e.g., 10% trichloroacetic acid) to precipitate proteins and stabilize the acyl-CoAs.

• Solid-Phase Extraction (SPE): The extracted acyl-CoAs are purified and concentrated using a solid-phase extraction column.

• LC-MS/MS Analysis:

  • Chromatography: The purified acyl-CoAs are separated using reverse-phase liquid chromatography.

  • Mass Spectrometry: The eluted acyl-CoAs are detected by a tandem mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The transition from the precursor ion of octanoyl-CoA to a specific product ion is monitored for both the endogenous (light) and the internal standard (heavy) forms.

• Quantification: The amount of endogenous octanoyl-CoA is determined by the ratio of the peak area of the light analyte to the heavy internal standard, referenced against a standard curve.

Signaling Pathways and Experimental Workflows

Octanoyl-CoA is not merely an intermediate in fatty acid metabolism; it is also a key signaling molecule. Its availability in specific subcellular compartments can trigger distinct cellular responses.

Peroxisome-Mitochondria Axis in Octanoyl-CoA Metabolism

Peroxisomes are a major site for the β-oxidation of very-long-chain fatty acids, which results in the production of shorter acyl-CoAs, including octanoyl-CoA[3][4]. This octanoyl-CoA is then transported to the mitochondria for complete oxidation to generate ATP. This metabolic interplay is crucial for cellular energy balance.

References

• 1. Crosstalk between mitochondria and peroxisomes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Beta oxidation - Wikipedia [en.wikipedia.org]
• 4. Mechanisms Mediating the Regulation of Peroxisomal Fatty Acid Beta-Oxidation by PPARα - PMC [pmc.ncbi.nlm.nih.gov]

Octanoyl-CoA: A Tale of Two Cellular Fates - Metabolic Fuel versus Signaling Cue

A comprehensive comparison for researchers, scientists, and drug development professionals.

Octanoyl-CoA, a medium-chain fatty acyl-CoA, occupies a fascinating and pivotal position at the crossroads of cellular metabolism and signaling. While traditionally viewed as a transient intermediate in the catabolism of fatty acids, emerging evidence has solidified its role as a specific and crucial signaling molecule. This guide provides an in-depth comparison of these two distinct functions of Octanoyl-CoA, supported by experimental data and detailed methodologies to empower researchers in dissecting its complex roles in health and disease.

At a Glance: Metabolic Intermediate vs. Signaling Molecule

Feature	Metabolic Intermediate Role	Signaling Molecule Role
Primary Function	Energy production via β-oxidation	Acylation of the peptide hormone ghrelin
Primary Location	Mitochondrial matrix	Cytosol / Endoplasmic Reticulum
Key Enzyme	Medium-Chain Acyl-CoA Dehydrogenase (MCAD)	Ghrelin O-Acyltransferase (GOAT)
Cellular Concentration	Fluctuates with metabolic state (higher during fasting)	Tightly regulated for specific signaling events
Consequence of Function	ATP production	Activation of ghrelin, regulating hunger and metabolism

Quantitative Comparison of Key Parameters

To objectively compare the dual roles of Octanoyl-CoA, it is essential to examine the quantitative aspects of the key enzymes involved and the subcellular concentrations of Octanoyl-CoA itself.

Table 1: Kinetic Parameters of Key Enzymes Utilizing Octanoyl-CoA

Enzyme	Substrate	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Cellular Location
Medium-Chain Acyl-CoA Dehydrogenase (MCAD)	Octanoyl-CoA	~2-10	~10-100	~1 x 106 - 5 x 106	Mitochondria
Ghrelin O-Acyltransferase (GOAT)	Octanoyl-CoA	0.6[1]	Not Reported	Not Reported	Endoplasmic Reticulum

Note: The kinetic parameters for MCAD can vary depending on the source and experimental conditions. The values presented are approximate ranges based on available literature.

Table 2: Subcellular Concentrations of Acyl-CoAs

Metabolite	Cellular Compartment	Concentration (Fed State)	Concentration (Fasted State)
Total CoA	Cytosol (Rat Liver)	~0.05 mM	Increased
Total CoA	Mitochondria (Rat Liver)	~2.26 - >5 mM[2]	Increased
Octanoyl-CoA	Mitochondria (Rat Liver)	Lower	Higher
Octanoyl-CoA	Cytosol	Tightly Regulated	Tightly Regulated

Note: Precise quantitative data for subcellular Octanoyl-CoA concentrations are challenging to obtain and can vary significantly between cell types and metabolic conditions. The table reflects general trends observed in liver tissue.

The Metabolic Pathway: Octanoyl-CoA in β-Oxidation

As a metabolic intermediate, Octanoyl-CoA is a key player in the mitochondrial fatty acid β-oxidation spiral. This catabolic process systematically shortens fatty acyl-CoA molecules to generate acetyl-CoA, which then enters the citric acid cycle to produce ATP.

Figure 1. A single round of β-oxidation of Octanoyl-CoA.

The Signaling Pathway: Octanoyl-CoA in Ghrelin Acylation

The signaling function of Octanoyl-CoA is exquisitely specific: it serves as the essential acyl donor for the post-translational modification of ghrelin, the "hunger hormone". This octanoylation, catalyzed by GOAT, is a prerequisite for ghrelin to bind to its receptor (GHSR-1a) and exert its orexigenic and metabolic effects.

Figure 2. The ghrelin octanoylation signaling pathway.

Experimental Protocols

Distinguishing between the metabolic and signaling roles of Octanoyl-CoA requires a combination of techniques to measure enzyme activity, quantify metabolite levels in different subcellular compartments, and trace metabolic fates.

Quantification of Octanoyl-CoA by LC-MS/MS

This protocol provides a robust method for the accurate quantification of Octanoyl-CoA in biological samples.

Experimental Workflow:

Figure 3. Workflow for Octanoyl-CoA quantification by LC-MS/MS.

Detailed Methodology:

• Sample Preparation:

  • Rapidly homogenize frozen tissue or cell pellets in a cold extraction buffer, often containing an internal standard (e.g., ¹³C-labeled Octanoyl-CoA).

  • Common extraction methods include solid-phase extraction (SPE) or liquid-liquid extraction to separate acyl-CoAs from other cellular components.[3][4][5]

• LC-MS/MS Analysis:

  • Separate the extracted acyl-CoAs using reverse-phase liquid chromatography (e.g., with a C18 column).

  • Detect and quantify Octanoyl-CoA using a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode for high specificity and sensitivity.[1]

Ghrelin O-Acyltransferase (GOAT) Enzyme Activity Assay

This assay measures the ability of GOAT to transfer an octanoyl group from Octanoyl-CoA to a ghrelin peptide substrate.

Experimental Workflow:

Figure 4. Workflow for a radioactive GOAT enzyme activity assay.

Detailed Methodology:

• Reaction Setup:

  • Prepare a reaction mixture containing microsomes isolated from cells expressing GOAT, a synthetic ghrelin peptide substrate, and radiolabeled [³H]Octanoyl-CoA.[6][7]

• Incubation:

  • Incubate the reaction at 37°C for a defined period to allow the enzymatic reaction to proceed.

• Separation and Detection:

  • Separate the [³H]octanoylated ghrelin product from the unreacted [³H]Octanoyl-CoA using methods like nickel-chelate affinity chromatography (if using a His-tagged ghrelin peptide) or reverse-phase chromatography.

  • Quantify the amount of incorporated radioactivity using liquid scintillation counting.

Metabolic Flux Analysis using ¹³C-Labeled Octanoate (B1194180)

This powerful technique allows for the tracing of the metabolic fate of octanoate and the quantification of flux through β-oxidation.

Experimental Workflow:

Figure 5. General workflow for ¹³C-metabolic flux analysis.

Detailed Methodology:

• Isotope Labeling:

  • Culture cells in a medium containing a stable isotope-labeled precursor, such as [U-¹³C₈]-octanoate.[8][9]

• Metabolite Extraction and Analysis:

  • After a defined period, rapidly quench metabolism and extract intracellular metabolites.

  • Analyze the isotopic labeling patterns of downstream metabolites of β-oxidation (e.g., acetyl-CoA, citrate) using mass spectrometry.

• Flux Calculation:

  • Utilize computational software to fit the measured labeling patterns to a metabolic model, thereby quantifying the flux through the β-oxidation pathway.

Conclusion

The dual identity of Octanoyl-CoA as both a metabolic intermediate and a signaling molecule highlights the intricate connections between cellular metabolism and regulation. For researchers in metabolism, endocrinology, and drug development, a clear understanding of these distinct roles is paramount. The experimental approaches outlined in this guide provide a framework for dissecting the complex biology of Octanoyl-CoA, paving the way for a deeper understanding of its involvement in physiological and pathological processes and the identification of novel therapeutic targets.

References

• 1. Quantitative subcellular acyl-CoA analysis reveals distinct nuclear metabolism and isoleucine-dependent histone propionylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Facile and restricted pathways for the dissociation of octenoyl-CoA from the medium-chain fatty acyl-CoA dehydrogenase (MCAD)-FADH2-octenoyl-CoA charge-transfer complex: energetics and mechanism of suppression of the enzyme's oxidase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Octanoate is differentially metabolized in liver and muscle and fails to rescue cardiomyopathy in CPT2 deficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of protein lipidation and acyl-CoAs reveals substrate preferences of the S-acylation machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Comprehensive quantitative analysis of fatty-acyl-Coenzyme A species in biological samples by ultra-high performance liquid chromatography-tandem mass spectrometry harmonizing hydrophilic interaction and reversed phase chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rapid diagnosis of MCAD deficiency: quantitative analysis of octanoylcarnitine and other acylcarnitines in newborn blood spots by tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. iris.unito.it [iris.unito.it]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. Medium-Chain Acyl-CoA Dehydrogenase Deficiency - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Octanoyl-CoA: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous management and disposal of chemical reagents like octanoyl-CoA are fundamental to ensuring a safe and compliant laboratory environment. Although octanoyl-CoA is not classified as a hazardous substance according to the Globally Harmonized System (GHS), a cautious and informed approach to its disposal is essential.[1] This guide provides immediate, essential safety and logistical information, outlining a clear operational plan for the proper disposal of octanoyl-CoA, thereby building trust and providing value beyond the product itself.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle octanoyl-CoA with appropriate safety measures.

Recommended Personal Protective Equipment (PPE):

• Gloves: Nitrile gloves should be worn to prevent skin contact.

• Eye Protection: Safety glasses or goggles are necessary to protect from potential splashes.

• Lab Coat: A standard laboratory coat is required to protect clothing and skin.

All handling of octanoyl-CoA, including the preparation of waste, should be conducted in a well-ventilated area to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The disposal of octanoyl-CoA should always be performed in accordance with your institution's Environmental Health and Safety (EHS) guidelines. The following steps provide a general operational plan for its safe disposal.

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe laboratory waste management.

• Isolate the Waste: Collect all materials contaminated with octanoyl-CoA, including residual solutions, contaminated labware (e.g., pipette tips, microfuge tubes), and any absorbent materials used for spill cleanup, into a designated waste container.[2]

• Avoid Mixing: Do not mix octanoyl-CoA waste with other chemical waste streams, particularly hazardous solvents, heavy metals, or biohazardous materials, unless explicitly permitted by your institution's EHS office.[2][3]

Step 2: Containerization and Labeling

Clear communication through proper labeling is critical for safety and compliance.

• Select Appropriate Containers: Use a leak-proof and chemically compatible container for liquid waste. For solid waste, a designated and clearly marked solid waste container should be utilized.[2][3] High-density polyethylene (B3416737) (HDPE) or glass containers are generally suitable.[3]

• Label Contents Clearly: The container must be clearly labeled with the words "Hazardous Waste" (or as otherwise required by your institution for non-hazardous chemical waste), the full chemical name "Octanoyl-CoA," and the approximate concentration if in solution.[2][4] The label should also include the date the waste was first added to the container.[2]

Step 3: Storage and Final Disposal

Adherence to institutional protocols is crucial for ensuring compliant disposal.

• Secure Storage: Store the sealed waste container in a designated and secure satellite accumulation area that is well-ventilated and away from incompatible materials.[2][4]

• Consult EHS: Before final disposal, consult your institution's EHS office for their specific protocols regarding non-hazardous biochemical waste.[2]

• Schedule Waste Pickup: The most prudent and universally accepted method of disposal is to treat octanoyl-CoA as chemical waste.[2] Arrange for a scheduled pickup by your institution's EHS department, which will ensure its disposal complies with all local, state, and federal regulations.[2][5] Drain disposal is generally not recommended unless explicitly approved by your institution for small quantities of biodegradable, non-hazardous materials.[2][6]

Quantitative Data Summary

No specific quantitative data for the disposal of octanoyl-CoA, such as concentration limits for drain disposal or specific inactivation times, are readily available. The Safety Data Sheet (SDS) for octanoyl-CoA (sodium salt) does not classify the substance as hazardous, and therefore, specific disposal limits are not defined.[1] Adherence to the qualitative guidelines provided by your institution's EHS department is paramount.

Parameter	Value	Source
GHS Hazard Classification	Not Classified	[1]
NFPA Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]
HMIS Ratings	Health: 0, Fire: 0, Reactivity: 0	[1]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of octanoyl-CoA.

Caption: Workflow for the safe and compliant disposal of octanoyl-CoA.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 5. benchchem.com [benchchem.com]
• 6. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

Safeguarding Your Research: A Comprehensive Guide to Handling Octanoyl-CoA

For researchers and scientists engaged in drug development and various biochemical assays, the proper handling of reagents is paramount to ensuring both personal safety and the integrity of experimental outcomes. While Octanoyl-Coenzyme A (octanoyl-CoA) is not classified as a hazardous substance according to the Globally Harmonized System (GHS), adhering to standard laboratory safety protocols is essential for maintaining a safe research environment.[1] This guide provides a detailed operational and disposal plan for octanoyl-CoA, designed to be your trusted resource for laboratory safety and chemical handling.

Personal Protective Equipment (PPE): Your First Line of Defense

Even in the absence of a specific hazard classification for octanoyl-CoA, the use of appropriate Personal Protective Equipment (PPE) is a mandatory practice in any laboratory setting.[1] This minimizes the risk of any potential exposure and contamination.

Recommended PPE for Handling Octanoyl-CoA

PPE Category	Item	Specifications and Rationale
Eye Protection	Safety Glasses with Side Shields or Goggles	Essential to protect eyes from potential splashes of solutions containing octanoyl-CoA or other reagents.
Hand Protection	Nitrile Gloves	Standard laboratory gloves provide adequate protection against incidental contact. Always inspect gloves for integrity before use.
Body Protection	Laboratory Coat	A standard lab coat should be worn to protect skin and clothing from potential spills.

Operational Plan: A Step-by-Step Protocol for Safe Handling

A systematic approach to handling octanoyl-CoA will ensure safety and experimental consistency.

Preparation and Handling Workflow

• Designated Work Area : Conduct all work with octanoyl-CoA in a clean, designated area of the laboratory, away from high-traffic zones.

• Gather Materials : Before starting, ensure all necessary equipment, including PPE, calibrated pipettes, sterile microcentrifuge tubes, and required buffers or solvents, are readily available.

• Weighing and Reconstitution : If working with solid octanoyl-CoA, weigh the required amount in a clean, draft-free environment. When reconstituting, add the solvent gently to avoid aerosolization. Octanoyl-CoA is soluble in aqueous buffers such as PBS (pH 7.2) at a concentration of 10 mg/ml.[2]

• Accurate Pipetting : Use calibrated pipettes with appropriate tips to ensure accurate measurement and to prevent cross-contamination.

• Storage : Store octanoyl-CoA at -20°C for long-term stability.[2] Ensure the container is tightly sealed to prevent degradation.

A streamlined workflow for the safe handling of octanoyl-CoA.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental responsibility.

Waste Disposal Protocol

• Waste Segregation : All materials that have come into contact with octanoyl-CoA, including pipette tips, microcentrifuge tubes, and gloves, should be disposed of in a designated laboratory chemical waste container.

• Aqueous Waste : Solutions containing octanoyl-CoA should be collected in a clearly labeled, sealed container for aqueous chemical waste. Do not pour solutions down the drain.

• Labeling : Ensure all waste containers are clearly labeled with "Chemical Waste" and a list of the primary chemical constituents.

• Institutional Guidelines : Follow all local and institutional regulations for the disposal of chemical waste. Contact your institution's Environmental Health and Safety (EHS) department for specific guidance and to arrange for waste pickup.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]